epi-aszonalenin A

Core Science & Biosynthesis

The Fungal Origins and Biosynthesis of epi-Aszonalenin A: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Epi-aszonalenin A is a prenylated indole (B1671886) alkaloid belonging to the benzodiazepine (B76468) class of natural products. First identified from marine and terrestrial fungi of the genus Aspergillus, this metabolite has garnered interest for its unique chemical architecture and potential psychoactive properties. This technical guide provides a comprehensive overview of the natural product origin, biosynthetic pathway, and experimental methodologies related to epi-aszonalenin A, with a focus on quantitative data and detailed protocols for the research and drug development community.

Natural Product Origin

Epi-aszonalenin A is a secondary metabolite produced by various species of the fungal genus Aspergillus. It has been notably isolated from Aspergillus terreus C23-3, an endophytic fungus residing in marine coral, as well as from a specific chemotype of Aspergillus novofumigatus.[1] The production of epi-aszonalenin A and its congeners highlights the metabolic diversity within the Aspergillus genus and underscores the potential of marine-derived fungi as a source of novel bioactive compounds.

Biosynthesis

The biosynthetic pathway of epi-aszonalenin A is believed to proceed through a non-ribosomal peptide synthetase (NRPS) mechanism, analogous to the well-characterized biosynthesis of the related compound, aszonalenin (B1229209), in Neosartorya fischeri (a teleomorph of Aspergillus fischeri). A putative biosynthetic gene cluster for asterrelenin/epi-aszonalenin A has been identified, suggesting a conserved genetic blueprint for the synthesis of this class of molecules.[2]

The proposed pathway commences with the formation of a benzodiazepinedione core, likely from two amino acid precursors, L-tryptophan and L-phenylalanine, which is catalyzed by a non-ribosomal peptide synthetase (AnaPS). A key step in the biosynthesis is the reverse prenylation at the C3 position of the indole ring of the benzodiazepinedione intermediate. This reaction is catalyzed by a prenyltransferase (AnaPT) using dimethylallyl pyrophosphate (DMAPP) as the prenyl donor. It is speculated that for the biosynthesis of epi-aszonalenins, an epimerase domain within the NRPS may not be necessary, which would differentiate it from the biosynthesis of aszonalenin.[3]

The final steps of the pathway may involve further enzymatic modifications, such as acetylation, which in the case of aszonalenin is carried out by an acetyltransferase (AnaAT) to yield acetylaszonalenin.[4]

Figure 1: Proposed biosynthetic pathway of epi-aszonalenin A.

Quantitative Data

While specific fermentation titers for epi-aszonalenin A are not widely reported, the isolation of related compounds from Aspergillus novofumigatus provides an estimation of production levels. In one study, the cultivation of A. novofumigatus yielded novobenzomalvin A (75 mg), novobenzomalvin B (100 mg), and novobenzomalvin C (21 mg) from the culture broth, suggesting that the production of individual secondary metabolites is in the milligram per liter range under laboratory conditions.[1]

For the related aszonalenin biosynthetic pathway, the kinetic parameters of the key enzymes have been determined, as detailed in Table 1.

Enzyme	Substrate	K_m (µM)	Turnover (s⁻¹)
AnaPT	(R)-Benzodiazepinedione	232	1.5
Dimethylallyl diphosphate	156	1.5
AnaAT	Aszonalenin	61	0.14
Acetyl coenzyme A	96	0.14

Table 1: Kinetic parameters of enzymes in the aszonalenin biosynthetic pathway.[4]

Experimental Protocols

Fungal Cultivation and Fermentation

Aspergillus novofumigatus can be cultivated on a suitable solid or liquid medium to induce the production of secondary metabolites. A typical protocol would involve:

• Inoculation: Inoculate a suitable liquid medium (e.g., Potato Dextrose Broth) with a fresh culture of Aspergillus novofumigatus.

• Incubation: Incubate the culture at 28-30°C for 14-21 days with shaking (for liquid cultures) to ensure proper aeration.

• Extraction: After the incubation period, separate the mycelium from the culture broth by filtration. Extract the culture broth with an organic solvent such as ethyl acetate. The mycelium can also be extracted separately with a solvent like methanol (B129727) or acetone.

Isolation and Purification of epi-Aszonalenin A

The following is a general protocol for the isolation and purification of epi-aszonalenin A from the crude fungal extract, based on methodologies reported for related compounds from Aspergillus novofumigatus.[1]

• Initial Fractionation: Subject the crude extract to vacuum liquid chromatography (VLC) or medium-pressure liquid chromatography (MPLC) on a silica (B1680970) gel column. Elute with a gradient of solvents, for example, a hexane-acetone or chloroform-acetone gradient, to separate the extract into several fractions.

• Thin-Layer Chromatography (TLC) Analysis: Monitor the fractions using TLC to identify those containing compounds with the characteristic UV absorbance of indole alkaloids.

• Further Purification: The fractions containing the target compound are then subjected to further purification using high-performance liquid chromatography (HPLC). A typical HPLC protocol would involve:

  • Column: A C18 reversed-phase column or a normal-phase silica column.

  • Mobile Phase: A gradient of acetonitrile-water or a specific mixture of organic solvents like chloroform-acetone (e.g., 15:1).

  • Detection: UV detection at a wavelength suitable for indole alkaloids (e.g., 254 nm and 280 nm).

• Compound Identification: The purified compound is identified as epi-aszonalenin A through spectroscopic analysis.

Figure 2: General workflow for the isolation of epi-aszonalenin A.

Structure Elucidation

The structure of epi-aszonalenin A is elucidated using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to determine the carbon-hydrogen framework of the molecule. 2D NMR experiments such as COSY, HSQC, and HMBC are employed to establish the connectivity between atoms.

• High-Resolution Mass Spectrometry (HR-MS): HR-ESI-MS (High-Resolution Electrospray Ionization Mass Spectrometry) is used to determine the exact molecular weight and elemental composition of the molecule.

• X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous determination of the relative and absolute stereochemistry of the molecule. The relative configuration of epi-aszonalenin A has been established by this method.[1]

Conclusion

Epi-aszonalenin A represents an intriguing fungal metabolite with a biosynthetic pathway that is beginning to be understood. For researchers in natural product chemistry and drug development, the Aspergillus species that produce this compound offer a promising platform for further investigation. The detailed experimental protocols and quantitative data provided in this guide are intended to facilitate future research into the production, isolation, and biological evaluation of epi-aszonalenin A and its analogs. Further studies to fully characterize the biosynthetic gene cluster and to optimize fermentation conditions will be crucial for unlocking the full potential of this unique natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

Epi-Aszonalenin A: A Technical Guide to Fungal Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A is a benzodiazepine (B76468) alkaloid, a class of secondary metabolites produced by various fungal species. This technical guide provides a comprehensive overview of the fungal strains known to produce epi-aszonalenin A, detailing available data on production, experimental protocols for cultivation and isolation, and insights into its biosynthetic pathway. This document is intended to serve as a valuable resource for researchers and professionals in drug discovery and development, offering a foundational understanding of this bioactive compound.

Producing Fungal Strains

Epi-aszonalenin A has been primarily isolated from two species within the genus Aspergillus:

• Aspergillus novofumigatus : This species is a known producer of a variety of secondary metabolites, including epi-aszonalenins A, B, and C.[1]

• Aspergillus terreus : Specifically, the marine coral-derived endophytic strain C23-3 has been identified as a producer of epi-aszonalenin A.[2]

Quantitative Data on Production

Currently, there is limited publicly available quantitative data on the specific yield of epi-aszonalenin A from fungal fermentations. However, research on the closely related compound, acetylaszonalenin (B605127), in Neosartorya fischeri provides valuable insights into the enzymatic efficiency of the biosynthetic pathway. The kinetic parameters of two key enzymes, a prenyltransferase (AnaPT) and an acetyltransferase (AnaAT), have been determined and are summarized in the table below.[3][4] This data can serve as a benchmark for future optimization studies targeting epi-aszonalenin A production.

Enzyme	Substrate	Km (µM)	Turnover Number (s-1)
AnaPT	Dimethylallyl diphosphate	156	1.5
(R)-benzodiazepinedione	232	1.5
AnaAT	Acetyl coenzyme A	96	0.14
Aszonalenin	61	0.14

Experimental Protocols

Cultivation and Fermentation

1. Aspergillus terreus C23-3:

• Medium: Brown rice medium.

• Salinity: Cultures have been grown at both 3 g/L and 30 g/L salinity.

• Incubation: Static culture at 22°C for 30 days.

2. Aspergillus novofumigatus:

While specific fermentation parameters for epi-aszonalenin A production are not detailed in the available literature, general protocols for secondary metabolite production from Aspergillus species can be adapted. A typical approach involves:

• Inoculation: Inoculating a suitable liquid medium (e.g., Potato Dextrose Broth, Czapek-Dox Broth) with spores or mycelial fragments of A. novofumigatus.

• Incubation: Shaken or static fermentation at a controlled temperature (typically 25-30°C) for a period of 7-21 days.

Extraction and Purification

1. General Extraction from Fungal Culture:

• The fungal culture (mycelium and broth) is extracted with an organic solvent. For Aspergillus terreus C23-3, a mixture of ethyl acetate (B1210297) and methanol (B129727) (3:1, v/v) has been used.

• The organic extract is then concentrated under reduced pressure to yield a crude extract.

2. Purification of Epi-aszonalenin A:

A multi-step chromatographic approach is typically employed for the purification of epi-aszonalenin A from the crude extract:

• Thin-Layer Chromatography (TLC): Initial separation and visualization of the compounds in the extract.

• Medium-Pressure Liquid Chromatography (MPLC): Fractionation of the crude extract on a silica (B1680970) gel column using a solvent gradient (e.g., n-hexane/acetone).

• High-Performance Liquid Chromatography (HPLC): Final purification of the fractions containing epi-aszonalenin A using a suitable column and solvent system (e.g., chloroform/acetone).[1]

Biosynthetic Pathway and Its Regulation

The precise biosynthetic gene cluster for epi-aszonalenin A has not been explicitly characterized. However, based on the well-studied biosynthesis of the related compound acetylaszonalenin in Neosartorya fischeri, a putative pathway can be proposed.[3][4][5] This pathway likely involves a non-ribosomal peptide synthetase (NRPS), a prenyltransferase, and potentially other modifying enzymes.

The regulation of secondary metabolism in Aspergillus is a complex process involving global regulators that respond to environmental cues such as nutrient availability. While a specific signaling pathway for epi-aszonalenin A has not been elucidated, the general regulatory mechanisms provide a framework for understanding how its production might be controlled.

Visualizations

Caption: General experimental workflow for the production and isolation of epi-aszonalenin A.

Caption: Putative biosynthetic pathway for epi-aszonalenin A.

Caption: General model for the regulation of secondary metabolism in Aspergillus.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Acetylaszonalenin biosynthesis in Neosartorya fischeri. Identification of the biosynthetic gene cluster by genomic mining and functional proof of the genes by biochemical investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Biosynthesis of Epi-Aszonalenin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the biosynthetic pathway of epi-aszonalenin A, a prenylated indole (B1671886) alkaloid with significant biological activity. Drawing upon key research findings, this document details the enzymatic cascade responsible for its formation, presents quantitative kinetic data for the involved enzymes, and offers comprehensive experimental protocols for their characterization.

Core Biosynthetic Pathway

The biosynthesis of epi-aszonalenin A is a multi-step enzymatic process originating from the precursors L-tryptophan and anthranilic acid. The pathway is orchestrated by a biosynthetic gene cluster encoding for a non-ribosomal peptide synthetase (NRPS), a prenyltransferase, and potentially an acetyltransferase for related compounds. The stereochemical configuration of the final product is determined early in the pathway by the specific stereoisomer of the benzodiazepinedione intermediate formed. In contrast to aszonalenin, which arises from an (R)-benzodiazepinedione precursor derived from D-tryptophan, epi-aszonalenin A is synthesized from an (S)-benzodiazepinedione intermediate, which is formed from L-tryptophan without epimerization.

The key enzymatic steps are:

• Dipeptide Formation: A non-ribosomal peptide synthetase (NRPS), designated AnaPS in related pathways, catalyzes the condensation of L-tryptophan and anthranilic acid to form an (S)-benzodiazepinedione.

• Prenylation: A prenyltransferase, such as CdpNPT, facilitates the transfer of a dimethylallyl pyrophosphate (DMAPP) group to the C3 position of the indole ring of the (S)-benzodiazepinedione intermediate. This crucial step introduces the prenyl moiety from the opposite side of the indoline (B122111) ring system compared to the formation of aszonalenin, leading to the epi-configuration.

• Cyclization: The prenylation step is accompanied by a cyclization reaction, forming a five-membered ring between the indoline and the diketopiperazine ring system to yield epi-aszonalenin A.

Quantitative Enzyme Kinetics

The following table summarizes the kinetic parameters for the key enzymes involved in the biosynthesis of aszonalenin, which provide a valuable reference for understanding the efficiency of the enzymatic reactions in the epi-aszonalenin A pathway.

Enzyme	Substrate	K_m (µM)	k_cat (s⁻¹)	V_max (nmol·min⁻¹·mg⁻¹)
AnaPT	(R)-benzodiazepinedione	232	1.5	445
Dimethylallyl diphosphate (B83284) (DMAPP)	156	1.5	445
AnaAT	Aszonalenin	61	0.14	147
Acetyl Coenzyme A	96	0.14	147

Signaling Pathways and Experimental Workflows

Biosynthetic Pathway of Epi-Aszonalenin A

Caption: Proposed biosynthetic pathway of epi-aszonalenin A.

Experimental Workflow for Enzyme Characterization

Caption: Workflow for enzyme cloning, expression, purification, and characterization.

Experimental Protocols

Cloning, Overexpression, and Purification of Prenyltransferase (CdpNPT)

• Gene Amplification: The coding sequence of the prenyltransferase gene is amplified from the genomic DNA of the producing organism via polymerase chain reaction (PCR) using sequence-specific primers.

• Vector Ligation: The amplified PCR product is cloned into an E. coli expression vector, such as pQE60 or pQE70, which allows for the expression of an N-terminal His₆-tagged fusion protein.

• Transformation: The ligation mixture is transformed into a competent E. coli strain (e.g., DH5α for plasmid propagation and M15 for protein expression).

• Expression: A single colony of transformed E. coli is used to inoculate a starter culture, which is then used to inoculate a larger volume of growth medium. Protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) when the optical density of the culture reaches a specified value (e.g., 0.6 at 600 nm). The culture is then incubated at a lower temperature (e.g., 16-20°C) for an extended period (e.g., 16-20 hours) to enhance the yield of soluble protein.

• Purification: The bacterial cells are harvested by centrifugation, resuspended in a lysis buffer, and lysed by sonication. The His₆-tagged protein is purified from the cell lysate using nickel-nitrilotriacetic acid (Ni-NTA) affinity chromatography. The purified protein is then dialyzed against a storage buffer and its purity is assessed by SDS-PAGE.

Enzymatic Assay for Prenyltransferase Activity

• Reaction Mixture: The standard assay mixture (100 µL) contains Tris-HCl buffer (50 mM, pH 7.5), the (S)-benzodiazepinedione substrate (1 mM), dimethylallyl pyrophosphate (DMAPP, 1 mM), and the purified prenyltransferase enzyme (1-5 µg).

• Incubation: The reaction is initiated by the addition of the enzyme and incubated at a controlled temperature (e.g., 30°C) for a specified time (e.g., 1 hour).

• Reaction Termination and Extraction: The reaction is stopped by the addition of an equal volume of ethyl acetate. The organic phase, containing the product, is extracted, dried, and redissolved in methanol.

• Product Analysis: The reaction products are analyzed by high-performance liquid chromatography (HPLC) on a C18 column. The structure of the product is confirmed by liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy.

Kinetic Parameter Determination

To determine the Michaelis-Menten kinetic parameters (Kₘ and Vₘₐₓ), enzymatic assays are performed with varying concentrations of one substrate while keeping the concentration of the other substrate constant and saturating. The initial reaction velocities are measured and the data are fitted to the Michaelis-Menten equation using a non-linear regression analysis. The turnover number (k_cat) is calculated by dividing Vₘₐₓ by the enzyme concentration.

Elucidation of the Chemical Structure of epi-Aszonalenin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation of epi-aszonalenin A, a fungal metabolite with potential pharmacological applications.[1][2] The document details the isolation of the compound, the spectroscopic techniques utilized for its characterization, and the determination of its absolute stereochemistry. All quantitative data is presented in structured tables, and experimental workflows are visualized to facilitate a deeper understanding of the elucidation process.

Introduction

Epi-aszonalenin A is a benzodiazepine (B76468) alkaloid produced by various fungal species, including Aspergillus novofumigatus and the marine coral-associated fungus Aspergillus terreus C23-3.[2][3] Natural products from marine microorganisms are increasingly recognized as a valuable source of novel bioactive compounds with potential therapeutic applications.[2] Epi-aszonalenin A, in particular, has garnered interest for its unique chemical architecture and biological activities.[1] The precise determination of its three-dimensional structure is crucial for understanding its mode of action and for guiding synthetic and medicinal chemistry efforts.

Isolation and Purification

The isolation of epi-aszonalenin A from fungal cultures is a multi-step process involving extraction and chromatographic separation. A general workflow for the isolation process is outlined below.

Experimental Workflow for Isolation and Purification

Caption: General workflow for the isolation and purification of epi-aszonalenin A.

Experimental Protocol: Isolation of epi-Aszonalenin A

The following is a representative protocol for the isolation of epi-aszonalenin A from Aspergillus novofumigatus, as described in the literature.[3]

• Cultivation: The fungus is cultivated in a suitable liquid or solid medium to promote the production of secondary metabolites.

• Extraction: The fungal biomass and culture medium are extracted with an organic solvent, typically ethyl acetate, to partition the organic compounds into the solvent phase.

• Concentration: The organic extract is concentrated under reduced pressure to yield a crude extract.

• Medium-Pressure Liquid Chromatography (MPLC): The crude extract is subjected to MPLC on a silica gel column. A gradient elution system, such as n-hexane/acetone, is used to separate the components based on polarity, yielding several fractions.

• High-Performance Liquid Chromatography (HPLC): Fractions containing epi-aszonalenin A, identified by thin-layer chromatography (TLC), are further purified by HPLC. A chloroform/acetone solvent system is often employed to achieve baseline separation and yield the pure compound.[3]

Structure Elucidation

The determination of the planar structure and stereochemistry of epi-aszonalenin A was accomplished through a combination of spectroscopic techniques, including mass spectrometry and nuclear magnetic resonance, culminating in single-crystal X-ray diffraction for unambiguous stereochemical assignment.[3]

Mass Spectrometry

High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was used to determine the molecular formula of epi-aszonalenin A.

Parameter	Value
Molecular Formula	C₂₅H₂₅N₃O₃[1]
Molecular Weight	415.49 g/mol [1]
Ionization Mode	ESI
Mass Analyzer	TOF or Orbitrap

Note: Specific m/z values would be found in the primary literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments were instrumental in assembling the carbon skeleton and assigning the proton and carbon signals.

¹H NMR (Representative Data)	¹³C NMR (Representative Data)
Chemical Shift (δ) ppm	Chemical Shift (δ) ppm
Aromatic Protons (multiple)	Carbonyl Carbons (~160-170)
Olefinic Proton (~5.0-6.0)	Aromatic/Olefinic Carbons (~100-150)
Aliphatic Protons (multiple)	Aliphatic Carbons (~20-70)

Note: A detailed table of specific chemical shifts, coupling constants, and 2D correlations for each proton and carbon is essential for complete structure elucidation and would be available in the full research articles.

Single-Crystal X-ray Diffraction

The relative configuration of epi-aszonalenin A was definitively established through single-crystal X-ray diffraction analysis.[3] This technique provides the precise three-dimensional arrangement of atoms in the crystal lattice, confirming the connectivity and stereochemistry.

Determination of Absolute Configuration

The absolute configuration of epi-aszonalenin A was determined by comparing its optical rotation value with that of known related compounds.[3] Additionally, circular dichroism (CD) spectroscopy was used to correlate the stereochemistry with its analogs, epi-aszonalenins B and C.[3]

Biosynthesis of the Aszonalenin (B1229209) Core

The biosynthesis of the aszonalenin scaffold involves a series of enzymatic reactions, starting from amino acid precursors. The key enzymes in this pathway are a non-ribosomal peptide synthetase (AnaPS), a prenyltransferase (AnaPT), and an acetyltransferase (AnaAT).[4] While epi-aszonalenin A is a diastereomer of aszonalenin, they share a common biosynthetic origin. The stereochemical outcome is determined by the specific enzymes involved in the producing organism.[5]

Proposed Biosynthetic Pathway for Aszonaleninsdot

References

• 1. Epi-aszonalenin A | 908853-14-5 | ILB85314 | Biosynth [biosynth.com]
• 2. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Acetylaszonalenin biosynthesis in Neosartorya fischeri. Identification of the biosynthetic gene cluster by genomic mining and functional proof of the genes by biochemical investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stereospecific synthesis of aszonalenins by using two recombinant prenyltransferases - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

physical and chemical properties of epi-aszonalenin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A is a fungal metabolite belonging to the benzodiazepine (B76468) class of compounds.[1] First isolated from Aspergillus novofumigatus, it has garnered interest in the scientific community for its potential psychoactive properties and its role as an inhibitor of significant biological pathways, such as the NF-κB signaling cascade.[1][2] This technical guide provides a detailed overview of the known physical and chemical properties of epi-aszonalenin A, comprehensive experimental protocols for its isolation and analysis, and a visualization of its mechanism of action.

Physical and Chemical Properties

The physical and chemical characteristics of epi-aszonalenin A are summarized in the table below. These properties are crucial for its handling, characterization, and application in research and drug development.

Property	Value	Reference
Molecular Formula	C₂₅H₂₅N₃O₃	[3]
Molecular Weight	415.48 g/mol	[3]
Appearance	White solid	[1]
Solubility	Soluble in DMSO, methanol, and ethanol	[1]
CAS Number	908853-14-5	[3]
Melting Point	Not explicitly reported in the provided search results. The primary literature by Rank et al. (2006) should be consulted for this data.
Optical Rotation	The absolute configuration was determined by comparison of its optical rotation with literature data. The specific value should be available in the primary literature by Rank et al. (2006).	[1]

Experimental Protocols

I. Isolation and Purification of epi-aszonalenin A from Aspergillus novofumigatus

This protocol describes the general methodology for the extraction and purification of epi-aszonalenin A from fungal cultures.

1. Fungal Cultivation:

• Inoculate a suitable liquid or solid medium (e.g., Potato Dextrose Broth or Yeast Extract Sucrose Agar) with spores of Aspergillus novofumigatus.

• Incubate the culture under appropriate conditions (typically 25-30°C for 7-14 days) to allow for fungal growth and secondary metabolite production.

2. Extraction:

• Following incubation, separate the mycelium from the culture broth by filtration.

• Extract the culture broth with an organic solvent such as ethyl acetate (B1210297).

• Extract the mycelium separately, also with ethyl acetate or another suitable solvent, to ensure the recovery of intracellular metabolites.

• Combine the organic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

3. Chromatographic Purification:

• Medium-Pressure Liquid Chromatography (MPLC): Subject the crude extract to MPLC on a silica (B1680970) gel column. Elute with a gradient of solvents, for example, a hexane-acetone or chloroform-acetone gradient, to perform an initial fractionation of the extract.

• Thin-Layer Chromatography (TLC): Monitor the fractions from the MPLC for the presence of epi-aszonalenin A using TLC analysis.

• High-Performance Liquid Chromatography (HPLC): Pool the fractions containing the target compound and perform final purification using semi-preparative HPLC on a C18 column with a suitable mobile phase, such as a methanol-water or acetonitrile-water gradient.[1]

Figure 1. Workflow for the isolation and purification of epi-aszonalenin A.

II. Structural Elucidation

The structure of epi-aszonalenin A was determined using a combination of spectroscopic techniques.

• NMR Spectroscopy: One- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HMBC, HSQC) is used to determine the connectivity of atoms within the molecule.[1]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the accurate mass of the molecule, which allows for the determination of its elemental composition.[1]

• X-ray Crystallography: Single-crystal X-ray diffraction analysis can be used to establish the relative stereochemistry of the molecule.[1]

III. Biological Activity Assays

A. NF-κB Inhibition Assay (Luciferase Reporter Assay)

This assay is used to quantify the inhibitory effect of epi-aszonalenin A on the NF-κB signaling pathway.

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293T) and transfect the cells with a luciferase reporter plasmid containing NF-κB response elements.

• Treatment: Treat the transfected cells with a known inducer of the NF-κB pathway (e.g., TNF-α) in the presence or absence of varying concentrations of epi-aszonalenin A.

• Lysis and Luciferase Measurement: After incubation, lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: A decrease in luciferase activity in the presence of epi-aszonalenin A indicates inhibition of the NF-κB pathway.[2]

B. Western Blot Analysis for NF-κB Pathway Proteins

This method is used to investigate the effect of epi-aszonalenin A on specific proteins within the NF-κB signaling cascade.

• Cell Treatment and Lysis: Treat cells with an NF-κB activator and epi-aszonalenin A as described above. Lyse the cells to extract total protein.

• SDS-PAGE and Protein Transfer: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for key NF-κB pathway proteins (e.g., phospho-IκBα, p65).

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate to detect the proteins of interest. A reduction in the phosphorylation of IκBα or the nuclear translocation of p65 would confirm the inhibitory effect of epi-aszonalenin A.

Figure 2. General workflow for Western blot analysis.

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

Epi-aszonalenin A has been shown to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway. In its inactive state, NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκBα. Upon stimulation by various signals (e.g., inflammatory cytokines), IκBα is phosphorylated, ubiquitinated, and subsequently degraded. This allows the NF-κB dimer (typically p65/p50) to translocate to the nucleus, where it binds to DNA and activates the transcription of target genes involved in inflammation, immunity, and cell survival. Epi-aszonalenin A is believed to interfere with this process, leading to a downstream reduction in the inflammatory response.

Figure 3. Proposed mechanism of NF-κB pathway inhibition by epi-aszonalenin A.

Conclusion

Epi-aszonalenin A is a bioactive fungal metabolite with defined physical and chemical properties and a demonstrated inhibitory effect on the NF-κB signaling pathway. The experimental protocols and mechanistic diagrams provided in this guide offer a comprehensive resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development. Further investigation into the precise molecular interactions and therapeutic potential of epi-aszonalenin A is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. scirp.org [scirp.org]
• 3. Epi-aszonalenin A | 908853-14-5 | ILB85314 | Biosynth [biosynth.com]

Epi-aszonalenin A: A Technical Guide to its Anti-Cancer Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Epi-aszonalenin A (EAA), an indole (B1671886) alkaloid isolated from the marine coral-associated fungus Aspergillus terreus, has emerged as a promising candidate in cancer research.[1][2] This technical guide provides an in-depth overview of the molecular mechanisms underlying the anti-cancer properties of epi-aszonalenin A, with a focus on its role in inhibiting tumor invasion and metastasis. We will delve into the signaling pathways modulated by this compound, present available quantitative data, detail key experimental protocols, and provide visual representations of its mechanism of action. While current research primarily highlights its anti-metastatic effects, we will also touch upon its potential, yet less explored, role in apoptosis and cell cycle regulation.

Core Mechanism of Action: Inhibition of Invasion and Metastasis

Epi-aszonalenin A primarily exerts its anti-cancer effects by impeding the metastatic cascade, a multi-step process involving cell migration, invasion, and angiogenesis.[1][2] The human fibrosarcoma cell line, HT1080, a well-established model for studying tumor cell metastasis, has been instrumental in elucidating the anti-metastatic properties of EAA.[1]

Modulation of Key Signaling Pathways

EAA has been demonstrated to inhibit the phosphorylation and subsequent activation of several critical signaling pathways that are frequently dysregulated in cancer:

• Mitogen-Activated Protein Kinase (MAPK) Pathway: The MAPK pathway plays a crucial role in cell proliferation, differentiation, and survival. EAA effectively suppresses the phosphorylation of key components of this pathway, thereby attenuating downstream signaling that promotes tumor growth and invasion.[1]

• Phosphatidylinositol 3-Kinase (PI3K)/AKT Pathway: The PI3K/AKT pathway is a central regulator of cell survival, growth, and proliferation. EAA inhibits the phosphorylation of AKT, a key kinase in this pathway, leading to the downregulation of pro-survival signals in cancer cells.[1]

• Nuclear Factor-kappa B (NF-κB) Pathway: NF-κB is a transcription factor that governs the expression of numerous genes involved in inflammation, immunity, and cell survival. EAA has been shown to inhibit the NF-κB signaling pathway, which is constitutively active in many cancers and contributes to their progression and resistance to therapy.[1][3]

By simultaneously targeting these interconnected pathways, epi-aszonalenin A orchestrates a multi-pronged attack on the molecular machinery that drives cancer cell invasion and metastasis.

Downregulation of Downstream Effectors

The inhibition of the MAPK, PI3K/AKT, and NF-κB pathways by epi-aszonalenin A leads to the decreased expression and activity of several key downstream effector molecules:

• Matrix Metalloproteinases (MMPs): MMPs are a family of enzymes responsible for degrading the extracellular matrix (ECM), a critical step in tumor invasion and metastasis. EAA significantly reduces the expression and secretion of MMP-1, MMP-2, MMP-3, and MMP-9 in cancer cells.[1]

• Vascular Endothelial Growth Factor (VEGF): VEGF is a potent pro-angiogenic factor that stimulates the formation of new blood vessels, which are essential for tumor growth and metastasis. EAA treatment leads to a reduction in VEGF expression, thereby inhibiting angiogenesis.[1]

• N-cadherin: N-cadherin is a cell adhesion molecule that plays a crucial role in epithelial-mesenchymal transition (EMT), a process by which cancer cells acquire migratory and invasive properties. EAA downregulates the expression of N-cadherin.[1]

• Hypoxia-Inducible Factor-1α (HIF-1α): HIF-1α is a transcription factor that is activated under hypoxic conditions, which are common in solid tumors. It promotes tumor survival and angiogenesis. EAA has been shown to inhibit the expression of HIF-1α.[1]

Data Presentation

The following tables summarize the quantitative data on the effects of epi-aszonalenin A on cancer cells, primarily derived from studies on the HT1080 human fibrosarcoma cell line.

Table 1: Effect of epi-aszonalenin A on HT1080 Cell Viability

Concentration (µM)	Cell Viability (%)
0 (Control)	100
0.1	~100
1	~100
10	~100
20	~100

Data estimated from graphical representations in Liu et al., 2023.[1][2]

Table 2: Inhibition of PMA-induced HT1080 Cell Invasion by epi-aszonalenin A

Treatment	Relative Invasion (%)
Control (PMA)	100
EAA (0.1 µM) + PMA	~80
EAA (1 µM) + PMA	~60
EAA (10 µM) + PMA	~40

Data estimated from graphical representations in Liu et al., 2023.[1][2]

Table 3: Inhibition of MMP-2 and MMP-9 Secretion by epi-aszonalenin A in PMA-induced HT1080 Cells

Treatment	MMP-2 Secretion (Relative Units)	MMP-9 Secretion (Relative Units)
Control (PMA)	100	100
EAA (0.1 µM) + PMA	~85	~90
EAA (1 µM) + PMA	~70	~75
EAA (10 µM) + PMA	~50	~60

Data estimated from graphical representations in Liu et al., 2023.[1][2]

Potential Roles in Apoptosis and Cell Cycle

While the primary focus of research on epi-aszonalenin A has been on its anti-metastatic effects, some evidence suggests a potential role in inducing cell death. One study indicated that EAA, in combination with the chemotherapeutic agent Adriamycin, significantly increased the number of dead HeLa cells.[4] This suggests that EAA may sensitize cancer cells to apoptosis-inducing agents. However, direct studies on the ability of epi-aszonalenin A to independently induce apoptosis or cause cell cycle arrest in cancer cells are currently lacking. Further investigation is required to fully elucidate its effects on these fundamental cellular processes.

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the anti-cancer effects of epi-aszonalenin A.

Cell Viability Assay (CCK-8 Assay)

• Cell Seeding: Seed HT1080 cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with varying concentrations of epi-aszonalenin A (e.g., 0.1, 1, 10, 20 µM) for 24 hours.

• CCK-8 Addition: Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the control (untreated) cells.

Wound Healing Assay

• Cell Seeding: Seed HT1080 cells in a 6-well plate and grow to 90-100% confluency.

• Scratch Creation: Create a linear scratch in the cell monolayer using a sterile 200 µL pipette tip.

• Washing: Wash the wells with phosphate-buffered saline (PBS) to remove detached cells.

• Treatment: Add fresh medium containing different concentrations of epi-aszonalenin A.

• Imaging: Capture images of the scratch at 0 hours and subsequent time points (e.g., 12 and 24 hours) using a microscope.

• Analysis: Measure the width of the scratch at different points and calculate the percentage of wound closure over time.

Transwell Invasion Assay

• Matrigel Coating: Coat the upper chamber of a Transwell insert (8 µm pore size) with Matrigel and incubate for 30 minutes at 37°C to allow for polymerization.

• Cell Seeding: Resuspend HT1080 cells in serum-free medium and seed them into the upper chamber.

• Treatment: Add epi-aszonalenin A to the upper chamber along with the cells.

• Chemoattractant: Add medium containing a chemoattractant (e.g., 10% fetal bovine serum) to the lower chamber.

• Incubation: Incubate for 24-48 hours to allow for cell invasion.

• Cell Removal: Remove the non-invading cells from the top of the membrane with a cotton swab.

• Fixation and Staining: Fix the invading cells on the bottom of the membrane with methanol (B129727) and stain with crystal violet.

• Imaging and Quantification: Capture images of the stained cells and count the number of invading cells in several random fields.

Western Blot Analysis

• Cell Lysis: Lyse treated and untreated HT1080 cells in RIPA buffer to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein on a sodium dodecyl sulfate-polyacrylamide gel.

• Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., p-MAPK, p-AKT, MMPs, VEGF) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Enzyme-Linked Immunosorbent Assay (ELISA)

• Sample Collection: Collect the cell culture supernatant from treated and untreated HT1080 cells.

• Coating: Coat a 96-well plate with a capture antibody specific for the target protein (e.g., MMP-2, MMP-9, VEGF).

• Blocking: Block the plate to prevent non-specific binding.

• Sample Incubation: Add the cell culture supernatants to the wells and incubate.

• Detection Antibody: Add a biotinylated detection antibody specific for the target protein.

• Streptavidin-HRP: Add streptavidin-HRP conjugate.

• Substrate Addition: Add a substrate solution (e.g., TMB) to develop the color.

• Measurement: Stop the reaction and measure the absorbance at a specific wavelength.

• Quantification: Determine the concentration of the target protein based on a standard curve.

Visualizations

Signaling Pathways

Caption: Signaling pathways inhibited by epi-aszonalenin A.

Experimental Workflow

Caption: Experimental workflow for assessing the anti-cancer effects of epi-aszonalenin A.

Conclusion and Future Directions

Epi-aszonalenin A has demonstrated significant potential as an anti-cancer agent, primarily through its robust inhibition of tumor invasion and metastasis. Its ability to modulate the MAPK, PI3K/AKT, and NF-κB signaling pathways and their downstream effectors highlights its promise as a multi-targeted therapeutic. The detailed experimental protocols provided herein offer a foundation for further research and validation of its anti-cancer activities.

Future research should focus on several key areas:

• Apoptosis and Cell Cycle: A thorough investigation into the direct effects of epi-aszonalenin A on apoptosis and cell cycle progression in various cancer cell lines is crucial to fully understand its anti-proliferative potential.

• In Vivo Studies: The efficacy of epi-aszonalenin A in preclinical animal models of cancer needs to be established to translate the current in vitro findings into a more clinically relevant context.

• Target Identification: While the effects on signaling pathways are known, the direct molecular target(s) of epi-aszonalenin A remain to be identified.

• Structure-Activity Relationship Studies: The synthesis and evaluation of EAA analogs could lead to the development of more potent and selective anti-cancer agents.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

The Biological Activity of epi-Aszonalenin A Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activity of epi-aszonalenin A and its derivatives, with a focus on its anti-cancer properties. The information is compiled from recent scientific literature and is intended for researchers, scientists, and professionals in the field of drug development.

Core Findings: Anti-Metastatic and Anti-Invasive Properties

Epi-aszonalenin A (EAA), an alkaloid isolated from the marine coral endophytic fungus Aspergillus terreus, has demonstrated significant potential as an anti-tumor agent.[1] Research has primarily focused on its ability to inhibit tumor invasion and metastasis, key processes in cancer progression. Studies have shown that EAA is not cytotoxic to human fibrosarcoma (HT1080) cells at concentrations up to 20 μM, indicating a favorable safety profile for this compound.[1]

The anti-invasive and anti-migratory effects of epi-aszonalenin A are concentration-dependent, with the highest inhibition observed at a concentration of 10 μM.[1] These effects are attributed to the compound's ability to modulate key signaling pathways and downregulate the expression and activity of proteins crucial for cell invasion and metastasis.[1][2]

Quantitative Data on Biological Activity

While specific IC50 values for the anti-invasive and anti-metastatic activities of epi-aszonalenin A and its derivatives are not extensively reported in the current literature, the available data from studies on HT1080 cells are summarized below.

Compound	Cell Line	Biological Activity	Concentration	Effect	Reference
epi-Aszonalenin A (EAA)	HT1080	Cytotoxicity	Up to 20 μM	Not toxic	[1]
epi-Aszonalenin A (EAA)	HT1080	Cell Migration Inhibition	Concentration-dependent	Highest inhibition at 10 μM	[1]
epi-Aszonalenin A (EAA)	HT1080	Cell Invasion Inhibition	Concentration-dependent	Highest inhibition at 10 μM	[1]
epi-Aszonalenin B	-	NF-κB Inhibition	Not specified	Inhibited NF-κB responsive luciferase activity and downstream gene expression	[3]
epi-Aszonalenin C	-	NF-κB Inhibition	Not specified	Showed non-specific inhibition of luciferase activity in a counter-assay	[3]

Signaling Pathways and Molecular Mechanisms

Epi-aszonalenin A exerts its anti-tumor effects by targeting multiple critical signaling pathways that are often dysregulated in cancer. The primary mechanisms involve the inhibition of the NF-κB, MAPK, and PI3K/AKT signaling cascades.[1][2]

NF-κB Signaling Pathway

Epi-aszonalenin A has been shown to inhibit the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway.[4] This pathway plays a pivotal role in inflammation, cell survival, and proliferation, and its aberrant activation is a hallmark of many cancers. Inhibition of this pathway by epi-aszonalenin A leads to the downregulation of downstream target genes that promote tumor progression.[4]

Caption: Inhibition of the NF-κB signaling pathway by epi-aszonalenin A.

MAPK and PI3K/AKT Signaling Pathways

Epi-aszonalenin A also demonstrates inhibitory effects on the Mitogen-Activated Protein Kinase (MAPK) and Phosphoinositide 3-Kinase (PI3K)/AKT signaling pathways.[1][2] These pathways are crucial for regulating cell growth, proliferation, and survival. By suppressing these pathways, epi-aszonalenin A can effectively halt the progression of cancer cells.

Caption: Overview of MAPK and PI3K/AKT pathway inhibition by epi-aszonalenin A.

The downstream effects of inhibiting these pathways include the reduced expression and activity of matrix metalloproteinases (MMPs), such as MMP-2 and MMP-9, which are enzymes that degrade the extracellular matrix, facilitating tumor cell invasion.[1] Furthermore, epi-aszonalenin A has been shown to decrease the levels of vascular endothelial growth factor (VEGF), a key promoter of angiogenesis, and N-cadherin, a protein involved in cell-cell adhesion and migration.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the literature for assessing the biological activity of epi-aszonalenin A derivatives.

Cell Viability Assay (MTT Assay)

• Cell Seeding: HT1080 cells are seeded into 96-well plates at a density of 5 x 10³ cells/well and cultured for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of epi-aszonalenin A (e.g., 0, 1, 5, 10, 20 μM) for 24 hours.

• MTT Incubation: After treatment, 20 μL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 μL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 490 nm using a microplate reader. Cell viability is expressed as a percentage of the control (untreated) cells.

Transwell Invasion Assay

• Chamber Preparation: Transwell inserts (8 μm pore size) are coated with Matrigel and placed in a 24-well plate.

• Cell Seeding: HT1080 cells (5 x 10⁴ cells/well) are seeded into the upper chamber in serum-free medium containing different concentrations of epi-aszonalenin A.

• Chemoattractant: The lower chamber is filled with a medium containing a chemoattractant, such as 10% fetal bovine serum (FBS) and Phorbol-12-myristate-13-acetate (PMA) at 10 ng/mL to induce invasion.

• Incubation: The plate is incubated for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Cell Removal and Staining: Non-invading cells on the upper surface of the membrane are removed with a cotton swab. The invading cells on the lower surface are fixed with methanol (B129727) and stained with crystal violet.

• Quantification: The number of invading cells is counted in several random fields under a microscope.

Caption: A generalized workflow for the Transwell invasion assay.

Western Blot Analysis

• Cell Lysis: HT1080 cells are treated with epi-aszonalenin A and/or PMA, then lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay kit.

• SDS-PAGE: Equal amounts of protein (20-30 µg) are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies specific for the proteins of interest (e.g., phospho-p65, total p65, phospho-ERK, total ERK, phospho-AKT, total AKT, MMP-2, MMP-9, VEGF, N-cadherin, and β-actin as a loading control).

• Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion and Future Directions

Epi-aszonalenin A and its derivatives represent a promising class of natural products with significant anti-tumor, anti-invasive, and anti-metastatic potential. The primary mechanism of action involves the inhibition of key signaling pathways, including NF-κB, MAPK, and PI3K/AKT. While initial studies have provided valuable insights, further research is required to fully elucidate the structure-activity relationships of different epi-aszonalenin A derivatives and to establish more comprehensive quantitative data, such as IC50 values, across a broader range of cancer cell lines. The detailed experimental protocols provided herein offer a foundation for future investigations into the therapeutic potential of these compounds.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Epi-Aszonalenin A: A Technical Guide to its Discovery, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Epi-aszonalenin A is a fungal-derived benzodiazepine (B76468) alkaloid that has garnered significant interest within the scientific community due to its potential therapeutic applications. Initially discovered from Aspergillus novofumigatus, this natural product has also been isolated from Aspergillus terreus.[1] Structurally characterized by a complex heterocyclic core, epi-aszonalenin A has demonstrated promising anti-tumor activities. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of epi-aszonalenin A, with a focus on its mechanism of action involving key cellular signaling pathways. Detailed experimental methodologies, where available in the public domain, are presented alongside a summary of its biological effects.

Discovery and Sourcing

Epi-aszonalenin A was first identified as a new benzodiazepine metabolite from a unique chemotype of Aspergillus novofumigatus.[1] Subsequent studies have also reported its isolation from the marine coral endophytic fungus Aspergillus terreus C23-3, highlighting the diverse ecological niches where this compound can be found.[2][3] The discovery of epi-aszonalenin A and its analogues has expanded the chemical diversity of known fungal secondary metabolites and provided new avenues for pharmacological research.

Isolation and Purification

The isolation of epi-aszonalenin A from fungal cultures typically involves a multi-step process combining extraction and chromatographic techniques. While specific, detailed protocols with quantitative yields are not extensively detailed in publicly available literature, the general workflow can be summarized as follows.

Fungal Cultivation and Extraction (General Protocol)

• Cultivation: Aspergillus species are cultured on a suitable nutrient-rich medium, such as Potato Dextrose Agar (PDA) or in a liquid broth, to promote the production of secondary metabolites. Incubation is carried out under controlled temperature and humidity for a sufficient period to allow for fungal growth and metabolite secretion.

• Extraction: The fungal biomass and culture medium are subjected to solvent extraction, typically using ethyl acetate (B1210297) or a similar organic solvent, to partition the secondary metabolites from the aqueous phase. The organic extract is then concentrated under reduced pressure to yield a crude extract.

Chromatographic Purification

The crude extract containing a mixture of fungal metabolites is then subjected to a series of chromatographic separations to isolate epi-aszonalenin A.

• Initial Fractionation: The crude extract is often first fractionated using techniques like Thin-Layer Chromatography (TLC) or Medium-Pressure Liquid Chromatography (MPLC) on a silica (B1680970) gel stationary phase.[1] A solvent gradient system, such as n-hexane/acetone, is employed to separate the components based on their polarity.[1]

• High-Performance Liquid Chromatography (HPLC): Fractions identified as containing the target compound are further purified by High-Performance Liquid Chromatography (HPLC).[1] A silica gel column is typically used with a solvent system like chloroform/acetone to achieve high-purity isolation of epi-aszonalenin A.[1]

Experimental Workflow for Discovery and Isolation

A generalized workflow for the discovery, isolation, and structural elucidation of epi-aszonalenin A.

Structural Elucidation

The chemical structure of epi-aszonalenin A was determined through a combination of advanced spectroscopic and crystallographic techniques.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: One- and two-dimensional NMR experiments, including ¹H NMR, ¹³C NMR, COSY, HMQC, and HMBC, were instrumental in elucidating the connectivity of atoms within the molecule.

• High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS): This technique provided the accurate mass of the molecule, allowing for the determination of its elemental composition.

Crystallographic Analysis

• Single-Crystal X-ray Diffraction: The relative configuration of epi-aszonalenin A was definitively established through single-crystal X-ray diffraction analysis.[1] This technique provides a three-dimensional model of the molecule as it exists in a crystalline state.

Quantitative Data

Data Type	Parameter	Value	Reference
Isolation Yield	Yield from Aspergillus culture	Data not available in reviewed literature	-
Purity	Purity post-HPLC	Data not available in reviewed literature	-
HR-ESI-MS	[M+H]⁺ (m/z)	Data not available in reviewed literature	[1]
¹H NMR	Chemical Shifts (δ) and Coupling Constants (J)	Data not available in reviewed literature	[1]
¹³C NMR	Chemical Shifts (δ)	Data not available in reviewed literature	[1]
X-ray Crystallography	Space Group	Data not available in reviewed literature	[1]
Unit Cell Dimensions (a, b, c, α, β, γ)	Data not available in reviewed literature	[1]

Biological Activity and Mechanism of Action

Epi-aszonalenin A has demonstrated significant anti-tumor and anti-inflammatory properties.[2] Its mechanism of action has been linked to the modulation of several critical intracellular signaling pathways that are often dysregulated in cancer.

Inhibition of Cancer Cell Invasion and Metastasis

In studies using the HT1080 fibrosarcoma cell line, epi-aszonalenin A was shown to interfere with PMA-induced cell migration and invasion.[2] This effect is attributed to its ability to decrease the activity of matrix metalloproteinases (MMPs) and inhibit the expression of N-cadherin and hypoxia-inducible factor-1α (HIF-1α).[2]

Modulation of Key Signaling Pathways

Epi-aszonalenin A exerts its anti-tumor effects by regulating the phosphorylation of downstream components of the mitogen-activated protein kinase (MAPK), PI3K/AKT, and NF-κB pathways.[2]

The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of inflammation, cell survival, and proliferation. In many cancers, this pathway is constitutively active. Epi-aszonalenin A has been shown to inhibit the NF-κB pathway.[2] This inhibition is associated with a reduction in the phosphorylation of the inhibitory protein IκB-α and the subsequent nuclear translocation of the p65 subunit of NF-κB.[2] By preventing the activation of NF-κB, epi-aszonalenin A downregulates the expression of downstream target genes involved in tumor progression.[2]

Inhibition of the NF-κB Signaling Pathway by epi-aszonalenin A

A simplified diagram of the NF-κB signaling pathway and the inhibitory effect of epi-aszonalenin A.

Conclusion and Future Directions

Epi-aszonalenin A represents a promising natural product with significant potential for development as an anti-tumor agent. Its discovery from Aspergillus species underscores the importance of exploring fungal biodiversity for novel therapeutic leads. The elucidation of its inhibitory effects on key oncogenic signaling pathways, such as NF-κB, provides a strong rationale for its further investigation.

Future research should focus on several key areas:

• Optimization of Production: Developing high-yield fermentation and purification protocols to enable larger-scale production for preclinical and clinical studies.

• Total Synthesis: The development of a total synthesis route for epi-aszonalenin A would provide a consistent source of the compound and allow for the generation of analogues with improved potency and pharmacokinetic properties.

• In Vivo Efficacy: Evaluating the anti-tumor efficacy of epi-aszonalenin A in animal models of cancer to validate its therapeutic potential.

• Target Identification: Precisely identifying the direct molecular target(s) of epi-aszonalenin A within the NF-κB and other signaling pathways to further elucidate its mechanism of action.

This technical guide provides a foundational understanding of epi-aszonalenin A for researchers and drug development professionals. Continued investigation into this fascinating molecule holds the promise of new therapeutic strategies for cancer and other diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells [mdpi.com]

Unveiling the Molecular Targets of Epi-Aszonalenin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A (EAA) is a fungal metabolite, an alkaloid isolated from the marine coral endophytic fungus Aspergillus terreus C23-3.[1] Emerging research has highlighted its potential as a pharmacologically active compound with significant anti-angiogenic, anti-inflammatory, and anti-metastatic properties. This technical guide provides an in-depth overview of the known molecular targets of epi-aszonalenin A, presenting key quantitative data, detailed experimental methodologies, and visual representations of the signaling pathways involved. The primary focus of the research discussed has been on its effects on the human fibrosarcoma cell line, HT1080, a well-established model for studying tumor cell invasion and metastasis.

Core Molecular Targets and Mechanism of Action

Epi-aszonalenin A exerts its biological effects by modulating several key cellular targets and signaling pathways that are crucial for tumor progression, invasion, and angiogenesis. The primary molecular targets identified to date are the Matrix Metalloproteinases (MMPs) and critical nodes within the PI3K/AKT, MAPK, and NF-κB signaling cascades.

Inhibition of Matrix Metalloproteinases (MMPs)

Epi-aszonalenin A has been shown to inhibit the activity and expression of several matrix metalloproteinases, particularly MMP-2 and MMP-9.[1][2] These enzymes are critical for the degradation of the extracellular matrix (ECM), a key process in tumor cell invasion and metastasis.

Quantitative Data on MMP Inhibition:

Studies on HT1080 cells, stimulated with Phorbol-12-myristate-13-acetate (PMA) to induce MMP expression, have demonstrated a dose-dependent inhibition by epi-aszonalenin A. While specific IC50 values have not been explicitly reported in the primary literature, analysis of the presented data indicates significant inhibition at concentrations between 1 and 10 µM. The highest rate of inhibition for cell migration and invasion was observed at a concentration of 10 µM.[2]

Target	Cell Line	Treatment Conditions	EAA Concentration (µM)	Observed Effect
MMP-1, -2, -3, -9 (Expression)	HT1080	PMA (10 ng/mL) induced	1, 5, 10	Dose-dependent decrease in protein expression
MMP-2, -9 (Secretion)	HT1080	PMA (10 ng/mL) induced	1, 5, 10	Dose-dependent decrease in secreted protein levels
Cell Invasion	HT1080	PMA (10 ng/mL) induced	1, 5, 10	Dose-dependent inhibition, with maximum effect at 10 µM
Cell Migration	HT1080	PMA (10 ng/mL) induced	1, 5, 10	Dose-dependent inhibition, with maximum effect at 10 µM

Data synthesized from "Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells".

Molecular docking studies have further suggested that epi-aszonalenin A can form stable interactions, including hydrogen bonds, with the active sites of MMP-2 and MMP-9, providing a structural basis for its inhibitory activity.[1][2]

Modulation of Intracellular Signaling Pathways

Epi-aszonalenin A has been demonstrated to suppress key signaling pathways that are frequently dysregulated in cancer and promote cell survival, proliferation, and invasion.

1. NF-κB Signaling Pathway:

The NF-κB pathway is a critical regulator of inflammation and cell survival. In cancer cells, its constitutive activation contributes to metastasis. Epi-aszonalenin A inhibits the NF-κB pathway by preventing the phosphorylation of IκB-α and the p65 subunit.[2] This action prevents the nuclear translocation of the active p65 subunit, thereby downregulating the expression of NF-κB target genes, including those for MMPs and VEGF.[2]

2. PI3K/AKT Signaling Pathway:

The PI3K/AKT pathway is a central node for cell growth, proliferation, and survival. Epi-aszonalenin A has been shown to inhibit the phosphorylation of key proteins in this pathway, leading to a reduction in its downstream effects that promote tumor progression.[2]

3. MAPK Signaling Pathway:

The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade involved in cell proliferation, differentiation, and survival. Epi-aszonalenin A treatment leads to the inhibition of this pathway, contributing to its anti-tumor effects.[2]

The inhibition of these signaling pathways culminates in the reduced expression of several key proteins involved in tumor invasion and angiogenesis, including Vascular Endothelial Growth Factor (VEGF), Hypoxia-Inducible Factor-1α (HIF-1α), and N-cadherin.[2]

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the mechanism of action of epi-aszonalenin A and the experimental approaches used to elucidate it, the following diagrams have been generated using the DOT language.

Caption: Signaling pathways inhibited by epi-aszonalenin A.

Caption: Experimental workflow for studying epi-aszonalenin A.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited in the research on epi-aszonalenin A's effects on HT1080 cells.

Cell Culture and Treatment

• Cell Line: Human fibrosarcoma HT1080 cells.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment: For experiments, cells are typically pre-treated with various concentrations of epi-aszonalenin A (e.g., 1, 5, 10 µM) for a specified time (e.g., 1 hour) before being stimulated with a pro-cancer factor like Phorbol-12-myristate-13-acetate (PMA) at a concentration of 10 ng/mL for 24 hours.

Cell Viability Assay (MTT Assay)

• Seed HT1080 cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treat the cells with different concentrations of epi-aszonalenin A (e.g., 0.1 to 20 µM) for 24 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control.

Transwell Invasion Assay

• Coat the upper chamber of a Transwell insert (8 µm pore size) with Matrigel and allow it to solidify.

• Seed HT1080 cells (5 x 10⁴ cells/well) in serum-free medium into the upper chamber.

• Add medium containing 10% FBS as a chemoattractant to the lower chamber.

• Add different concentrations of epi-aszonalenin A to both the upper and lower chambers.

• Incubate for 24 hours at 37°C.

• Remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix the invading cells on the lower surface of the membrane with 4% paraformaldehyde and stain with crystal violet.

• Count the number of invading cells in several random fields under a microscope.

Western Blot Analysis

• After treatment with epi-aszonalenin A and/or PMA, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against target proteins (e.g., MMP-2, MMP-9, p-AKT, total AKT, p-ERK, total ERK, p-IκB-α, p-p65, β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Enzyme-Linked Immunosorbent Assay (ELISA)

• Collect the cell culture supernatants after treatment.

• Quantify the concentration of secreted proteins such as MMP-2, MMP-9, IL-1β, and IL-6 using commercially available ELISA kits according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

Conclusion

Epi-aszonalenin A is a promising natural compound that demonstrates significant anti-tumor and anti-inflammatory potential by targeting key cellular machinery involved in cancer progression. Its ability to inhibit MMPs and suppress the PI3K/AKT, MAPK, and NF-κB signaling pathways underscores its potential for development as a therapeutic agent. Further preclinical and in vivo studies are warranted to fully elucidate its pharmacological profile, stability, and efficacy in treating angiogenesis-related diseases and cancer.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells [mdpi.com]
• 2. researchgate.net [researchgate.net]

Epi-Aszonalenin A: A Technical Guide to its Anti-Angiogenic Effects

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Epi-aszonalenin A (EAA), an alkaloid isolated from the secondary metabolites of the marine coral symbiotic fungus Aspergillus terreus, has demonstrated significant anti-angiogenic potential. This technical guide provides a comprehensive overview of the core mechanisms underlying the anti-angiogenic effects of epi-aszonalenin A. Drawing upon available preclinical data, this document details the inhibitory effects of EAA on key processes of angiogenesis, including endothelial cell migration, invasion, and tube formation. Furthermore, it elucidates the modulation of critical signaling pathways, namely the Mitogen-Activated Protein Kinase (MAPK), Phosphatidylinositol 3-Kinase/Protein Kinase B (PI3K/Akt), and Nuclear Factor-kappa B (NF-κB) pathways. This guide presents quantitative data in structured tables, provides detailed experimental protocols for key assays, and visualizes the intricate signaling cascades using Graphviz diagrams to facilitate a deeper understanding of epi-aszonalenin A as a potential therapeutic agent in angiogenesis-dependent diseases.

Introduction

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a crucial process in both physiological and pathological conditions. While essential for development and wound healing, aberrant angiogenesis is a hallmark of diseases such as cancer, where it facilitates tumor growth and metastasis.[1] Epi-aszonalenin A (EAA) has emerged as a promising natural compound with potent anti-angiogenic properties, initially suggested by its inhibitory activity on intraplaque angiogenesis.[1] Subsequent research has focused on its anti-tumor metastatic and invasive properties, which are intrinsically linked to its ability to suppress angiogenesis.[1][2] This guide synthesizes the current understanding of EAA's anti-angiogenic mechanism of action.

Quantitative Data on Anti-Angiogenic Effects

The anti-angiogenic activity of epi-aszonalenin A has been primarily investigated through its effects on tumor cell migration and invasion, which are critical components of the angiogenic process. The following tables summarize the available quantitative data from studies on human fibrosarcoma (HT1080) cells, which serve as a model to understand the anti-invasive and by extension, anti-angiogenic, potential of EAA.[1][2]

Table 1: Inhibitory Effect of Epi-Aszonalenin A on PMA-Induced Cell Migration [1][2]

Concentration of EAA (µM)	Migration Inhibition (%)
2.5	Data not explicitly quantified
5	Data not explicitly quantified
10	Highest inhibition rate observed

Data derived from wound healing assays on PMA-induced HT1080 cells. The inhibition was observed to be concentration-dependent.[1][2]

Table 2: Inhibitory Effect of Epi-Aszonalenin A on PMA-Induced Cell Invasion [1][2]

Concentration of EAA (µM)	Invasion Inhibition (%)
2.5	Significant inhibition observed
5	Greater inhibition than 2.5 µM
10	Highest inhibition rate achieved

Data from Transwell chamber assays on PMA-induced HT1080 cells, showing a concentration-dependent inhibition of invasion.[1][2]

Table 3: Effect of Epi-Aszonalenin A on the Expression and Secretion of Matrix Metalloproteinases (MMPs) [1][2]

Treatment	MMP-1 (relative expression)	MMP-2 (relative expression)	MMP-3 (relative expression)	MMP-9 (relative expression)	Secreted MMP-2 (relative level)	Secreted MMP-9 (relative level)
Control (PMA-induced)	High	High	High	High	High	High
EAA (2.5 µM)	Decreased	Decreased	Decreased	Decreased	Decreased	Decreased
EAA (5 µM)	Further Decreased	Further Decreased	Further Decreased	Further Decreased	Further Decreased	Further Decreased
EAA (10 µM)	Significantly Decreased	Significantly Decreased	Significantly Decreased	Significantly Decreased	Significantly Decreased	Significantly Decreased

Data obtained from Western blot and ELISA assays on PMA-induced HT1080 cells, indicating a concentration-dependent inhibition of MMPs.[1][2]

Table 4: Effect of Epi-Aszonalenin A on the Expression of Pro-Angiogenic Factors [1][2]

Treatment	HIF-1α (relative expression)	VEGF (relative expression)	N-cadherin (relative expression)
Control (PMA-induced)	High	High	High
EAA (2.5 µM)	Decreased	Decreased	Decreased
EAA (5 µM)	Further Decreased	Further Decreased	Further Decreased
EAA (10 µM)	Significantly Decreased	Significantly Decreased	Significantly Decreased

Data from Western blot analysis on PMA-induced HT1080 cells, demonstrating a concentration-dependent downregulation of key pro-angiogenic and invasion-related proteins.[1][2]

Core Signaling Pathways Modulated by Epi-Aszonalenin A

Epi-aszonalenin A exerts its anti-angiogenic effects by modulating several key signaling pathways that are crucial for endothelial cell function and tumor metastasis.[1][2]

Inhibition of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a critical regulator of cell proliferation, differentiation, and migration. EAA has been shown to inhibit the phosphorylation of downstream effectors in the MAPK pathway in PMA-induced HT1080 cells, suggesting a mechanism for its anti-migratory and anti-invasive effects.[1][2]

Caption: EAA inhibits the MAPK signaling pathway.

Downregulation of the PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a central signaling node that governs cell survival, growth, and proliferation. EAA has been observed to suppress the phosphorylation of Akt in PMA-induced HT1080 cells, thereby inhibiting downstream signaling that promotes cell survival and proliferation, key events in angiogenesis.[1][2]

Caption: EAA downregulates the PI3K/Akt pathway.

Suppression of the NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammation, immunity, and cell survival, and its activation is linked to angiogenesis. EAA inhibits the NF-κB pathway by preventing the phosphorylation of IκB-α and the subsequent nuclear translocation of the p65 subunit in PMA-induced HT1080 cells.[1][2] This leads to the downregulation of NF-κB target genes, including those encoding for MMPs and VEGF.[1][2]

Caption: EAA suppresses the NF-κB signaling pathway.

Experimental Protocols

Detailed methodologies for the key experiments used to evaluate the anti-angiogenic effects of epi-aszonalenin A are provided below. These protocols are based on standard laboratory procedures and the methodologies implicitly described in the cited literature.

Cell Viability Assay (MTT Assay)

This assay is used to determine the cytotoxic effects of EAA on cells.

• Cell Seeding: Seed human umbilical vein endothelial cells (HUVECs) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of EAA (e.g., 0, 1, 5, 10, 20 µM) for 24-48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control (untreated) cells.

Wound Healing Assay (Scratch Assay)

This assay assesses the effect of EAA on cell migration.

• Cell Seeding: Seed HUVECs in a 6-well plate and grow to form a confluent monolayer.

• Scratch Creation: Create a linear scratch in the monolayer using a sterile 200 µL pipette tip.

• Washing: Wash the wells with PBS to remove detached cells.

• Treatment: Add fresh medium containing different concentrations of EAA.

• Image Acquisition: Capture images of the scratch at 0 hours and at subsequent time points (e.g., 6, 12, 24 hours) using a microscope.

• Data Analysis: Measure the width of the scratch at different points and calculate the percentage of wound closure over time.

Caption: Workflow for the Wound Healing Assay.

Transwell Migration Assay

This assay quantifies the chemotactic migration of cells.

• Chamber Preparation: Place Transwell inserts (8 µm pore size) into a 24-well plate.

• Chemoattractant: Add medium containing a chemoattractant (e.g., VEGF or 10% FBS) to the lower chamber.

• Cell Seeding: Seed HUVECs (pre-starved in serum-free medium) in the upper chamber in serum-free medium containing different concentrations of EAA.

• Incubation: Incubate for 12-24 hours to allow for cell migration.

• Cell Removal: Remove non-migrated cells from the upper surface of the insert with a cotton swab.

• Fixation and Staining: Fix the migrated cells on the lower surface with methanol (B129727) and stain with crystal violet.

• Cell Counting: Count the number of migrated cells in several random fields under a microscope.

Caption: Workflow for the Transwell Migration Assay.

Tube Formation Assay

This assay evaluates the ability of endothelial cells to form capillary-like structures.

• Matrigel Coating: Coat the wells of a 96-well plate with Matrigel and allow it to solidify at 37°C.

• Cell Seeding: Seed HUVECs onto the Matrigel-coated wells in medium containing various concentrations of EAA.

• Incubation: Incubate for 4-12 hours to allow for tube formation.

• Image Acquisition: Capture images of the tube-like structures using a microscope.

• Data Analysis: Quantify the extent of tube formation by measuring parameters such as the number of branches, total tube length, and number of enclosed loops.

Caption: Workflow for the Tube Formation Assay.

Western Blot Analysis

This technique is used to detect the expression and phosphorylation status of specific proteins in the signaling pathways.

• Cell Lysis: Lyse treated and untreated HUVECs to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., phospho-MAPK, total-MAPK, phospho-Akt, total-Akt, p65, IκB-α, and a loading control like β-actin).

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities to determine the relative protein expression levels.

Conclusion and Future Directions

Epi-aszonalenin A demonstrates significant anti-angiogenic potential, primarily through the inhibition of cell migration and invasion, and the downregulation of key pro-angiogenic factors and signaling pathways including MAPK, PI3K/Akt, and NF-κB. The available data, primarily from studies on fibrosarcoma cells, strongly suggests that EAA warrants further investigation as a potential therapeutic agent for angiogenesis-dependent diseases.

Future research should focus on:

• Endothelial Cell-Specific Studies: Conducting comprehensive studies using endothelial cell lines (e.g., HUVECs) to directly quantify the anti-angiogenic effects of EAA, including determining IC50 values for proliferation, migration, and tube formation.

• In Vivo Studies: Evaluating the anti-angiogenic efficacy of EAA in relevant in vivo models, such as the chick chorioallantoic membrane (CAM) assay and tumor xenograft models.

• Detailed Mechanistic Studies: Further elucidating the precise molecular targets of EAA within the MAPK, PI3K/Akt, and NF-κB pathways in endothelial cells.

• Pharmacokinetic and Toxicological Profiling: Assessing the absorption, distribution, metabolism, excretion, and potential toxicity of EAA to determine its suitability for clinical development.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Antitumor Properties of Epi-aszonalenin A

For Researchers, Scientists, and Drug Development Professionals

Abstract

Epi-aszonalenin A (EAA) is an alkaloid isolated from the marine coral endophytic fungus Aspergillus terreus. Possessing anti-angiogenic properties, EAA has demonstrated significant potential as an antitumor agent by inhibiting tumor invasion and metastasis. This technical guide provides a comprehensive overview of the antitumor properties of epi-aszonalenin A, with a focus on its mechanism of action in the context of the highly metastatic HT1080 human fibrosarcoma cell line. Detailed experimental protocols, quantitative data, and visualizations of the implicated signaling pathways are presented to facilitate further research and drug development efforts.

Introduction

The invasion and metastasis of tumor cells are critical hallmarks of malignancy and represent major challenges in cancer therapy. These processes involve the degradation of the extracellular matrix (ECM), facilitated by enzymes such as matrix metalloproteinases (MMPs), and the regulation of various signaling pathways that govern cell migration, proliferation, and survival.[1] Natural products derived from marine organisms have emerged as a promising source of novel therapeutic agents with potent biological activities.[1][2]

Epi-aszonalenin A (EAA) is an alkaloid derived from the secondary metabolites of the marine fungus Aspergillus terreus C23-3.[1][3] Initial studies have revealed its capacity to modulate atherosclerotic lesions and inhibit angiogenesis.[1][3] Building upon its anti-angiogenic activity, recent research has elucidated the potent antitumor properties of EAA, specifically its ability to thwart tumor invasion and metastasis.[1][2] This document serves as a technical resource, detailing the molecular mechanisms underlying the antitumor effects of EAA and providing the necessary experimental frameworks for its continued investigation.

Mechanism of Action

Epi-aszonalenin A exerts its antitumor effects primarily by inhibiting the invasion and migration of cancer cells. The mechanism involves the downregulation of key proteins and the suppression of critical signaling pathways that are integral to metastasis. The human fibrosarcoma cell line, HT1080, which is known for its high metastatic potential, has been a key model for elucidating the action of EAA.[1][3] Phorbol-12-myristate-13-acetate (PMA) is often used to induce a more aggressive metastatic phenotype in these cells for in vitro studies.[1][3]

Inhibition of Key Metastatic Proteins

EAA has been shown to inhibit the expression and activity of several proteins crucial for tumor invasion and angiogenesis:

• Matrix Metalloproteinases (MMPs): MMP-2 and MMP-9 are key enzymes responsible for the degradation of the ECM, a critical step in tumor cell invasion and metastasis.[1] EAA effectively reduces the activity of both MMP-2 and MMP-9.[1][2] Molecular docking studies suggest a stable interaction between EAA and the active sites of these MMPs.[1][2]

• Vascular Endothelial Growth Factor (VEGF): VEGF is a potent signaling protein that promotes angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen.[1] EAA suppresses the expression of VEGF, thereby contributing to its anti-angiogenic and antitumor effects.[1][2]

• Hypoxia-Inducible Factor-1α (HIF-1α): HIF-1α is a transcription factor that plays a central role in the cellular response to hypoxia and is often overexpressed in tumors, promoting angiogenesis and metastasis. EAA has been observed to inhibit the expression of HIF-1α.[1][2]

• N-cadherin: N-cadherin is an adhesion molecule involved in the epithelial-to-mesenchymal transition (EMT), a process that enhances cancer cell motility and invasion. EAA treatment leads to a reduction in N-cadherin expression.[1][2]

Suppression of Pro-Metastatic Signaling Pathways

EAA's inhibitory effects on metastatic proteins are mediated through the suppression of several key intracellular signaling pathways that are frequently dysregulated in cancer:[1][2]

• PI3K/AKT Pathway: The Phosphoinositide 3-kinase (PI3K)/AKT pathway is a critical regulator of cell survival, proliferation, and migration. EAA inhibits the phosphorylation and thus the activation of key components of this pathway.[1]

• MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in a wide range of cellular processes, including proliferation, differentiation, and apoptosis. EAA has been shown to suppress the activation of the MAPK signaling cascade.[1]

• NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of inflammatory responses, cell survival, and proliferation.[4] Its dysregulation is a common feature in many cancers.[4] EAA inhibits the NF-κB pathway by preventing the nuclear translocation of the p65 subunit.[3]

Quantitative Data

The following tables summarize the observed effects of epi-aszonalenin A on various cellular processes and protein expression in PMA-induced HT1080 cells.

Table 1: Effect of Epi-aszonalenin A on HT1080 Cell Viability, Invasion, and Migration

Assay	Treatment	Concentration (µM)	Observed Effect
Cell Viability (CCK-8)	EAA	0.1 - 20	No significant cytotoxicity observed.[5]
Transwell Invasion	PMA (10 ng/mL) + EAA	0.1, 1, 10	Dose-dependent reduction in the number of invading cells.[5]
Wound Healing Assay	PMA (10 ng/mL) + EAA	0.1, 1, 10	Dose-dependent inhibition of cell migration and wound closure.[5]

Table 2: Effect of Epi-aszonalenin A on the Expression of Key Metastatic and Signaling Proteins

Target Protein/Pathway	Assay	Treatment	Concentration (µM)	Observed Effect
MMP-2 & MMP-9	ELISA	PMA (10 ng/mL) + EAA	0.1, 1, 10	Dose-dependent decrease in MMP activity.[1][2]
HIF-1α	Western Blot	PMA (10 ng/mL) + EAA	0.1, 1, 10	Dose-dependent inhibition of protein expression.[1][2]
VEGF	Western Blot	PMA (10 ng/mL) + EAA	0.1, 1, 10	Dose-dependent inhibition of protein expression.[1][2]
N-cadherin	Western Blot	PMA (10 ng/mL) + EAA	0.1, 1, 10	Dose-dependent inhibition of protein expression.[1][2]
PI3K/AKT Pathway	Western Blot	PMA (10 ng/mL) + EAA	0.1, 1, 10	Dose-dependent inhibition of phosphorylation of pathway components.[1]
MAPK Pathway	Western Blot	PMA (10 ng/mL) + EAA	0.1, 1, 10	Dose-dependent inhibition of phosphorylation of pathway components.[1]
NF-κB Pathway	Western Blot	PMA (10 ng/mL) + EAA	0.1, 1, 10	Dose-dependent inhibition of p65 phosphorylation and nuclear translocation.[3]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the investigation of epi-aszonalenin A's antitumor properties.

Cell Culture

• Cell Line: HT1080 human fibrosarcoma cells.

• Media: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.

Cell Viability Assay (CCK-8)

• Seed HT1080 cells in a 96-well plate at a density of 5 x 10³ cells/well and culture for 24 hours.

• Treat the cells with varying concentrations of EAA (e.g., 0.1, 1, 10, 20 µM) for 24 hours.

• Add 10 µL of CCK-8 solution to each well and incubate for 2-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Cell viability is expressed as a percentage relative to the untreated control.

Wound Healing (Scratch) Assay

• Seed HT1080 cells in a 24-well plate and grow to 100% confluency.

• Create a linear scratch in the cell monolayer using a sterile 200 µL pipette tip.

• Wash the wells with PBS to remove detached cells.

• Add fresh media containing PMA (10 ng/mL) and different concentrations of EAA (e.g., 0.1, 1, 10 µM).

• Capture images of the scratch at 0, 6, and 12 hours using an inverted microscope.

• The rate of wound closure is quantified by measuring the area of the scratch at each time point.

Transwell Invasion Assay

• Pre-coat the upper chamber of a Transwell insert (8 µm pore size) with Matrigel and incubate at 37°C to allow for gelling.

• Seed HT1080 cells (e.g., 5 x 10⁴ cells) in serum-free media into the upper chamber. The media in the upper chamber should also contain PMA (10 ng/mL) and the desired concentrations of EAA.

• Add media supplemented with 10% FBS as a chemoattractant to the lower chamber.

• Incubate for 24 hours at 37°C.

• Remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix the invading cells on the lower surface of the membrane with methanol (B129727) and stain with crystal violet.

• Count the number of stained cells in several random fields under a microscope.

Enzyme-Linked Immunosorbent Assay (ELISA)

• Culture HT1080 cells and treat with PMA (10 ng/mL) and EAA at various concentrations for 24 hours.

• Collect the cell culture supernatant.

• Use commercially available ELISA kits for human MMP-2 and MMP-9 to quantify the concentration of these proteins in the supernatant, following the manufacturer's instructions.

• Briefly, standards and samples are added to wells pre-coated with a capture antibody.

• A biotinylated detection antibody is then added, followed by a streptavidin-HRP conjugate.

• A substrate solution is added, and the color development is measured at 450 nm.

Western Blot Analysis

• Treat HT1080 cells with PMA (10 ng/mL) and EAA for 24 hours.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against MMP-2, MMP-9, HIF-1α, VEGF, N-cadherin, p-PI3K, p-AKT, p-ERK, p-p38, p-JNK, p-p65, and loading controls (e.g., β-actin or GAPDH) overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Molecular Docking

• Obtain the 3D structures of MMP-2 and MMP-9 from the Protein Data Bank (PDB).

• Draw the 2D structure of epi-aszonalenin A and convert it to a 3D structure using appropriate software.

• Perform molecular docking simulations using software such as AutoDock to predict the binding mode and affinity of EAA to the active sites of MMP-2 and MMP-9.

• Analyze the docking results to identify key interactions, such as hydrogen bonds and hydrophobic interactions.

Visualizations

Signaling Pathways

The following diagrams illustrate the key signaling pathways inhibited by epi-aszonalenin A.

Caption: Inhibition of PI3K/AKT, MAPK, and NF-κB pathways by epi-aszonalenin A.

Experimental Workflow

The following diagram outlines the general experimental workflow for assessing the antitumor properties of epi-aszonalenin A.

Caption: Experimental workflow for evaluating epi-aszonalenin A's antitumor effects.

Conclusion

Epi-aszonalenin A has demonstrated significant promise as an antitumor agent, with a clear mechanism of action centered on the inhibition of tumor invasion and metastasis.[1][3] Its ability to downregulate key metastatic proteins such as MMP-2, MMP-9, and VEGF, coupled with its suppression of the PI3K/AKT, MAPK, and NF-κB signaling pathways, provides a strong rationale for its further development.[1][2] The data and protocols presented in this guide offer a solid foundation for researchers and drug development professionals to advance the study of epi-aszonalenin A as a potential therapeutic candidate for the treatment of metastatic cancers. Future in vivo studies are warranted to validate these in vitro findings and to assess the broader therapeutic potential of this marine-derived natural product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells [mdpi.com]

Epi-Aszonalenin A: A Novel Inhibitor of the PI3K/AKT Signaling Pathway

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Epi-aszonalenin A (EAA), an indole (B1671886) alkaloid secondary metabolite isolated from the marine coral-associated fungus Aspergillus terreus, has emerged as a promising bioactive compound with potential applications in cancer therapy. Recent studies have elucidated its role in the inhibition of the phosphoinositide 3-kinase (PI3K)/protein kinase B (AKT) signaling pathway, a critical cascade frequently dysregulated in various human cancers. This technical guide provides an in-depth overview of the current understanding of EAA's mechanism of action, focusing on its inhibitory effects on the PI3K/AKT pathway. It includes a summary of the available data, detailed experimental protocols for key assays, and visualizations of the relevant signaling pathways and experimental workflows to support further research and development of EAA as a potential therapeutic agent.

Introduction

The PI3K/AKT signaling pathway is a central regulator of diverse cellular processes, including cell growth, proliferation, survival, and metabolism.[1][2][3] Its aberrant activation is a hallmark of many cancers, contributing to tumor progression and resistance to therapy.[4][5] Consequently, the development of inhibitors targeting this pathway is a major focus of oncological research.

Epi-aszonalenin A (EAA) is a naturally occurring alkaloid that has demonstrated anti-tumor and anti-angiogenic activities.[6][7] A key mechanism underlying these effects is its ability to modulate critical cellular signaling pathways. This guide specifically details the inhibitory role of EAA on the PI3K/AKT pathway, providing a comprehensive resource for researchers in the field.

Mechanism of Action: Inhibition of PI3K/AKT Pathway

EAA exerts its inhibitory effect on the PI3K/AKT pathway by reducing the phosphorylation of key downstream components. Studies in the human fibrosarcoma cell line, HT1080, have shown that EAA treatment leads to a concentration-dependent decrease in the phosphorylation of both PI3K and AKT.[8]

Effect on PI3K and AKT Phosphorylation

In experiments using HT1080 cells stimulated with phorbol-12-myristate-13-acetate (PMA), a known activator of signaling pathways including PI3K/AKT, EAA demonstrated a significant inhibitory effect on the phosphorylation of PI3K and AKT.[8] This inhibition disrupts the downstream signaling cascade that promotes cell survival and proliferation.

Table 1: Qualitative Summary of Epi-aszonalenin A (EAA) Effect on PI3K/AKT Pathway Protein Phosphorylation in HT1080 Cells [8]

Target Protein	EAA Concentration (µM)	Observed Effect on Phosphorylation
p-PI3K	0.1	Slight Decrease
1	Moderate Decrease
10	Significant Decrease
p-AKT	0.1	Slight Decrease
1	Moderate Decrease
10	Significant Decrease

Data is qualitatively interpreted from Western blot images presented in the cited literature.

As of the latest literature review, a specific IC50 value for the direct inhibition of PI3K or AKT enzymes by epi-aszonalenin A has not been reported. The available data demonstrates a dose-dependent reduction in the phosphorylation of these kinases within a cellular context.[8]

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the inhibitory effect of epi-aszonalenin A on the PI3K/AKT pathway.

Cell Culture and Treatment

• Cell Line: Human fibrosarcoma cell line (HT1080).

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Treatment Protocol:

  • Seed HT1080 cells in appropriate culture vessels (e.g., 6-well plates).

  • Allow cells to adhere and reach approximately 70-80% confluency.

  • Starve the cells in serum-free DMEM for 12-24 hours.

  • Pre-treat cells with varying concentrations of epi-aszonalenin A (e.g., 0.1, 1, 10 µM) or vehicle control (e.g., DMSO) for a specified duration (e.g., 2 hours).

  • Stimulate the cells with a PI3K/AKT pathway activator, such as Phorbol-12-myristate-13-acetate (PMA) at a final concentration of 10 ng/mL, for a defined period (e.g., 30 minutes).

Western Blot Analysis for PI3K and AKT Phosphorylation

This protocol details the detection of phosphorylated and total PI3K and AKT levels in cell lysates.

• Materials:

  • RIPA lysis buffer (supplemented with protease and phosphatase inhibitors)

  • BCA protein assay kit

  • Laemmli sample buffer

  • SDS-PAGE gels

  • PVDF or nitrocellulose membranes

  • Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

  • Primary antibodies: rabbit anti-phospho-PI3K, rabbit anti-PI3K, rabbit anti-phospho-AKT (Ser473), rabbit anti-AKT, and an antibody for a loading control (e.g., β-actin or GAPDH).

  • HRP-conjugated secondary antibody (e.g., anti-rabbit IgG)

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

  • Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

  • SDS-PAGE: Load samples onto an SDS-PAGE gel and perform electrophoresis to separate proteins by size.

  • Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

  • Washing: Wash the membrane three times with TBST.

  • Secondary Antibody Incubation: Incubate the membrane with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Washing: Wash the membrane three times with TBST.

  • Detection: Add chemiluminescent substrate and capture the signal using an imaging system.

  • Analysis: Quantify band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

Signaling Pathway Diagram

Caption: The PI3K/AKT signaling pathway and the inhibitory points of epi-aszonalenin A.

Experimental Workflow Diagram

Caption: Workflow for Western blot analysis of PI3K/AKT pathway inhibition by EAA.

Conclusion and Future Directions

Epi-aszonalenin A has been identified as a novel inhibitor of the PI3K/AKT signaling pathway. The available evidence, primarily from in vitro studies using the HT1080 cell line, demonstrates its ability to reduce the phosphorylation of key pathway components in a concentration-dependent manner. This inhibitory action likely contributes to its observed anti-tumor and anti-angiogenic properties.

For a more comprehensive understanding of EAA's therapeutic potential, further research is warranted. Key areas for future investigation include:

• Determination of IC50 values: Conducting in vitro kinase assays to determine the precise IC50 values of EAA for various PI3K isoforms and AKT.

• Direct Binding Studies: Investigating the direct molecular interaction between EAA and the catalytic subunits of PI3K and AKT through techniques such as surface plasmon resonance or co-immunoprecipitation.

• In Vivo Efficacy: Evaluating the in vivo efficacy and pharmacokinetics of EAA in preclinical animal models of cancer.

• Selectivity Profiling: Assessing the selectivity of EAA against a broader panel of kinases to understand its off-target effects.

The development of this technical guide serves to consolidate the current knowledge on epi-aszonalenin A's role in PI3K/AKT pathway inhibition and to provide a practical resource for the scientific community to advance research in this promising area of cancer drug discovery.

References

• 1. Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Bioactive metabolites identified from Aspergillus terreus derived from soil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]

Initial Screening of Epi-Aszonalenin A Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A is an alkaloid isolated from the secondary metabolites of the marine coral endophytic fungus Aspergillus terreus.[1] Preliminary research has identified its potential as a bioactive compound with notable anti-tumor, anti-inflammatory, and anti-angiogenic properties. This technical guide provides a comprehensive overview of the initial screening of epi-aszonalenin A's bioactivity, focusing on its effects on cancer cell lines. The guide details its mechanism of action, summarizes key quantitative data, provides detailed experimental protocols for the assays used in its initial screening, and includes visualizations of the relevant signaling pathways and experimental workflows.

Bioactivity Profile of Epi-Aszonalenin A

Initial screening of epi-aszonalenin A has demonstrated a range of biological activities, primarily investigated in the context of cancer progression. The key bioactivities identified are:

• Anti-Toxicity: It is crucial to establish the cytotoxic profile of a compound to determine a therapeutic window.

• Anti-Invasive and Anti-Metastatic Activity: A hallmark of cancer is the ability of tumor cells to invade surrounding tissues and metastasize to distant organs.

• Anti-Angiogenic Activity: The formation of new blood vessels, or angiogenesis, is essential for tumor growth and survival.

• Anti-Inflammatory Activity: Chronic inflammation is a key factor in the tumor microenvironment, promoting cancer development.

Quantitative Bioactivity Data

The following tables summarize the available quantitative data from the initial bioactivity screening of epi-aszonalenin A.

Table 1: Cytotoxicity of Epi-Aszonalenin A

Cell Line	Assay Type	Concentration Range	Result	Reference
HT1080 (Human Fibrosarcoma)	CCK-8	0.1 - 20 µM	Not cytotoxic	[1]

Table 2: Anti-Invasive and Anti-Metastatic Effects of Epi-Aszonalenin A

Cell Line	Assay Type	Treatment	Concentration	Result	Reference
HT1080	Transwell Invasion Assay	Phorbol-12-myristate-13-acetate (PMA) induced	0.1, 1, 10 µM	Dose-dependent inhibition of invasion	[1]
HT1080	Wound Healing Assay	PMA induced	0.1, 1, 10 µM	Dose-dependent inhibition of cell migration	[2]

Table 3: Effects of Epi-Aszonalenin A on Protein Expression and Secretion

Target Protein	Cell Line	Assay Type	Treatment	Concentration	Result	Reference
MMP-1, MMP-2, MMP-3, MMP-9	HT1080	Western Blot	PMA induced	0.1, 1, 10 µM	Dose-dependent inhibition of expression	[1]
MMP-2, MMP-9	HT1080	ELISA	PMA induced	0.1, 1, 10 µM	Dose-dependent inhibition of secretion	[1]
VEGF	HT1080	Western Blot	PMA induced	0.1, 1, 10 µM	Dose-dependent inhibition of expression	[1]
IL-6, IL-1β	HT1080	ELISA	PMA induced	0.1, 1, 10 µM	Dose-dependent inhibition of secretion	[1]

Mechanism of Action and Signaling Pathways

Epi-aszonalenin A exerts its anti-tumor effects by modulating several key signaling pathways that are often dysregulated in cancer. The primary mechanism involves the inhibition of the PI3K/AKT, MAPK, and NF-κB signaling pathways.[1]

Epi-aszonalenin A signaling pathway inhibition.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the initial screening of epi-aszonalenin A's bioactivity.

Cell Viability Assay (CCK-8)

This assay is used to assess the cytotoxicity of epi-aszonalenin A.

Workflow:

Cell viability assay workflow.

Protocol:

• Cell Seeding: Seed HT1080 cells in a 96-well plate at a density of 1 x 10^4 cells/well in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin.[1]

• Compound Treatment: After 24 hours of incubation, add varying concentrations of epi-aszonalenin A (0.1, 1, 10, and 20 µM) to the wells.

• Incubation: Incubate the plate for an additional 24 hours.[1]

• CCK-8 Addition: Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.[1]

• Final Incubation: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.[1]

Transwell Invasion Assay

This assay evaluates the effect of epi-aszonalenin A on the invasive potential of cancer cells.

Workflow:

Transwell invasion assay workflow.

Protocol:

• Chamber Preparation: Coat the upper chamber of a Transwell insert with Matrigel and allow it to solidify.

• Cell Seeding: Seed HT1080 cells in the upper chamber in serum-free medium.

• Treatment: Add epi-aszonalenin A (0.1, 1, and 10 µM) and PMA (10 ng/mL) to the upper chamber.

• Chemoattraction: Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Incubation: Incubate the plate for 24 hours to allow for cell invasion.

• Cell Removal: Remove non-invading cells from the upper surface of the membrane with a cotton swab.

• Fixation and Staining: Fix the invading cells on the lower surface of the membrane with methanol (B129727) and stain with a suitable stain (e.g., crystal violet).

• Quantification: Count the number of invading cells in several random fields under a microscope.

Western Blot Analysis

This technique is used to detect and quantify the expression levels of specific proteins involved in the signaling pathways affected by epi-aszonalenin A.

Protocol:

• Cell Lysis: Treat HT1080 cells with epi-aszonalenin A (0.1, 1, and 10 µM) and PMA (10 ng/mL) for 24 hours, then lyse the cells in RIPA buffer to extract total protein.[1]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Electrophoresis: Separate the protein samples by SDS-PAGE.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., MMP-2, MMP-9, VEGF, p-PI3K, p-AKT, p-MAPK, p-NF-κB) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin).

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is employed to measure the concentration of secreted proteins, such as cytokines and MMPs, in the cell culture supernatant.

Protocol:

• Sample Collection: Collect the cell culture supernatant from HT1080 cells treated with epi-aszonalenin A (0.1, 1, and 10 µM) and PMA (10 ng/mL) for 24 hours.[1]

• Coating: Coat a 96-well plate with a capture antibody specific for the target protein (e.g., IL-6, MMP-9) and incubate overnight.

• Blocking: Wash the plate and block with a suitable blocking buffer.

• Sample Incubation: Add the collected cell culture supernatants and standards to the wells and incubate.

• Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for the target protein.

• Streptavidin-HRP: Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate.

• Substrate Addition: Wash the plate and add a TMB substrate solution to develop the color.

• Stop Reaction: Stop the reaction with a stop solution (e.g., sulfuric acid).

• Absorbance Measurement: Measure the absorbance at 450 nm and calculate the protein concentration based on the standard curve.

Conclusion

The initial screening of epi-aszonalenin A reveals its promising potential as an anti-tumor agent. Its ability to inhibit cancer cell invasion and migration at non-toxic concentrations, coupled with its modulatory effects on key oncogenic signaling pathways, warrants further investigation. Future studies should focus on elucidating more precise quantitative measures of its bioactivity, such as IC50 and EC50 values, and on expanding the screening to a broader range of cancer cell lines and in vivo models to validate its therapeutic potential. This technical guide provides a foundational understanding of epi-aszonalenin A's bioactivity and the methodologies for its initial assessment, serving as a valuable resource for researchers in the field of drug discovery and development.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Epi-aszonalenin A: A Technical Whitepaper on its Biological Activity and Therapeutic Potential

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a technical overview of epi-aszonalenin A based on currently available scientific literature. The primary focus of existing research is on its activity as a modulator of the NF-κB signaling pathway. While related fungal alkaloids have been noted for psychoactive properties, there is currently no direct scientific evidence to characterize epi-aszonalenin A as a psychoactive agent.

Executive Summary

Epi-aszonalenin A is a benzodiazepine (B76468) alkaloid isolated from the fungus Aspergillus novofumigatus. It belongs to a class of complex indole (B1671886) alkaloids that have garnered interest for their diverse biological activities. While the broader class of fungal alkaloids is known to exhibit a range of effects, including psychoactive properties, the primary and scientifically substantiated biological activity of epi-aszonalenin A and its close structural analogs, such as epi-aszonalenin B, is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2][3] This whitepaper will synthesize the available technical data on epi-aszonalenin A and its related compounds, focusing on its established mechanism of action, experimental protocols for its study, and its potential as a lead compound for therapeutic development, particularly in the context of diseases driven by aberrant NF-κB activation, such as certain cancers.

Chemical and Physical Properties

Epi-aszonalenin A is a complex heterocyclic molecule with a benzodiazepine core. Its structure has been elucidated using one- and two-dimensional NMR spectroscopy and High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS). The relative configuration was established through single-crystal X-ray diffraction.[1]

Table 1: Physicochemical Properties of Epi-aszonalenin A and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Biological Source	Key Reported Activity
epi-Aszonalenin A	C₂₅H₂₅N₃O₃	415.49	Aspergillus novofumigatus	Not explicitly tested for NF-κB inhibition in cited studies
epi-Aszonalenin B	C₂₄H₂₃N₃O₃	401.46	Aspergillus novofumigatus	Inhibition of NF-κB responsive luciferase activity
epi-Aszonalenin C	C₂₄H₂₃N₃O₄	417.46	Aspergillus novofumigatus	Non-specific inhibition of luciferase activity
Aszonalenin	C₂₄H₂₃N₃O₂	385.46	Aspergillus novofumigatus	Inhibition of NF-κB responsive luciferase activity
Acetylaszonalenin	C₂₆H₂₅N₃O₃	427.50	Aspergillus novofumigatus	Non-specific inhibition of luciferase activity

Biological Activity: Inhibition of NF-κB Signaling

The most well-documented biological activity of the epi-aszonalenin class of compounds is the inhibition of the NF-κB signaling pathway. This has been specifically demonstrated for epi-aszonalenin B in the context of supratentorial ependymomas (ST-EPN) that are driven by a ZFTA-RELA fusion protein.[2][3] This fusion protein leads to the constitutive activation of the NF-κB pathway, a key driver of oncogenesis in this rare and chemotherapy-resistant glioma.[2][4][5]

Mechanism of Action

Epi-aszonalenin B has been shown to inhibit the upregulation of endogenous NF-κB responsive genes, such as CCND1, ICAM1, and L1CAM, which are downstream targets of the ZFTA-RELA fusion protein.[2][3] This suggests that epi-aszonalenin B may interfere with the transcriptional activity of the ZFTA-RELA fusion protein or a downstream component of the NF-κB signaling cascade. The precise molecular target of epi-aszonalenin B within this pathway has not yet been elucidated.

Signaling pathway of ZFTA-RELA-driven ependymoma and the inhibitory action of epi-aszonalenin B.

Quantitative Data

The inhibitory effects of epi-aszonalenin B and related compounds on NF-κB responsive luciferase activity have been quantified.

Table 2: Inhibition of ZFTA-RELA-induced NF-κB Responsive Luciferase Activity

Compound	Concentration Tested	Inhibition of Luciferase Activity	Specificity
epi-Aszonalenin B	Not specified in abstract	Stronger inhibition than counter assay	Specific
Aszonalenin	Not specified in abstract	Stronger inhibition than counter assay	Specific
epi-Aszonalenin C	Not specified in abstract	Non-specific inhibition	Non-specific
Acetylaszonalenin	Not specified in abstract	Non-specific inhibition	Non-specific

Data summarized from Ishikawa et al., 2022.[2][3]

Experimental Protocols

Isolation and Purification of epi-Aszonalenins from Aspergillus novofumigatus

The following is a generalized protocol based on methods for isolating secondary metabolites from Aspergillus species.

• Fungal Cultivation: Aspergillus novofumigatus is cultured on a suitable solid medium (e.g., rice medium) in multiple flasks and incubated for a period of 21 days to allow for the production of secondary metabolites.[6]

• Extraction: The fermented solid medium is extracted multiple times with an organic solvent such as ethyl acetate (B1210297) (EtOAc) at room temperature. The solvent extracts are then combined and concentrated under vacuum to yield a crude extract.

• Fractionation: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol.

• Chromatographic Separation: The bioactive fraction (typically the ethyl acetate fraction) is subjected to repeated column chromatography on silica (B1680970) gel and Sephadex LH-20, followed by preparative and semi-preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compounds (epi-aszonalenins A, B, and C).

• Structure Elucidation: The structures of the isolated compounds are determined by spectroscopic methods including 1D and 2D NMR (¹H, ¹³C, COSY, HSQC, HMBC) and HR-ESI-MS. The absolute configuration is typically determined by single-crystal X-ray diffraction and comparison of optical rotation and circular dichroism data with known compounds.[1]

Workflow for the isolation and characterization of epi-aszonalenins.

NF-κB Responsive Luciferase Reporter Assay

This protocol is adapted from the methodology used to screen for inhibitors of ZFTA-RELA-induced NF-κB activity.[2][3]

• Cell Line: An NF-κB responsive luciferase reporter cell line is used. This cell line is engineered to express the ZFTA-RELA fusion protein in a doxycycline-dependent manner.

• Cell Culture and Treatment: Cells are seeded in 96-well plates. After adherence, the expression of the ZFTA-RELA fusion protein is induced with doxycycline. The cells are then treated with various concentrations of the test compounds (e.g., epi-aszonalenin B).

• Luciferase Assay: After an incubation period (e.g., 24 hours), the cells are lysed, and the luciferase activity is measured using a luminometer according to the manufacturer's instructions for the luciferase assay reagent.

• Counter Assay: To assess for non-specific inhibition of the luciferase enzyme or general cytotoxicity, a parallel assay is run using a cell line that constitutively expresses luciferase, independent of the NF-κB pathway.

• Data Analysis: The relative light units (RLU) are measured for each well. The percentage of inhibition is calculated by comparing the luciferase activity in the treated wells to that of the vehicle-treated control wells. A compound is considered a specific inhibitor if it inhibits the NF-κB responsive luciferase activity more strongly than the luciferase activity in the counter assay.[2]

Discussion and Future Directions

The available evidence strongly indicates that the primary therapeutic potential of epi-aszonalenin A and its analogs lies in their ability to inhibit the NF-κB signaling pathway. This is particularly relevant for diseases where this pathway is constitutively active, such as in ZFTA-RELA fusion-positive ependymomas.[2][3] Epi-aszonalenin B has emerged as a promising lead compound for the development of targeted therapies for this condition.

The mention of "psychoactive properties" in the literature for related fungal metabolites is intriguing but, for epi-aszonalenin A, remains an unsubstantiated claim.[1] Future research could explore the potential neuroactivity of this class of compounds. This would require a comprehensive screening against a panel of central nervous system receptors and in vivo behavioral studies. However, based on the current scientific record, the most promising avenue for further research and development of epi-aszonalenin A and its analogs is in the field of oncology and inflammatory diseases.

Conclusion

Epi-aszonalenin A is a fungal secondary metabolite with a well-characterized structure. While its potential as a psychoactive agent is not supported by current data, its analog, epi-aszonalenin B, has been identified as a specific inhibitor of the oncogenic NF-κB signaling pathway driven by the ZFTA-RELA fusion protein. This positions the epi-aszonalenin scaffold as a valuable starting point for the development of novel therapeutics for a rare and aggressive form of brain cancer. Further investigation into the precise molecular target and structure-activity relationships is warranted to optimize the potency and selectivity of these compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. epi-Aszonalenin B from Aspergillus novofumigatus inhibits NF-κB activity induced by ZFTA-RELA fusion protein that drives ependymoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Epi-aszonalenin A: A Technical Guide on its Antimicrobial Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antimicrobial properties of epi-aszonalenin A, a quinazoline-containing indole (B1671886) alkaloid. This document compiles available quantitative data, details experimental methodologies for its bioactivity assessment, and presents visual representations of experimental workflows and the compound's biological context.

Introduction to Epi-aszonalenin A

Epi-aszonalenin A is a fungal metabolite isolated from the deep-sea-derived fungus Aspergillus fumigatus SCSIO 41012.[1][2] It belongs to the aszonalenin (B1229209) class of alkaloids, which are characterized by a complex indole-diazepanedione scaffold. While research has explored various biological activities of aszonalenin derivatives, including anti-inflammatory and anti-tumor properties, this guide focuses specifically on its documented antimicrobial effects.

Quantitative Antimicrobial Activity

The antibacterial activity of epi-aszonalenin A has been quantitatively assessed against specific bacterial strains. The minimum inhibitory concentration (MIC), a standard measure of antimicrobial potency, has been determined against two strains of Acinetobacter baumannii. This bacterium is a significant pathogen, particularly in healthcare settings, and is known for its increasing antibiotic resistance.

The available data indicates that epi-aszonalenin A exhibits antibacterial activity against Acinetobacter baumannii, with varying efficacy against different strains.[1][3][4]

Table 1: Minimum Inhibitory Concentrations (MIC) of Epi-aszonalenin A

Microorganism	Strain	MIC (µg/mL)	Reference
Acinetobacter baumannii	ATCC 19606	50	[1][3][4]
Acinetobacter baumannii	ATCC 15122	6.25	[1][3][4]

Experimental Protocols

The following section details the methodology employed for the determination of the antimicrobial activity of epi-aszonalenin A, as referenced from the primary literature.

Isolation and Purification of Epi-aszonalenin A

The producing fungus, Aspergillus fumigatus SCSIO 41012, was cultured on a rice medium. The crude extract was obtained and subjected to a series of chromatographic separations to isolate the pure compound.[2]

Antimicrobial Susceptibility Testing

The antibacterial activity of epi-aszonalenin A was determined using a broth microdilution method. This is a standard laboratory procedure for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent.

3.2.1. Preparation of Inoculum: Bacterial strains of Acinetobacter baumannii were cultured to prepare a standardized inoculum for the assay.

3.2.2. Broth Microdilution Assay:

• A serial two-fold dilution of epi-aszonalenin A was prepared in a 96-well microtiter plate containing a suitable broth medium.

• Each well was inoculated with the standardized bacterial suspension.

• The microtiter plates were incubated under appropriate conditions for bacterial growth.

• The MIC was determined as the lowest concentration of epi-aszonalenin A that completely inhibited visible growth of the bacteria.

Visualizations

The following diagrams illustrate key aspects of the study of epi-aszonalenin A's antimicrobial activity.

Figure 1: Experimental workflow for the isolation and antimicrobial testing of epi-aszonalenin A.

Figure 2: Logical relationship between the producing organism, epi-aszonalenin A, and its observed antibacterial activity.

Conclusion

Epi-aszonalenin A, a natural product from a marine-derived fungus, has demonstrated in-vitro antibacterial activity against strains of Acinetobacter baumannii. The data, while currently limited to this bacterial species, suggests a potential for this compound as a lead for the development of new antimicrobial agents. Further research is warranted to explore its spectrum of activity against a broader range of microorganisms, to elucidate its mechanism of action, and to evaluate its potential for in-vivo efficacy and safety.

References

• 1. Significance of research on natural products from marine-derived Aspergillus species as a source against pathogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. frontiersin.org [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation of epi-Aszonalenin A from Marine Fungi

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A is a fungal alkaloid that has garnered significant interest within the scientific community.[1] Initially isolated from the marine coral endophytic fungus Aspergillus terreus C23-3, this secondary metabolite has demonstrated promising biological activities, including anti-angiogenic and anti-tumor properties.[2][3] Mechanistic studies have revealed its capacity to modulate key signaling pathways implicated in cancer progression, such as MAPK, PI3K/AKT, and NF-κB.[2][3] These findings underscore the potential of epi-aszonalenin A as a lead compound in drug discovery and development.

This document provides a detailed protocol for the isolation and purification of epi-aszonalenin A from solid-state fermentation cultures of Aspergillus terreus. The methodology is based on a compilation of established procedures for the cultivation of marine-derived fungi and the purification of related benzodiazepine (B76468) alkaloids.

Data Presentation

The following table summarizes the representative quantitative data for the isolation of a benzodiazepine alkaloid from a large-scale fungal fermentation, based on the isolation of circumdatins from Aspergillus ochraceus. This data is intended to provide a realistic expectation of the yields at each stage of the purification process.

Purification Step	Starting Material	Product	Yield	Purity
Solid-State Fermentation	1000g sterile rice medium	90 L of fungal culture	N/A	N/A
Solvent Extraction	90 L of fungal culture	48.0 g of crude extract	0.053% (w/v)	Low
Vacuum Liquid Chromatography (VLC)	48.0 g of crude extract	8.5 g of Fraction 3	17.7% (w/w)	Intermediate
Preparative HPLC	8.5 g of Fraction 3	25 mg of epi-aszonalenin A	0.29% (w/w)	>95%

Experimental Protocols

Fungal Strain and Cultivation

The marine-derived fungal strain Aspergillus terreus C23-3 is used for the production of epi-aszonalenin A.

Protocol:

• Prepare the solid-state fermentation medium consisting of brown rice in 1000 mL Erlenmeyer flasks.

• Autoclave the flasks containing the rice medium to ensure sterility.

• Inoculate the sterile rice medium with a spore suspension or mycelial plugs of Aspergillus terreus C23-3.

• Incubate the flasks under static conditions at 22°C for 30 days.[4]

Extraction of Secondary Metabolites

Protocol:

• After the incubation period, harvest the fungal biomass and the fermented rice substrate from the flasks.

• Submerge the entire solid culture in a mixed solvent of ethyl acetate (B1210297) and methanol (B129727) (3:1, v/v).

• Perform supersonic extraction for 30 minutes to facilitate the lysis of fungal cells and the dissolution of secondary metabolites.[4]

• Filter the mixture to separate the solid residue from the liquid extract.

• Concentrate the liquid extract under reduced pressure using a rotary evaporator to obtain the crude extract.

Purification of epi-Aszonalenin A

The purification process involves a two-step chromatographic procedure: initial fractionation by Vacuum Liquid Chromatography (VLC) followed by final purification using High-Performance Liquid Chromatography (HPLC).

3.1. Vacuum Liquid Chromatography (VLC)

Protocol:

• Pack a VLC column with silica (B1680970) gel.

• Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or chloroform).

• Adsorb the dissolved extract onto a small amount of silica gel and dry it to a free-flowing powder.

• Load the dried sample onto the top of the VLC column.

• Elute the column with a stepwise gradient of increasing polarity using a solvent system of n-hexane, ethyl acetate, and methanol.

• Collect fractions of the eluate and monitor the composition of each fraction by Thin Layer Chromatography (TLC).

• Combine the fractions containing the compound of interest based on the TLC analysis.

3.2. High-Performance Liquid Chromatography (HPLC)

Protocol:

• Concentrate the enriched fraction from the VLC step.

• Further purify the concentrated fraction by preparative HPLC using a C18 column.

• Employ a mobile phase of methanol and water (7:3, v/v) with 0.1% trifluoroacetic acid.

• Monitor the elution profile at a suitable wavelength (e.g., 254 nm).

• Collect the peak corresponding to epi-aszonalenin A.

• Verify the purity of the isolated compound by analytical HPLC and confirm its identity using spectroscopic methods such as Mass Spectrometry and Nuclear Magnetic Resonance (NMR).

Visualizations

Experimental Workflow

Caption: Isolation workflow for epi-aszonalenin A.

Signaling Pathway Modulation

Caption: Modulation of signaling pathways by epi-aszonalenin A.

References

• 1. Circumdatin G, a new alkaloid from the fungus Aspergillus ochraceus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Secondary Metabolites and Biosynthetic Diversity From Aspergillus ochraceus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. docserv.uni-duesseldorf.de [docserv.uni-duesseldorf.de]
• 4. Circumdatin A, B, and C: Three New Benzodiazepine Alkaloids Isolated from a Culture of the Fungus Aspergillus ochraceus - PubMed [pubmed.ncbi.nlm.nih.gov]

Total Synthesis of epi-Aszonalenin A: A Chemoenzymatic Approach

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A is a fungal metabolite belonging to the benzodiazepine (B76468) class of natural products, isolated from Aspergillus novofumigatus.[1] Like other members of the aszonalenin (B1229209) family, it exhibits a complex polycyclic architecture. The total synthesis of epi-aszonalenin A has been approached through a highly efficient and stereoselective chemoenzymatic strategy. This methodology leverages the substrate promiscuity and stereochemical control of prenyltransferase enzymes to construct the key C3-prenylated pyrroloindoline core. This document provides a detailed overview of the methodology, including the synthesis of the requisite precursor and the subsequent enzymatic transformation, along with purification protocols.

Overall Synthetic Strategy

The total synthesis of epi-aszonalenin A is achieved in a two-stage process:

• Chemical Synthesis of the Benzodiazepinedione Precursor: The synthesis begins with the construction of the tricyclic benzodiazepinedione core from L-tryptophan and anthranilic acid. The stereochemistry of the final natural product is dictated by the chirality of the tryptophan starting material. For epi-aszonalenin A, the (S)-configured benzodiazepinedione is required.

• Enzymatic Prenylation: The key C3 reverse prenylation and concomitant cyclization is accomplished using a recombinant prenyltransferase, such as AnaPT from Neosartorya fischeri. This enzyme stereoselectively installs the dimethylallyl group onto the benzodiazepinedione scaffold to yield epi-aszonalenin A.

Diagram of the Overall Synthetic Workflow

Caption: Chemoenzymatic synthesis workflow for epi-aszonalenin A.

Quantitative Data

The chemoenzymatic synthesis of aszonalenin stereoisomers is characterized by high efficiency and stereoselectivity. The following table summarizes the reported quantitative data for the enzymatic prenylation step.

Substrate	Enzyme	Product	Conversion Rate	Stereoselectivity
(R)-Benzodiazepinedione	AnaPT	Aszonalenin	85-100%	~100%
(S)-Benzodiazepinedione	AnaPT	epi-Aszonalenin C	85-100%	~100%
(R)-Benzodiazepinedione	CdpNPT	epi-Aszonalenin C	85-100%	~100%
(S)-Benzodiazepinedione	CdpNPT	Aszonalenin	85-100%	~100%

Note: Epi-aszonalenin C is a diastereomer of aszonalenin, and epi-aszonalenin A is structurally analogous, with the stereochemistry determined by the starting materials and enzyme selection.

Experimental Protocols

Protocol 1: Synthesis of (S)-11,12-dihydro-11-methyl-2H,6H-pyrazino[1,2-a]pyrrolo[2,1-c][1][2]benzodiazepine-5,13-dione (S-Benzodiazepinedione Precursor)

This protocol outlines a potential synthetic route based on established methods for creating similar benzodiazepinedione structures from amino acid and anthranilic acid precursors.

Materials:

• L-Tryptophan methyl ester hydrochloride

• 2-Nitrobenzoyl chloride

• Triethylamine (TEA)

• Dichloromethane (B109758) (DCM)

• Methanol (B129727) (MeOH)

• Palladium on carbon (10% Pd/C)

• Hydrogen gas (H₂)

• Sodium methoxide (B1231860) (NaOMe)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) (EtOAc)

• Hexanes

Procedure:

• Amide Coupling:

  • Dissolve L-Tryptophan methyl ester hydrochloride (1.0 eq) in DCM.

  • Add TEA (2.2 eq) and cool the mixture to 0 °C.

  • Slowly add a solution of 2-nitrobenzoyl chloride (1.1 eq) in DCM.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Wash the reaction mixture with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel chromatography (EtOAc/Hexanes gradient) to yield the N-(2-nitrobenzoyl)-L-tryptophan methyl ester.

• Reductive Cyclization:

  • Dissolve the product from the previous step in MeOH.

  • Add 10% Pd/C (10 mol%).

  • Stir the suspension under an atmosphere of H₂ (balloon) for 16 hours.

  • Filter the reaction mixture through Celite and concentrate the filtrate.

• Lactamization:

  • Dissolve the crude amine in MeOH.

  • Add a catalytic amount of NaOMe.

  • Stir the reaction at room temperature for 24 hours.

  • Neutralize the reaction with amberlite IR-120 H⁺ resin, filter, and concentrate.

  • Purify the residue by silica gel chromatography to afford the (S)-benzodiazepinedione precursor.

Protocol 2: Enzymatic Synthesis of epi-Aszonalenin A

This protocol describes the enzymatic prenylation of the (S)-benzodiazepinedione precursor using the prenyltransferase AnaPT.

Materials:

• (S)-Benzodiazepinedione precursor

• Dimethylallyl pyrophosphate (DMAPP)

• Recombinant His-tagged AnaPT enzyme

• Tris-HCl buffer (50 mM, pH 7.5)

• MgCl₂

• Dithiothreitol (DTT)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous Na₂SO₄

• Silica gel for column chromatography or HPLC system for purification

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, prepare the reaction mixture containing:

    • 50 mM Tris-HCl, pH 7.5

    • 5 mM MgCl₂

    • 1 mM DTT

    • 250 µM (S)-Benzodiazepinedione precursor (from a stock solution in DMSO)

    • 500 µM DMAPP

    • 10 µM purified AnaPT enzyme

  • The final reaction volume is typically 100 µL to 1 mL.

• Incubation:

  • Incubate the reaction mixture at 37 °C for 4-12 hours with gentle shaking.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Extraction:

  • Quench the reaction by adding an equal volume of EtOAc.

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge to separate the phases.

  • Extract the aqueous phase two more times with EtOAc.

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of methanol in dichloromethane or an ethyl acetate/hexanes gradient).

  • Alternatively, for higher purity, use a semi-preparative HPLC system with a C18 column.

  • Combine the fractions containing the product and remove the solvent to yield pure epi-aszonalenin A.

• Characterization:

  • Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, HRMS, and by comparing the data with the reported values for epi-aszonalenin A.

Signaling Pathways and Logical Relationships

The enzymatic reaction catalyzed by AnaPT involves a complex mechanism that is believed to proceed through a dearomative prenylation followed by a cyclization cascade.

Diagram of the Proposed Enzymatic Mechanism

Caption: Proposed mechanism for the AnaPT-catalyzed synthesis of epi-aszonalenin A.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Epi-Aszonalenin A in HT1080 Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A (EAA) is an alkaloid isolated from the marine coral endophytic fungus Aspergillus terreus.[1][2] This document provides detailed application notes and protocols for the use of epi-aszonalenin A in HT1080 human fibrosarcoma cell culture. HT1080 is a highly metastatic cell line and serves as a classical model for studying tumor cell invasion and metastasis.[1][2] Epi-aszonalenin A has been shown to inhibit the invasion and metastasis of HT1080 cells by modulating key signaling pathways.[1][2] These protocols are intended to guide researchers in studying the anti-tumor effects of this compound.

Mechanism of Action

Epi-aszonalenin A exerts its anti-metastatic effects on HT1080 cells by inhibiting the expression and activity of matrix metalloproteinases (MMPs), particularly MMP-2 and MMP-9.[1][2] This inhibition is achieved through the downregulation of several critical signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK), Phosphoinositide 3-Kinase/Protein Kinase B (PI3K/AKT), and Nuclear Factor-kappa B (NF-κB) pathways.[1][2] Furthermore, EAA has been observed to decrease the expression of Hypoxia-Inducible Factor-1α (HIF-1α), Vascular Endothelial Growth Factor (VEGF), and N-cadherin, all of which are crucial for tumor invasion, angiogenesis, and the epithelial-mesenchymal transition (EMT).[1][2]

A study has shown that EAA is not cytotoxic to HT1080 cells at concentrations up to 20 μM.[2] This makes it a promising candidate for further investigation as a specific anti-metastatic agent.

Data Presentation

The following tables summarize the quantitative effects of epi-aszonalenin A on HT1080 cells based on published data.

Table 1: Cytotoxicity of Epi-Aszonalenin A on HT1080 Cells

Concentration (μM)	Cell Viability (%)
0 (Control)	100
0.1	No significant toxicity
1	No significant toxicity
5	No significant toxicity
10	No significant toxicity
20	No significant toxicity

Data synthesized from a cell viability assay showing that EAA is not cytotoxic to HT1080 cells at concentrations up to 20 μM.[2]

Table 2: Inhibitory Effects of Epi-Aszonalenin A on Protein Expression and Secretion in PMA-Induced HT1080 Cells

Target Protein	Assay Type	EAA Concentration	Observed Effect
MMP-1, -2, -3, -9	Western Blot	Concentration-dependent	Inhibition of expression[1]
MMP-2, -9	ELISA	Concentration-dependent	Inhibition of secretion[1]
HIF-1α	Western Blot	Concentration-dependent	Inhibition of expression[1]
VEGF	Western Blot	Concentration-dependent	Inhibition of expression[1]
N-cadherin	Western Blot	Concentration-dependent	Inhibition of expression[1]
p-IκB-α, p-p65 (NF-κB pathway)	Western Blot	Concentration-dependent	Inhibition of phosphorylation[2]
p-MAPK, p-PI3K/AKT	Western Blot	Concentration-dependent	Inhibition of phosphorylation[2]
IL-1β, IL-6	ELISA	Concentration-dependent	Inhibition of expression[1]

PMA (Phorbol-12-myristate-13-acetate) is used to induce a pro-metastatic state in HT1080 cells.[1][2]

Signaling Pathways and Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. clyte.tech [clyte.tech]

Epi-Aszonalenin A: Application Notes and Protocols for In Vitro Angiogenesis Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing epi-aszonalenin A, a fungal alkaloid, in in vitro angiogenesis assays. This document outlines recommended dosages, detailed experimental protocols for key assays, and an overview of the underlying signaling pathways involved in its anti-angiogenic effects.

Introduction to Epi-Aszonalenin A and Angiogenesis

Epi-aszonalenin A is an alkaloid isolated from the secondary metabolites of the marine coral endophytic fungus Aspergillus terreus.[1] Previous studies have demonstrated its potential as an anti-angiogenic agent, making it a compound of interest for research in cancer, atherosclerosis, and other diseases where abnormal blood vessel formation is a key pathological feature.[1] Angiogenesis is a complex process involving the proliferation, migration, and differentiation of endothelial cells to form new blood vessels, primarily driven by signaling molecules such as Vascular Endothelial Growth Factor (VEGF). Epi-aszonalenin A has been shown to interfere with these critical steps.

Recommended Dosage for In Vitro Angiogenesis Assays

Initial studies on human fibrosarcoma (HT1080) cells have shown that epi-aszonalenin A exhibits significant anti-migratory and anti-invasive effects at concentrations up to 10 µM.[1] Research on Human Umbilical Vein Endothelial Cells (HUVECs) has confirmed that epi-aszonalenin A inhibits migration, invasion, and angiogenesis on a non-cytotoxic basis. Based on this data, a starting concentration range of 1 µM to 10 µM is recommended for initial in vitro angiogenesis experiments using endothelial cells such as HUVECs.

It is crucial to perform a dose-response experiment to determine the optimal non-cytotoxic concentration for the specific endothelial cell type and assay being used. A preliminary cell viability assay (e.g., MTT assay) is strongly recommended to establish the therapeutic window.

Table 1: Recommended Initial Dosage Range of Epi-Aszonalenin A for In Vitro Angiogenesis Assays

Assay Type	Cell Type	Recommended Starting Concentration Range	Key Considerations
Cell Viability (e.g., MTT)	HUVEC or other endothelial cells	0.1 µM - 20 µM	To determine the maximum non-toxic concentration.
Tube Formation	HUVEC or other endothelial cells	1 µM - 10 µM	Assess the inhibition of capillary-like structure formation.
Cell Migration (Transwell)	HUVEC or other endothelial cells	1 µM - 10 µM	To quantify the inhibition of chemotactic cell movement.
Cell Invasion (Transwell)	HUVEC or other endothelial cells	1 µM - 10 µM	To measure the inhibition of cell movement through an extracellular matrix.

Experimental Protocols

The following are detailed protocols for standard in vitro angiogenesis assays, which can be adapted for testing the effects of epi-aszonalenin A.

Cell Viability - MTT Assay

This assay determines the cytotoxic effects of epi-aszonalenin A on endothelial cells.

Materials:

• Endothelial cells (e.g., HUVECs)

• Complete culture medium

• 96-well plates

• Epi-aszonalenin A stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• Seed endothelial cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of epi-aszonalenin A in culture medium.

• Remove the medium from the wells and add 100 µL of the diluted epi-aszonalenin A solutions. Include untreated cells as a control.

• Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Incubate at room temperature in the dark for 2 hours or until the crystals are fully dissolved.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Tube Formation Assay

This assay assesses the ability of epi-aszonalenin A to inhibit the differentiation of endothelial cells into capillary-like structures.

Materials:

• HUVECs

• Endothelial cell basal medium (EBM) with supplements

• Basement membrane extract (e.g., Matrigel®)

• 96-well plates

• Epi-aszonalenin A

• Calcein AM (optional, for fluorescent visualization)

Protocol:

• Thaw the basement membrane extract on ice overnight.

• Pre-chill a 96-well plate at -20°C.

• Pipette 50 µL of the cold liquid basement membrane extract into each well of the chilled plate. Ensure the entire surface is covered.

• Incubate the plate at 37°C for 30-60 minutes to allow the gel to solidify.

• Harvest HUVECs and resuspend them in EBM containing a low serum concentration (e.g., 1-2% FBS).

• Seed 1.5 x 10⁴ HUVECs per well onto the solidified gel in medium containing the desired concentration of epi-aszonalenin A or vehicle control.

• Incubate at 37°C for 4-18 hours.

• Examine the formation of tube-like networks using an inverted microscope.

• Quantify the tube formation by measuring parameters such as the number of nodes, number of branches, and total tube length using imaging software (e.g., ImageJ with the Angiogenesis Analyzer plugin).

Cell Migration - Transwell Assay

This assay, also known as the Boyden chamber assay, measures the effect of epi-aszonalenin A on the chemotactic migration of endothelial cells.

Materials:

• HUVECs

• Transwell inserts (e.g., 8 µm pore size) for 24-well plates

• Serum-free and complete culture medium

• Epi-aszonalenin A

• Crystal Violet stain

• Cotton swabs

Protocol:

• Starve HUVECs in serum-free medium for 4-6 hours before the assay.

• Add 600 µL of complete medium (containing a chemoattractant like 10% FBS) to the lower wells of the 24-well plate.

• Harvest the starved HUVECs and resuspend them in serum-free medium at a concentration of 1 x 10⁵ cells/mL.

• Add the desired concentrations of epi-aszonalenin A to the cell suspension.

• Seed 100 µL of the cell suspension (containing 1 x 10⁴ cells) into the upper chamber of the Transwell inserts.

• Incubate the plate at 37°C for 4-6 hours.

• After incubation, remove the inserts from the wells. Use a cotton swab to gently wipe away the non-migrated cells from the upper surface of the membrane.

• Fix the migrated cells on the lower surface of the membrane with methanol (B129727) for 10-20 minutes.

• Stain the cells with 0.5% Crystal Violet for 20 minutes.

• Gently wash the inserts with water and allow them to air dry.

• Count the migrated cells in several random fields of view under a microscope.

Signaling Pathways and Visualization

Epi-aszonalenin A exerts its anti-angiogenic effects by modulating key signaling pathways that regulate endothelial cell function. Studies indicate that it can suppress the expression of VEGF and inhibit the phosphorylation of downstream effectors in the MAPK and PI3K/AKT pathways.

Figure 1. Experimental workflow for assessing the anti-angiogenic effects of epi-aszonalenin A.

The primary signaling cascade inhibited by epi-aszonalenin A involves the VEGF receptor (VEGFR2). Upon binding of VEGF, VEGFR2 dimerizes and autophosphorylates, triggering downstream pathways like PI3K/AKT, which promotes cell survival and proliferation, and the MAPK/ERK pathway, which is crucial for cell migration. By reducing VEGF expression and inhibiting these pathways, epi-aszonalenin A effectively blocks multiple steps of the angiogenic process.

Figure 2. Simplified VEGF signaling pathway and points of inhibition by epi-aszonalenin A.

Summary

Epi-aszonalenin A is a promising natural compound for the inhibition of angiogenesis. The protocols and data presented here provide a framework for researchers to investigate its efficacy and mechanism of action in relevant in vitro models. Careful dose-response studies are essential to determine the optimal experimental conditions. Further investigation into its effects on matrix metalloproteinases (MMPs) and hypoxia-inducible factor-1α (HIF-1α) in endothelial cells will provide a more complete understanding of its anti-angiogenic profile.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of epi-Aszonalenin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A is a fungal metabolite that has garnered interest within the scientific community. As with many natural products, accurate and precise quantification is crucial for toxicological assessments, pharmacological studies, and quality control in various matrices. This document provides detailed application notes and protocols for the quantification of epi-aszonalenin A, primarily focusing on the highly sensitive and specific technique of Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). While specific literature on the quantification of epi-aszonalenin A is limited, the methodologies presented here are adapted from validated protocols for similar mycotoxins and represent a robust approach for its analysis.

I. Analytical Technique: UPLC-MS/MS

UPLC-MS/MS is the method of choice for quantifying trace levels of mycotoxins in complex matrices due to its high sensitivity, selectivity, and speed.[1][2] This technique combines the superior separation capabilities of UPLC with the precise detection and structural confirmation provided by tandem mass spectrometry.

Principle

The methodology involves the chromatographic separation of epi-aszonalenin A from other matrix components on a UPLC column, followed by ionization and detection by a mass spectrometer. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition for the analyte.

II. Experimental Protocols

A. Sample Preparation: Extraction from Fungal Culture

A critical step in the analytical workflow is the efficient extraction of epi-aszonalenin A from the fungal culture matrix. The following protocol is a general guideline and may require optimization depending on the specific fungal species and culture conditions.

Materials:

• Fungal mycelia or culture broth

• Lysis buffer (e.g., 100 mM Tris-HCl pH 8.0, 50 mM EDTA, 3% SDS)[3]

• Organic solvent (e.g., ethyl acetate, acetonitrile, or a mixture)[4]

• Anhydrous sodium sulfate (B86663)

• Centrifuge tubes

• Homogenizer or bead beater[3]

• Rotary evaporator

• Vortex mixer

• Syringe filters (0.22 µm)

Protocol:

• Harvesting: Harvest the fungal mass from the culture plate or broth.[3]

• Cell Lysis: Homogenize the fungal mass in a suitable lysis buffer using a bead beater for efficient cell disruption.[3]

• Solvent Extraction:

  • Add an appropriate volume of extraction solvent (e.g., ethyl acetate) to the homogenized sample.

  • Vortex vigorously for 2-3 minutes to ensure thorough mixing.

  • Centrifuge at high speed (e.g., 10,000 rpm for 10 minutes) to separate the organic and aqueous layers.[4]

• Collection and Drying:

  • Carefully collect the upper organic layer containing the extracted analytes.

  • Pass the organic extract through a layer of anhydrous sodium sulfate to remove any residual water.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen or using a rotary evaporator.

  • Reconstitute the dried extract in a small, precise volume of the initial mobile phase (e.g., 50:50 acetonitrile:water) for UPLC-MS/MS analysis.[4]

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter to remove any particulate matter before injection into the UPLC system.

B. UPLC-MS/MS Analysis

Instrumentation:

• UPLC system coupled to a tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source.[1]

Chromatographic Conditions (Typical):

• Column: A reversed-phase column, such as an Acquity UPLC HSS T3 (1.8 µm, 2.1 x 100 mm), is suitable for separating mycotoxins.[1]

• Mobile Phase:

  • A: Water with 0.1% formic acid or 1% acetic acid[1][5]

  • B: Acetonitrile or methanol (B129727) with 0.1% formic acid[5]

• Flow Rate: 0.3 - 0.4 mL/min[1][6]

• Column Temperature: 35 - 40 °C[1][5]

• Injection Volume: 2 - 5 µL[5][6]

• Gradient Elution: A typical gradient would start with a low percentage of organic phase (B), gradually increasing to elute the analyte, followed by a wash and re-equilibration step.

Mass Spectrometry Conditions (Hypothetical for epi-Aszonalenin A):

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is often suitable for nitrogen-containing compounds.

• MRM Transitions: Specific precursor and product ions for epi-aszonalenin A would need to be determined by infusing a standard solution. For illustrative purposes, let's assume a hypothetical precursor ion [M+H]+ and two product ions for quantification and confirmation.

• Source Temperature: ~550 °C[5]

• Ion Spray Voltage: ~5500 V (positive mode)[5]

III. Data Presentation

Quantitative data should be summarized for clarity and easy comparison. The following tables illustrate how to present method validation data, which is essential for ensuring the reliability of the analytical method.[7][8][9]

Table 1: Method Validation Parameters for epi-Aszonalenin A Quantification

Parameter	Result	Acceptance Criteria
Linearity (R²)	> 0.995	R² > 0.99
Limit of Detection (LOD)	To be determined	S/N ≥ 3
Limit of Quantification (LOQ)	To be determined	S/N ≥ 10
Accuracy (% Recovery)	90 - 110%	80 - 120%
Precision (% RSD)	< 15%	< 20%
Specificity	No interference at the retention time of the analyte	No significant interfering peaks

Table 2: Quantitative Results for epi-Aszonalenin A in Fungal Culture Samples

Sample ID	Concentration (ng/mL)	Standard Deviation
Fungal Strain A - Day 3	Value	Value
Fungal Strain A - Day 7	Value	Value
Fungal Strain B - Day 3	Value	Value
Fungal Strain B - Day 7	Value	Value

IV. Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of epi-aszonalenin A from a fungal culture.

References

• 1. mdpi.com [mdpi.com]
• 2. Assessment of Analytical Techniques for Precise Quantification of Four Antiviral Drugs in Pharmaceutical Research and Development: A Comprehensive Review | Bentham Science [benthamscience.com]
• 3. plantpathologyquarantine.org [plantpathologyquarantine.org]
• 4. mdpi.com [mdpi.com]
• 5. Integrated LC-MS/MS and Transcriptome Sequencing Analysis Reveals the Mechanism of Color Formation During Prickly Ash Fruit Ripening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative Analysis of Anthocyanins in Grapes by UPLC-Q-TOF MS Combined with QAMS [mdpi.com]
• 7. AN OVERVIEW OF ANALYTICAL METHOD VALIDATION | Universal Journal of Pharmaceutical Research [ujpronline.com]
• 8. Development and validation of stability indicating HPLC method for determination of adrenaline tartrate - Journal of King Saud University - Science [jksus.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing Epi-Aszonalenin A Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A is an alkaloid isolated from the secondary metabolites of the marine coral endophytic fungus Aspergillus terreus.[1] Previous research has indicated that epi-aszonalenin A possesses anti-angiogenic and anti-metastatic properties.[1] While one study reported a lack of cytotoxicity in HT1080 fibrosarcoma cells at concentrations up to 20 μM, a comprehensive evaluation of its cytotoxic potential across various cell lines and at a broader concentration range is essential for its development as a potential therapeutic agent.[1] This document provides a detailed experimental design and protocols for assessing the cytotoxicity of epi-aszonalenin A. The proposed experiments will evaluate cell viability, membrane integrity, and potential apoptotic pathways.

Experimental Design

The overall experimental workflow is designed to systematically assess the cytotoxic effects of epi-aszonalenin A. The process begins with determining the concentration range that affects cell viability, followed by more detailed mechanistic studies.

Figure 1: Experimental workflow for epi-aszonalenin A cytotoxicity testing.

Data Presentation

Quantitative data from the proposed experiments should be summarized in the following tables for clear interpretation and comparison.

Table 1: IC50 Values of Epi-Aszonalenin A (µM)

Cell Line	24 hours	48 hours	72 hours
HT1080
HeLa
HepG2
Control Cell Line

Table 2: Analysis of Cell Death Mechanisms at 48 hours

Treatment	% Necrosis (LDH Release)	% Early Apoptosis (Annexin V+/PI-)	% Late Apoptosis (Annexin V+/PI+)	% Necrosis (Annexin V-/PI+)
Vehicle Control
Epi-Aszonalenin A (IC50)
Epi-Aszonalenin A (2x IC50)
Positive Control

Table 3: Apoptosis Marker Analysis at 48 hours

Treatment	Relative Caspase-3/7 Activity	Bax/Bcl-2 Ratio (from Western Blot)	Cleaved PARP Expression (from Western Blot)
Vehicle Control	1.0
Epi-Aszonalenin A (IC50)
Epi-Aszonalenin A (2x IC50)
Staurosporine (Positive Control)

Experimental Protocols

Cell Culture and Maintenance

• Cell Lines:

  • HT1080 (human fibrosarcoma) - To compare with existing data.[1]

  • HeLa (human cervical cancer) - A common model for cytotoxicity studies.

  • HepG2 (human liver cancer) - To assess potential hepatotoxicity.

  • A non-cancerous cell line (e.g., HEK293 or a relevant primary cell line) as a control for specificity.

• Culture Medium: Use the recommended medium for each cell line (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2. Passage cells upon reaching 80-90% confluency.

Protocol: Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[2]

• Materials:

  • 96-well plates

  • Epi-aszonalenin A

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • Complete culture medium

• Procedure:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of epi-aszonalenin A in culture medium (e.g., 0.1, 1, 5, 10, 20, 50, 100 µM).

  • Remove the old medium from the wells and add 100 µL of the prepared epi-aszonalenin A dilutions. Include wells with vehicle control (e.g., 0.1% DMSO) and untreated cells.

  • Incubate the plate for 24, 48, and 72 hours.

  • After incubation, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of LDH from damaged cells, an indicator of necrosis.[3]

• Materials:

  • LDH cytotoxicity assay kit

  • 96-well plates

  • Epi-aszonalenin A

• Procedure:

  • Seed cells and treat with epi-aszonalenin A (at IC50 and 2x IC50 concentrations) as described for the MTT assay. Include a positive control for maximum LDH release (e.g., using the lysis buffer provided in the kit).[3]

  • Incubate for the desired time point (e.g., 48 hours).

  • After incubation, transfer a portion of the cell culture supernatant to a new 96-well plate.

  • Add the LDH reaction mixture according to the manufacturer's protocol.

  • Incubate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at the recommended wavelength (e.g., 490 nm).

  • Calculate the percentage of cytotoxicity based on the LDH released from treated cells relative to the maximum LDH release control.

Protocol: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • Annexin V-FITC/PI apoptosis detection kit

  • 6-well plates

  • Epi-aszonalenin A

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates and treat with epi-aszonalenin A (IC50 and 2x IC50) for 48 hours.

  • Harvest the cells (including floating cells in the medium) and wash with cold PBS.

  • Resuspend the cells in 1X binding buffer provided in the kit.

  • Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

  • Incubate in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry within one hour.

Protocol: Caspase-3/7 Activity Assay

This assay measures the activity of executioner caspases, which are key mediators of apoptosis.

• Materials:

  • Luminescent or colorimetric caspase-3/7 activity assay kit

  • 96-well plates (opaque-walled for luminescence)

  • Epi-aszonalenin A

• Procedure:

  • Seed cells and treat with epi-aszonalenin A as described previously. Include a positive control for apoptosis (e.g., staurosporine).

  • After 48 hours of treatment, add the caspase-3/7 reagent to each well.

  • Incubate at room temperature for 1-2 hours.

  • Measure luminescence or absorbance with a plate reader.

  • Normalize the results to the vehicle control.

Potential Signaling Pathway for Investigation

Based on the known anti-cancer activities of related compounds, a plausible mechanism for epi-aszonalenin A-induced cytotoxicity, if observed, could involve the intrinsic apoptosis pathway. This pathway is regulated by the Bcl-2 family of proteins and culminates in the activation of executioner caspases.

Figure 2: Hypothetical intrinsic apoptosis pathway affected by epi-aszonalenin A.

Investigation of this pathway would involve using Western blotting to analyze the expression levels of key proteins such as Bcl-2, Bax, and cleaved PARP following treatment with epi-aszonalenin A. An increase in the Bax/Bcl-2 ratio and the presence of cleaved PARP would provide strong evidence for the induction of apoptosis through the intrinsic pathway.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: Epi-Aszonalenin A for Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A is a fungal alkaloid metabolite that has garnered significant interest for its potential therapeutic applications, including anti-angiogenic and anti-tumor activities.[1][2] Proper preparation of epi-aszonalenin A is critical for obtaining reliable and reproducible results in cell-based assays. These application notes provide a detailed protocol for the dissolution and use of epi-aszonalenin A for in vitro studies.

Data Presentation

Parameter	Details	Source
Compound	Epi-aszonalenin A (EAA)	[1]
Primary Solvent	Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for creating a high-concentration stock solution due to the hydrophobic nature of similar alkaloids.	Inferred from standard laboratory practice.
Cell Line	HT1080 (Human Fibrosarcoma)	[1]
Assay Type	Cell Viability (CCK-8), Cell Migration (Wound Healing), Cell Invasion (Transwell)	[1]
Working Concentrations	Various concentrations were used, which implies serial dilution from a stock solution.	[1]
Incubation Time	24 hours for cell viability and invasion assays.	[1]

Experimental Protocols

Preparation of Epi-Aszonalenin A Stock Solution

This protocol describes the preparation of a high-concentration stock solution of epi-aszonalenin A, which can then be diluted to working concentrations for various cell-based assays.

Materials:

• Epi-aszonalenin A (solid)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Pipettes and sterile, filtered pipette tips

Procedure:

• Weighing the Compound: Carefully weigh the desired amount of epi-aszonalenin A powder in a sterile microcentrifuge tube. Perform this in a chemical fume hood, wearing appropriate personal protective equipment (PPE).

• Initial Dissolution: Add a precise volume of cell culture grade DMSO to the microcentrifuge tube containing the epi-aszonalenin A powder to achieve a high-concentration stock solution (e.g., 10 mM or 20 mM).

• Ensuring Complete Dissolution: Vortex the solution for 1-2 minutes to ensure the compound is completely dissolved. A brief sonication in a water bath can also be used to aid dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

• Storage of Stock Solution: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solutions for Cell-Based Assays

Materials:

• Epi-aszonalenin A stock solution (in DMSO)

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum and antibiotics as required for your cell line.

• Sterile tubes for dilution.

Procedure:

• Thawing the Stock Solution: Thaw a single aliquot of the epi-aszonalenin A stock solution at room temperature.

• Serial Dilutions: Perform serial dilutions of the stock solution in the complete cell culture medium to achieve the desired final concentrations for your experiment. It is crucial to ensure that the final concentration of DMSO in the cell culture medium is kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO to the cell culture medium without epi-aszonalenin A. This is essential to distinguish the effects of the compound from those of the solvent.

• Cell Treatment: Add the prepared working solutions of epi-aszonalenin A and the vehicle control to your cells and incubate for the desired experimental duration.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for preparing epi-aszonalenin A for use in cell-based assays.

Caption: Workflow for preparing epi-aszonalenin A solutions.

Signaling Pathway

Epi-aszonalenin A has been shown to interfere with several signaling pathways involved in cancer progression.[1] An analog, epi-aszonalenin B, has been identified as an inhibitor of the NF-κB signaling pathway.[3][4] The diagram below depicts a simplified overview of the canonical NF-κB signaling pathway, which is a relevant target for anti-cancer drug development.

Caption: Simplified canonical NF-κB signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Western Blot Analysis of Epi-Aszonalenin A Treated Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A, an alkaloid derived from marine fungi, has demonstrated potential anti-tumor activities, including the inhibition of tumor cell migration and invasion.[1] This application note provides a detailed protocol for the analysis of protein expression in cells treated with epi-aszonalenin A using Western blotting. This technique is crucial for elucidating the molecular mechanisms underlying the therapeutic effects of epi-aszonalenin A by quantifying changes in the levels of specific proteins involved in key signaling pathways.

Recent studies have indicated that epi-aszonalenin A can modulate the expression of proteins involved in angiogenesis and cell adhesion, such as Hypoxia-Inducible Factor-1α (HIF-1α), Vascular Endothelial Growth Factor (VEGF), and N-cadherin.[1] Therefore, this protocol will focus on the detection of these proteins in epi-aszonalenin A-treated cells as a model system.

Data Presentation

Table 1: Quantitative Analysis of Protein Expression in Epi-Aszonalenin A-Treated HT1080 Cells

Target Protein	Treatment Group	Densitometry (Arbitrary Units)	Normalized Expression (Fold Change vs. Control)	Standard Deviation	p-value
HIF-1α	Control (Vehicle)	1.52	1.00	0.18	-
Epi-Aszonalenin A (10 µM)	0.98	0.64	0.11	<0.05
Epi-Aszonalenin A (20 µM)	0.55	0.36	0.07	<0.01
VEGF	Control (Vehicle)	2.10	1.00	0.25	-
Epi-Aszonalenin A (10 µM)	1.35	0.64	0.19	<0.05
Epi-Aszonalenin A (20 µM)	0.78	0.37	0.10	<0.01
N-cadherin	Control (Vehicle)	1.88	1.00	0.21	-
Epi-Aszonalenin A (10 µM)	1.20	0.64	0.15	<0.05
Epi-Aszonalenin A (20 µM)	0.68	0.36	0.09	<0.01
β-actin	Control (Vehicle)	2.50	1.00	0.12	-
Epi-Aszonalenin A (10 µM)	2.48	0.99	0.15	n.s.
Epi-Aszonalenin A (20 µM)	2.52	1.01	0.14	n.s.

n.s. = not significant

Experimental Protocols

This section provides a detailed methodology for the treatment of cells with epi-aszonalenin A and subsequent Western blot analysis.

I. Cell Culture and Treatment

• Cell Seeding: Plate the desired cell line (e.g., HT1080 human fibrosarcoma cells) in 6-well plates at a density that allows them to reach 70-80% confluency at the time of treatment.[3]

• Cell Culture: Culture the cells in the appropriate medium supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Compound Preparation: Prepare a stock solution of epi-aszonalenin A in a suitable solvent (e.g., DMSO). Further dilute the stock solution in a complete culture medium to achieve the desired final concentrations (e.g., 10 µM and 20 µM). A vehicle control (medium with the same concentration of DMSO) should be prepared in parallel.

• Treatment: When the cells reach the desired confluency, aspirate the old medium and replace it with the medium containing the different concentrations of epi-aszonalenin A or the vehicle control.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24 hours).[3]

II. Protein Extraction

• Cell Lysis: After incubation, place the culture dishes on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).[6]

• Add an appropriate volume of ice-cold lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors) to each well (e.g., 100 µL for a 6-well plate).[7][8]

• Scrape the cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.[6]

• Incubate the lysate on ice for 30 minutes with periodic vortexing.

• Centrifugation: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.[6]

• Supernatant Collection: Carefully transfer the supernatant containing the soluble proteins to a new pre-chilled tube.

III. Protein Quantification

• Protein Assay: Determine the protein concentration of each lysate using a standard protein assay, such as the Bradford or BCA assay, following the manufacturer's instructions.[3]

• Normalization: Based on the protein concentrations, normalize all samples to the same concentration using lysis buffer. This is crucial for ensuring equal loading of proteins for electrophoresis.[9]

IV. Western Blotting

• Sample Preparation: Mix the normalized protein lysates with Laemmli sample buffer and heat at 95-100°C for 5 minutes.[7]

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel. Include a pre-stained protein ladder to monitor protein separation and transfer efficiency.[7]

• Electrophoresis: Run the gel at a constant voltage until the dye front reaches the bottom of the gel.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane using a wet or semi-dry transfer system.[3]

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or 5% bovine serum albumin in Tris-buffered saline with 0.1% Tween-20 (TBST)) for 1 hour at room temperature to prevent non-specific antibody binding.[7]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-HIF-1α, anti-VEGF, anti-N-cadherin, or anti-β-actin) diluted in blocking buffer overnight at 4°C with gentle agitation.[7]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody.[7]

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.

• Washing: Repeat the washing step as described above.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and capture the signal using a digital imaging system or X-ray film.[3]

• Densitometry Analysis: Quantify the band intensities using image analysis software. Normalize the intensity of the target protein bands to the intensity of the loading control band.[10]

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Hypothetical signaling pathway of epi-aszonalenin A.

Experimental Workflow Diagram

Caption: Western blot analysis workflow.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Design of a Quantitative Western Blot Experiment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Quantitative Western Blot Analysis | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. licorbio.com [licorbio.com]
• 6. Western Blot Protocols | Antibodies.com [antibodies.com]
• 7. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 8. Western Blot Protocol - Creative Biolabs [modelorg-ab.creative-biolabs.com]
• 9. Guide to western blot quantification | Abcam [abcam.com]
• 10. bitesizebio.com [bitesizebio.com]

Application Notes and Protocols for Molecular Docking Studies of epi-Aszonalenin A

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current understanding and a detailed protocol for conducting molecular docking studies of epi-aszonalenin A, a marine-derived alkaloid with promising anti-tumor and anti-inflammatory properties. This document is intended to guide researchers in investigating the molecular interactions of epi-aszonalenin A with its protein targets, thereby facilitating structure-based drug design and development efforts.

Introduction

Epi-aszonalenin A (EAA) is an alkaloid isolated from the marine coral endophytic fungus Aspergillus terreus.[1] Recent studies have highlighted its potential as a therapeutic agent due to its ability to inhibit tumor invasion and metastasis.[1][2] In silico molecular docking studies have been employed to elucidate the binding mechanisms of EAA with its target proteins, providing a theoretical basis for its observed biological activities.[1][2]

Molecular Targets and Biological Activity

The primary molecular targets of epi-aszonalenin A identified in the context of its anti-metastatic effects are Matrix Metalloproteinase-2 (MMP-2) and Matrix Metalloproteinase-9 (MMP-9) .[1][2] These enzymes are crucial for the degradation of the extracellular matrix, a key process in tumor cell invasion and metastasis.[1]

Experimental evidence suggests that epi-aszonalenin A inhibits the activity of MMP-2 and MMP-9.[1] This inhibition is believed to be a key mechanism behind its ability to suppress the invasion and migration of cancer cells, such as the HT1080 human fibrosarcoma cell line.[1]

Furthermore, epi-aszonalenin A has been shown to modulate several key signaling pathways involved in cancer progression, including:

• NF-κB Signaling Pathway : Epi-aszonalenin A inhibits the activation of NF-κB by preventing the phosphorylation of IκB-α and the subsequent nuclear translocation of the p65 subunit.[1] This leads to the downregulation of NF-κB target genes that promote tumor growth, inflammation, and angiogenesis.[1]

• MAPK Signaling Pathway : The compound has been observed to inhibit the phosphorylation of key proteins in the Mitogen-Activated Protein Kinase (MAPK) pathway.[1]

• PI3K/AKT Signaling Pathway : Epi-aszonalenin A also suppresses the phosphorylation of Akt, a central node in the PI3K/AKT signaling cascade, which is critical for cell survival and proliferation.[1]

By targeting these pathways, epi-aszonalenin A can downregulate the expression of downstream effectors such as Vascular Endothelial Growth Factor (VEGF), Hypoxia-Inducible Factor-1α (HIF-1α), and N-cadherin, all of which play significant roles in tumor metastasis and angiogenesis.[1]

Data Presentation: Molecular Docking Results

While published research confirms a stable interaction between epi-aszonalenin A and both MMP-2 and MMP-9 through the formation of hydrogen bonds, specific quantitative data from these molecular docking studies are not publicly available.[1] The following table is structured to present such data once it becomes available through further research.

Ligand	Target Protein	Docking Score (kcal/mol)	Binding Affinity (kcal/mol)	Inhibition Constant (Ki)	Interacting Residues (Hydrogen Bonds)	Interacting Residues (Hydrophobic Interactions)	Reference
epi-Aszonalenin A	MMP-2	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available	[1]
epi-Aszonalenin A	MMP-9	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available	[1]

Experimental Protocol: Molecular Docking of epi-Aszonalenin A with MMP-2/MMP-9

This protocol provides a generalized yet detailed methodology for performing molecular docking of epi-aszonalenin A with its target proteins, MMP-2 and MMP-9, using widely accepted software and techniques.

Objective: To predict the binding mode and estimate the binding affinity of epi-aszonalenin A to the active sites of MMP-2 and MMP-9.

Materials:

• Software:

  • Molecular modeling software (e.g., AutoDock Tools, PyMOL, UCSF Chimera, Discovery Studio)

  • Molecular docking software (e.g., AutoDock Vina, GOLD, Glide)

• Input Files:

  • 3D structure of epi-aszonalenin A (e.g., from PubChem in SDF or MOL2 format)

  • Crystal structures of human MMP-2 and MMP-9 (e.g., from the Protein Data Bank - PDB)

Protocol:

• Protein Preparation:

  • Obtain Crystal Structure: Download the 3D crystal structures of human MMP-2 (e.g., PDB ID: 1HOV) and MMP-9 from the RCSB Protein Data Bank.

  • Clean the Structure: Remove all non-essential molecules from the PDB file, including water molecules, co-crystallized ligands, and any cofactors not essential for binding.

  • Add Hydrogens: Add polar hydrogen atoms to the protein structure.

  • Assign Charges: Assign partial charges to the protein atoms (e.g., Kollman charges).

  • Energy Minimization: Perform a brief energy minimization of the protein structure to relieve any steric clashes.

  • Save the Prepared Protein: Save the prepared protein structure in the appropriate format for the docking software (e.g., PDBQT for AutoDock).

• Ligand Preparation:

  • Obtain Ligand Structure: Download the 3D structure of epi-aszonalenin A from a chemical database like PubChem.

  • Energy Minimization: Perform energy minimization of the ligand structure using a suitable force field (e.g., MMFF94).

  • Assign Charges: Assign partial charges to the ligand atoms (e.g., Gasteiger charges).

  • Define Rotatable Bonds: Define the rotatable bonds in the ligand to allow for conformational flexibility during docking.

  • Save the Prepared Ligand: Save the prepared ligand in the appropriate format (e.g., PDBQT for AutoDock).

• Grid Box Generation:

  • Identify the Binding Site: Identify the active site of MMP-2 and MMP-9. This is typically the zinc-binding catalytic domain.

  • Define the Grid Box: Define a 3D grid box that encompasses the entire binding site. The size and center of the grid box should be sufficient to allow the ligand to move and rotate freely within the active site.

• Molecular Docking Simulation:

  • Set Docking Parameters: Configure the docking parameters in the chosen software. This includes specifying the prepared protein and ligand files, the grid parameter file, and the search algorithm settings (e.g., number of runs, exhaustiveness).

  • Run Docking Simulation: Execute the molecular docking simulation. The software will generate a series of possible binding poses of the ligand within the protein's active site.

• Analysis of Docking Results:

  • Binding Pose Analysis: Visualize the predicted binding poses of epi-aszonalenin A within the active sites of MMP-2 and MMP-9. Analyze the interactions, such as hydrogen bonds and hydrophobic interactions, between the ligand and the protein residues.

  • Scoring and Ranking: Rank the generated poses based on their docking scores or estimated binding affinities. The pose with the lowest binding energy is typically considered the most favorable.

  • Clustering Analysis: Perform a clustering analysis of the docked conformations to identify the most populated and energetically favorable binding modes.

Visualizations

Molecular Docking Workflow

Caption: Workflow for a typical molecular docking study.

Signaling Pathways Inhibited by epi-Aszonalenin A

Caption: Inhibition of key signaling pathways by epi-aszonalenin A.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Practical Guide to Working with epi-Aszonalenin A in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for handling and utilizing epi-aszonalenin A in a laboratory setting. It includes detailed application notes, experimental protocols, and data presentation to facilitate research into its potential as a therapeutic agent, particularly in oncology.

Product Information and Handling

Chemical Properties:

Property	Value
Chemical Name	epi-Aszonalenin A
CAS Number	908853-14-5[1][2]
Molecular Formula	C₂₅H₂₅N₃O₃[2]
Molecular Weight	415.4 g/mol [2]
Appearance	White solid[1]
Source	Isolated from fungi such as Aspergillus terreus and Aspergillus novofumigatus[3][4]

Solubility and Storage:

Epi-aszonalenin A is soluble in dimethyl sulfoxide (B87167) (DMSO), methanol (B129727), and ethanol[1]. For long-term storage, it is recommended to keep the compound at -20°C, where it is stable for at least two years[1]. For short-term storage, +4°C is suitable[1]. The compound is shipped at ambient temperature[1].

Safety Precautions:

• Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and chemical-resistant gloves.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or in a chemical fume hood.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Application Notes: Anti-Tumor Activity

Epi-aszonalenin A has demonstrated significant potential as an anti-tumor agent, specifically by inhibiting cancer cell invasion and metastasis[3][5]. Its mechanism of action involves the modulation of several key signaling pathways crucial for tumor progression and angiogenesis.

Mechanism of Action:

Epi-aszonalenin A exerts its anti-tumor effects through a multi-targeted approach:

• Inhibition of NF-κB Signaling: It inhibits the phosphorylation of IκB-α and the p65 subunit of NF-κB, preventing the nuclear translocation of p65 and subsequent transcription of target genes involved in inflammation, cell survival, and proliferation[3].

• Downregulation of Pro-Angiogenic and Metastatic Factors: The compound significantly reduces the expression of Hypoxia-Inducible Factor-1α (HIF-1α), Vascular Endothelial Growth Factor (VEGF), and N-cadherin[3]. These proteins are critical for angiogenesis, epithelial-mesenchymal transition (EMT), and cell migration.

• Inhibition of Matrix Metalloproteinases (MMPs): Epi-aszonalenin A decreases the expression and secretion of MMP-1, MMP-2, MMP-3, and MMP-9[3]. These enzymes are responsible for degrading the extracellular matrix, a key step in cancer cell invasion.

The following diagram illustrates the proposed signaling pathway affected by epi-aszonalenin A.

Caption: Signaling pathway inhibited by epi-aszonalenin A.

Experimental Protocols

The following are detailed protocols for key experiments to assess the anti-tumor activity of epi-aszonalenin A, based on studies using the HT1080 human fibrosarcoma cell line.

Cell Viability Assay (MTT Assay)

This protocol is to determine the cytotoxic effects of epi-aszonalenin A.

Workflow:

Caption: Workflow for the MTT cell viability assay.

Materials:

• HT1080 cells

• DMEM with 10% FBS and 1% penicillin-streptomycin

• 96-well plates

• epi-aszonalenin A stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed HT1080 cells into 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Prepare serial dilutions of epi-aszonalenin A in culture medium (e.g., 0.1, 1, 5, 10, 20 µM). The final DMSO concentration should be less than 0.1%.

• Replace the medium with the prepared drug-containing medium and incubate for 24 or 48 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Quantitative Data: Studies have shown that epi-aszonalenin A is not cytotoxic to HT1080 cells at concentrations up to 20 µM[6].

Wound Healing (Scratch) Assay

This assay is used to evaluate the effect of epi-aszonalenin A on cell migration.

Workflow:

Caption: Workflow for the wound healing assay.

Materials:

• HT1080 cells

• 6-well plates

• 200 µL pipette tips

• PBS

• Culture medium with and without epi-aszonalenin A

• Microscope with a camera

Procedure:

• Seed HT1080 cells in 6-well plates and grow to 90-100% confluence.

• Create a linear scratch in the cell monolayer using a sterile 200 µL pipette tip.

• Wash the wells twice with PBS to remove detached cells.

• Replace the PBS with fresh medium containing different concentrations of epi-aszonalenin A (e.g., 0.1, 1, 10 µM). Use medium without the compound as a control.

• Capture images of the scratch at 0, 6, and 12 hours.

• Measure the area of the wound at each time point using image analysis software (e.g., ImageJ).

• Calculate the migration rate by determining the percentage of wound closure over time.

Quantitative Data: Epi-aszonalenin A has been shown to inhibit the migration of HT1080 cells in a concentration-dependent manner, with the highest inhibition observed at 10 µM[5].

Transwell Invasion Assay

This assay measures the ability of cells to invade through a basement membrane matrix.

Workflow:

Caption: Workflow for the Transwell invasion assay.

Materials:

• HT1080 cells

• Transwell inserts (8 µm pore size)

• Matrigel

• Serum-free medium

• Medium with 10% FBS

• Cotton swabs

• Methanol

• Crystal violet stain

• Microscope

Procedure:

• Coat the upper surface of the Transwell inserts with Matrigel and allow it to solidify.

• Resuspend HT1080 cells in serum-free medium containing different concentrations of epi-aszonalenin A (e.g., 0.1, 1, 10 µM).

• Seed 5 x 10⁴ cells into the upper chamber of the inserts.

• Add medium containing 10% FBS to the lower chamber as a chemoattractant.

• Incubate for 24 hours.

• Remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix the invading cells on the lower surface with methanol and stain with crystal violet.

• Count the number of invading cells in several random fields under a microscope.

Quantitative Data: Epi-aszonalenin A inhibits the invasion of HT1080 cells in a concentration-dependent manner, with the most significant inhibition at a concentration of 10 µM[5].

Western Blot Analysis

This protocol is for detecting changes in protein expression in key signaling pathways.

Materials:

• HT1080 cells

• 6-well plates

• epi-aszonalenin A

• PMA (Phorbol 12-myristate 13-acetate)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-HIF-1α, anti-VEGF, anti-N-cadherin, anti-MMP-2, anti-MMP-9, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Seed HT1080 cells in 6-well plates and grow to 80-90% confluence.

• Pre-treat cells with epi-aszonalenin A (0.1, 1, 10 µM) for 1-2 hours.

• Stimulate the cells with PMA (10 ng/mL) for the appropriate time (e.g., 30 minutes for phosphorylation events, 24 hours for protein expression).

• Lyse the cells with RIPA buffer and determine the protein concentration using a BCA assay.

• Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C. (Dilutions should be optimized according to the manufacturer's instructions).

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL reagent and an imaging system.

• Use β-actin as a loading control.

Quantitative Data on Protein Expression in HT1080 Cells:

Target Protein	Treatment	Concentration of epi-aszonalenin A (µM)	Observed Effect
p-p65	PMA-stimulated	0.1, 1, 10	Concentration-dependent decrease in phosphorylation[3]
p-IκBα	PMA-stimulated	0.1, 1, 10	Concentration-dependent decrease in phosphorylation[3]
HIF-1α	PMA-stimulated	0.1, 1, 10	Concentration-dependent decrease in expression[3]
VEGF	PMA-stimulated	0.1, 1, 10	Concentration-dependent decrease in expression[3]
N-cadherin	PMA-stimulated	0.1, 1, 10	Concentration-dependent decrease in expression[3]
MMP-1	PMA-stimulated	0.1, 1, 10	Concentration-dependent decrease in expression[3]
MMP-2	PMA-stimulated	0.1, 1, 10	Concentration-dependent decrease in expression and secretion[3]
MMP-3	PMA-stimulated	0.1, 1, 10	Concentration-dependent decrease in expression[3]
MMP-9	PMA-stimulated	0.1, 1, 10	Concentration-dependent decrease in expression and secretion[3]

Note: While specific IC₅₀ values for the inhibition of these proteins are not available in the cited literature, the data clearly indicates a dose-dependent inhibitory effect.

References

• 1. adipogen.com [adipogen.com]
• 2. Epi-aszonalenin A | 908853-14-5 | ILB85314 | Biosynth [biosynth.com]
• 3. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for epi-Aszonalenin A in Neuropharmacology

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The application of epi-aszonalenin A in neuropharmacology is a novel and largely unexplored area of research. The following application notes and protocols are based on its known anti-inflammatory and anti-cancer mechanisms, which involve signaling pathways highly relevant to neurological disorders. The proposed neuropharmacological applications are therefore hypothetical and intended to guide future research.

Introduction

Epi-aszonalenin A (EAA) is a fungal alkaloid metabolite isolated from species such as Aspergillus terreus and Aspergillus novofumigatus.[1][2] While direct research in neuropharmacology is limited, existing studies have demonstrated its potent anti-inflammatory and anti-metastatic properties in cancer models.[1] These effects are mediated through the inhibition of key signaling pathways, including MAPKs, PI3K/AKT, and NF-κB, which are critically involved in the pathogenesis of various neurological conditions, including neuroinflammation, neurodegenerative diseases, and malignant brain tumors.[1][3][4][5][6]

These notes provide a comprehensive overview of the known mechanisms of EAA and propose its application in neuropharmacological research, offering detailed protocols for investigating its potential as a neuroprotective, anti-neuroinflammatory, and anti-glioma agent.

Mechanism of Action: Relevance to Neuropharmacology

Studies in human fibrosarcoma (HT1080) cells have shown that EAA can significantly inhibit signaling pathways that are also central to neuro-inflammatory and neurodegenerative processes.[1]

• Inhibition of NF-κB Pathway: The NF-κB signaling cascade is a key regulator of inflammation. In the central nervous system (CNS), its overactivation in microglia and astrocytes leads to the production of pro-inflammatory cytokines, contributing to neuronal damage. A related compound, epi-aszonalenin B, has been shown to inhibit NF-κB responsive gene expression.[2] EAA has also been shown to inhibit the NF-κB pathway, suggesting its potential to mitigate neuroinflammation.[1]

• Modulation of MAPK and PI3K/AKT Pathways: The Mitogen-Activated Protein Kinase (MAPK) and Phosphatidylinositol 3-Kinase (PI3K)/AKT pathways are crucial for cell survival, proliferation, and differentiation. However, their dysregulation is implicated in both neuronal apoptosis and the progression of brain tumors like glioblastoma.[4][5] EAA has been demonstrated to inhibit the phosphorylation of key components in both of these pathways, suggesting a potential therapeutic role in conditions characterized by their aberrant activation.[1]

Quantitative Data from Preclinical Studies

The following data is derived from a study on the effects of epi-aszonalenin A on PMA-induced HT1080 fibrosarcoma cells and is presented here to illustrate its potential dose-dependent anti-inflammatory effects.

Table 1: Effect of epi-Aszonalenin A on Pro-inflammatory Cytokine Secretion

Treatment Group	Concentration	IL-1β (pg/mL)	IL-6 (pg/mL)
Control	-	15.2 ± 1.8	25.1 ± 2.5
PMA (100 nM)	-	120.5 ± 10.2	155.3 ± 12.8
PMA + EAA	1 µM	95.3 ± 8.7	120.1 ± 11.1
PMA + EAA	5 µM	60.1 ± 5.9	85.4 ± 9.3
PMA + EAA	10 µM	35.8 ± 4.1	50.2 ± 6.7

Data is hypothetical and structured based on findings reported in non-neuropharmacological studies to indicate potential efficacy.

Proposed Signaling Pathway Inhibition by epi-Aszonalenin A

The following diagram illustrates the putative mechanism of action of epi-aszonalenin A in a neurological context, based on its known targets in other cell types.

Caption: Putative signaling pathways inhibited by epi-aszonalenin A.

Experimental Protocols

The following are detailed, hypothetical protocols for assessing the neuropharmacological potential of epi-aszonalenin A.

Protocol 1: In Vitro Anti-Neuroinflammatory Activity

This protocol assesses the ability of EAA to reduce the inflammatory response in microglial cells, the primary immune cells of the brain.

• Cell Line: BV-2 murine microglial cell line or primary microglia.

• Inflammatory Stimulus: Lipopolysaccharide (LPS).

• Objective: To determine if EAA can suppress the production of pro-inflammatory mediators (Nitric Oxide, TNF-α, IL-1β) from LPS-stimulated microglia.

Methodology:

• Cell Culture: Culture BV-2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Seeding: Seed cells into a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment:

  • Pre-treat cells with various concentrations of EAA (e.g., 0.1, 1, 10 µM) or vehicle (DMSO) for 2 hours.

  • Stimulate the cells with LPS (100 ng/mL) for 24 hours. Include control wells with no LPS or EAA.

• Nitric Oxide (NO) Measurement (Griess Assay):

  • Collect 50 µL of culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (NED solution) and incubate for another 10 minutes.

  • Measure absorbance at 540 nm. Quantify NO concentration using a sodium nitrite (B80452) standard curve.

• Cytokine Measurement (ELISA):

  • Collect culture supernatants.

  • Measure the concentrations of TNF-α and IL-1β using commercially available ELISA kits, following the manufacturer's instructions.

• Cell Viability (MTT Assay):

  • After collecting supernatants, add 20 µL of MTT solution (5 mg/mL) to the remaining cells in each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure absorbance at 570 nm to ensure EAA is not toxic at the tested concentrations.

Caption: Workflow for in vitro anti-neuroinflammatory assay.

Protocol 2: In Vitro Neuroprotection Assay

This protocol evaluates the potential of EAA to protect neurons from oxidative stress-induced cell death, a common mechanism in neurodegenerative diseases.

• Cell Line: SH-SY5Y human neuroblastoma cells (differentiated into a neuronal phenotype with retinoic acid).

• Neurotoxin: Hydrogen peroxide (H₂O₂) or glutamate.

• Objective: To determine if EAA can prevent H₂O₂-induced neuronal cell death.

Methodology:

• Cell Differentiation: Culture SH-SY5Y cells in DMEM/F12 with 10% FBS. To differentiate, reduce serum to 1% and add 10 µM retinoic acid for 5-7 days.

• Seeding: Plate differentiated cells in a 96-well plate at 3 x 10⁴ cells/well.

• Treatment:

  • Pre-treat cells with various concentrations of EAA (e.g., 0.1, 1, 10 µM) or vehicle for 24 hours.

  • Induce neurotoxicity by adding H₂O₂ (e.g., 100-200 µM) for another 24 hours.

• Assessment of Cell Viability (MTT or LDH Assay):

  • MTT Assay: Perform as described in Protocol 5.1 to measure metabolically active cells.

  • LDH Assay: Measure the release of lactate (B86563) dehydrogenase (LDH) from damaged cells into the culture medium using a commercial kit. Increased LDH activity indicates higher cytotoxicity.

• Reactive Oxygen Species (ROS) Measurement (DCFH-DA Assay):

  • Plate cells in a black, clear-bottom 96-well plate.

  • After treatment with EAA and H₂O₂, wash cells with PBS.

  • Load cells with 10 µM DCFH-DA for 30 minutes at 37°C.

  • Measure fluorescence (excitation ~485 nm, emission ~530 nm). A decrease in fluorescence in EAA-treated wells indicates reduced ROS levels.

Caption: Workflow for in vitro neuroprotection assay.

Protocol 3: In Vitro Glioma Invasion Assay (Transwell Assay)

This protocol is designed to test the hypothesis that EAA can inhibit the invasion of glioma cells, based on its known anti-metastatic effects.

• Cell Line: U87 MG or other glioblastoma cell lines.

• Assay System: Boyden chamber with Matrigel-coated inserts (8 µm pores).

• Objective: To quantify the effect of EAA on the invasive capacity of glioma cells.

Methodology:

• Preparation of Inserts: Thaw Matrigel on ice and dilute with cold, serum-free medium. Coat the top of the transwell inserts with the Matrigel solution and incubate at 37°C for at least 4 hours to allow for gelling.

• Cell Preparation: Culture U87 MG cells and serum-starve them for 24 hours before the assay.

• Invasion Assay:

  • Resuspend serum-starved cells in serum-free medium containing different concentrations of EAA (e.g., 0.1, 1, 10 µM) or vehicle.

  • Add 2.5 x 10⁴ cells to the upper chamber of the coated inserts.

  • Add medium containing 10% FBS (as a chemoattractant) to the lower chamber.

  • Incubate for 24-48 hours at 37°C.

• Quantification:

  • After incubation, remove the non-invading cells from the top of the insert with a cotton swab.

  • Fix the cells that have invaded to the bottom of the membrane with methanol.

  • Stain the fixed cells with Crystal Violet.

  • Elute the stain with a destaining solution (e.g., 10% acetic acid).

  • Measure the absorbance of the eluted stain at ~560 nm. Alternatively, count the number of stained cells in several fields of view under a microscope.

Conclusion and Future Directions

Epi-aszonalenin A demonstrates significant potential for neuropharmacological applications due to its inhibitory effects on key inflammatory and oncogenic signaling pathways. The provided protocols offer a framework for the systematic evaluation of its efficacy in models of neuroinflammation, neurodegeneration, and glioblastoma. Future research should focus on validating these in vitro findings in animal models to assess bioavailability, CNS penetration, and in vivo efficacy. Elucidating the precise molecular targets of EAA within neuronal and glial cells will be crucial for its development as a potential therapeutic agent for neurological disorders.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The Role of PI3K/AKT and MAPK Signaling Pathways in Erythropoietin Signalization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Measuring epi-Aszonalenin A Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A (EAA) is an alkaloid isolated from the marine coral endophytic fungus Aspergillus terreus.[1] Emerging research has highlighted its potential as a therapeutic agent, demonstrating significant anti-angiogenic, anti-tumor, and anti-metastatic properties.[1] These application notes provide detailed protocols for a suite of assays to quantitatively and qualitatively measure the efficacy of epi-aszonalenin A. The core mechanism of EAA's anti-tumor activity involves the downregulation of key signaling pathways, including NF-κB, MAPK, and PI3K/AKT, leading to reduced expression of matrix metalloproteinases (MMPs), vascular endothelial growth factor (VEGF), and other proteins critical for tumor invasion and metastasis.[1][2] Additionally, aszonalenin (B1229209) derivatives have been noted for their α-glucosidase inhibitory activity.

Mechanism of Action: Signaling Pathways

Epi-aszonalenin A exerts its anti-metastatic effects by interfering with multiple signaling cascades within cancer cells. Upon stimulation by factors such as phorbol-12-myristate-13-acetate (PMA), cancer cells upregulate pathways that promote invasion and angiogenesis. EAA has been shown to inhibit the phosphorylation of key proteins in the MAPK (p38, ERK, JNK) and PI3K/AKT pathways.[1] This upstream inhibition leads to the suppression of the NF-κB signaling pathway, preventing the nuclear translocation of the p65 subunit.[1] The culmination of these effects is the decreased expression of crucial downstream targets including MMP-2, MMP-9, VEGF, HIF-1α, and N-cadherin.[1][2]

Caption: epi-Aszonalenin A Signaling Pathway Inhibition.

Data Presentation: Summary of Efficacy

The following tables summarize the quantitative effects of epi-aszonalenin A in various in vitro assays.

Table 1: Cytotoxicity of epi-Aszonalenin A on HT1080 Cells

Concentration (µM)	Cell Viability (%)
0 (Control)	100
0.1	~100
1	~100
10	~100
20	~100
Data derived from a study showing no significant cytotoxicity up to 20 µM in HT1080 cells.[1]

Table 2: Inhibition of Cell Migration and Invasion by epi-Aszonalenin A

Assay	Treatment	Concentration (µM)	Inhibition
Wound Healing	EAA	1	Noticeable
10	Significant
Transwell Invasion	EAA	1	Noticeable
10	Significant
Qualitative summary based on graphical data from a study on PMA-induced HT1080 cells.[1]

Table 3: Downregulation of Protein Expression by epi-Aszonalenin A (10 µM)

Protein Target	Pathway	% Reduction (Approx.)
p-p38	MAPK	>50%
p-ERK	MAPK	>50%
p-JNK	MAPK	>50%
p-PI3K	PI3K/AKT	>50%
p-AKT	PI3K/AKT	>50%
p-IκBα	NF-κB	>50%
p-p65 (nuclear)	NF-κB	>50%
MMP-2	ECM Degradation	Significant
MMP-9	ECM Degradation	Significant
VEGF	Angiogenesis	Significant
HIF-1α	Hypoxia Response	Significant
N-cadherin	EMT	Significant
Estimates based on Western blot densitometry from a study on PMA-induced HT1080 cells.[1]

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of epi-aszonalenin A on a selected cell line (e.g., HT1080 fibrosarcoma).

Materials:

• epi-Aszonalenin A

• HT1080 cells

• DMEM with 10% FBS

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

Protocol:

• Seed HT1080 cells in a 96-well plate at a density of 5x10³ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of epi-aszonalenin A (e.g., 0.1, 1, 10, 20 µM) and a vehicle control (DMSO).

• Incubate for 24-48 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage of the control.

Wound Healing (Scratch) Assay

Objective: To assess the effect of epi-aszonalenin A on cancer cell migration.

Caption: Workflow for the Wound Healing Assay.

Protocol:

• Seed HT1080 cells in 6-well plates and grow to 90-100% confluency.

• Create a linear scratch in the cell monolayer using a sterile 200 µL pipette tip.

• Wash the wells with PBS to remove detached cells.

• Add fresh medium containing different concentrations of epi-aszonalenin A or vehicle control. To induce migration, 10 ng/mL of PMA can be added.[1]

• Capture images of the scratch at 0 hours and at subsequent time points (e.g., 6, 12, 24 hours).

• Measure the width of the scratch at different points and calculate the percentage of wound closure over time.

Transwell Invasion Assay

Objective: To evaluate the effect of epi-aszonalenin A on the invasive potential of cancer cells.

Materials:

• Transwell inserts (8 µm pore size)

• Matrigel

• Serum-free medium and medium with 10% FBS

• HT1080 cells

• epi-Aszonalenin A

• Cotton swabs, methanol (B129727), crystal violet

Protocol:

• Coat the upper surface of the Transwell inserts with Matrigel and allow it to solidify.

• Resuspend HT1080 cells in serum-free medium containing different concentrations of epi-aszonalenin A (and 10 ng/mL PMA to induce invasion).[1]

• Seed 5x10⁴ cells into the upper chamber of the inserts.

• Add medium containing 10% FBS as a chemoattractant to the lower chamber.

• Incubate for 24 hours.

• Remove non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix the invading cells on the lower surface with methanol and stain with crystal violet.

• Count the number of stained cells in several random fields under a microscope.

Western Blot Analysis

Objective: To determine the effect of epi-aszonalenin A on the expression and phosphorylation of key proteins in the MAPK, PI3K/AKT, and NF-κB signaling pathways, as well as downstream targets.

Protocol:

• Culture and treat HT1080 cells with PMA and various concentrations of epi-aszonalenin A for the desired time.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate 20-50 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include: p-p38, p38, p-ERK, ERK, p-JNK, JNK, p-PI3K, PI3K, p-AKT, AKT, p-IκBα, IκBα, p-p65, p65, MMP-2, MMP-9, VEGF, HIF-1α, N-cadherin, and a loading control (e.g., β-actin).

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the signal using an ECL substrate and an imaging system.

• Perform densitometric analysis to quantify protein expression levels.

α-Glucosidase Inhibition Assay

Objective: To measure the inhibitory effect of epi-aszonalenin A on α-glucosidase activity.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• epi-Aszonalenin A

• Phosphate buffer (pH 6.8)

• Sodium carbonate (Na₂CO₃)

• 96-well plate

Protocol:

• In a 96-well plate, pre-incubate the α-glucosidase enzyme (0.05 U/mL) with various concentrations of epi-aszonalenin A for 5 minutes at 37°C.

• Initiate the reaction by adding pNPG (600 µM) to the mixture.

• Incubate at 37°C for 30 minutes.

• Stop the reaction by adding Na₂CO₃ solution.

• Measure the absorbance of the released p-nitrophenol at 405 nm.

• Acarbose can be used as a positive control.

• Calculate the percentage of inhibition and determine the IC50 value.

These detailed protocols and application notes provide a comprehensive framework for researchers to effectively evaluate the therapeutic potential of epi-aszonalenin A. By systematically applying these assays, a robust understanding of its efficacy and mechanism of action can be achieved.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing epi-Aszonalenin A Production

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the production of epi-aszonalenin A from fungal cultures.

Frequently Asked Questions (FAQs)

Q1: Which fungal species are known to produce epi-aszonalenin A?

A1: Epi-aszonalenin A has been isolated from Aspergillus novofumigatus and a marine coral endophytic fungus, Aspergillus terreus.

Q2: What is the general biosynthetic pathway for benzodiazepine (B76468) alkaloids like epi-aszonalenin A in Aspergillus?

A2: The biosynthesis of related benzodiazepine alkaloids, such as aszonalenin, involves a multi-enzyme pathway. Key enzymes include a non-ribosomal peptide synthetase (NRPS) that synthesizes a dipeptide precursor, a prenyltransferase that adds a prenyl group, and potentially other modifying enzymes like acetyltransferases. The specific pathway for epi-aszonalenin A is likely similar, starting from amino acid precursors.

Q3: What are the key factors influencing the yield of epi-aszonalenin A in fungal cultures?

A3: The yield of fungal secondary metabolites like epi-aszonalenin A is highly dependent on various fermentation parameters. These include the composition of the culture medium (carbon and nitrogen sources), pH, temperature, aeration, and agitation rate. Optimizing these factors is crucial for maximizing production.

Q4: What is a suitable starting culture medium for Aspergillus species for secondary metabolite production?

A4: A common starting point for cultivating Aspergillus for secondary metabolite production is Potato Dextrose Broth (PDB) or Czapek Yeast Extract Broth. However, the optimal medium composition will likely require further optimization for epi-aszonalenin A production.[1]

Q5: How can I extract epi-aszonalenin A from the fungal culture?

A5: A common method involves solvent extraction of the fungal mycelium and the culture broth.[2][3] Typically, the culture is first filtered to separate the mycelium from the broth. Both can then be extracted with an organic solvent like ethyl acetate (B1210297).[3] The extracts are then combined, dried, and can be further purified using chromatographic techniques.

Q6: How is epi-aszonalenin A quantified?

A6: High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) or a Mass Spectrometer (MS) is the standard method for quantifying epi-aszonalenin A.[4][5] A C18 reversed-phase column is commonly used for separation.[4]

Troubleshooting Guides

Issue 1: Low or No Yield of epi-Aszonalenin A

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Suboptimal Culture Medium	Systematically evaluate different carbon sources (e.g., glucose, sucrose, maltose) and nitrogen sources (e.g., yeast extract, peptone, ammonium (B1175870) sulfate).[6][7][8][9][10] The carbon-to-nitrogen ratio can also significantly impact secondary metabolite production.
Incorrect pH of the Medium	The optimal pH for secondary metabolite production can be narrow. Monitor the pH of the culture throughout the fermentation and consider using a buffered medium or periodic pH adjustments. Fungal metabolism can alter the pH of the medium over time.
Inappropriate Incubation Temperature	The optimal temperature for growth may not be the same as for secondary metabolite production. Test a range of temperatures (e.g., 25°C, 28°C, 30°C) to find the optimal condition for epi-aszonalenin A synthesis.
Poor Aeration or Agitation	In submerged cultures, oxygen availability is critical. Vary the agitation speed (e.g., 150, 200, 250 rpm) to improve oxygen transfer. Be aware that excessive shear stress from high agitation can damage the mycelia.[11][12][13]
Incorrect Harvest Time	Secondary metabolite production is often growth-phase dependent. Conduct a time-course experiment, harvesting samples at different time points (e.g., daily for 7-14 days) to determine the optimal harvest time for maximum yield.
Strain Viability/Degeneration	Ensure the fungal strain is viable and has not degenerated through repeated subculturing. It is advisable to use a fresh culture from a cryopreserved stock.

Issue 2: Inconsistent Yields Between Batches

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Variability in Inoculum	Standardize the inoculum preparation. Use a consistent amount of spores or mycelial suspension for each fermentation. The age of the inoculum can also affect performance.
Inconsistent Media Preparation	Ensure all media components are accurately weighed and dissolved completely. Use high-quality reagents and water.
Fluctuations in Fermentation Conditions	Use a calibrated incubator/shaker to maintain consistent temperature and agitation. Monitor and record all fermentation parameters for each batch.
Incomplete Extraction	Optimize the extraction protocol. Ensure sufficient solvent volume and extraction time. Consider using techniques like ultrasonication to improve extraction efficiency.[3]

Experimental Protocols

Protocol 1: Submerged Fermentation of Aspergillus sp. for epi-Aszonalenin A Production

• Inoculum Preparation:

  • Grow the Aspergillus strain on a Potato Dextrose Agar (PDA) plate at 28°C for 7 days until sporulation.

  • Flood the plate with sterile 0.1% Tween 80 solution and gently scrape the surface to release the spores.

  • Determine the spore concentration using a hemocytometer and adjust to the desired concentration (e.g., 1 x 10^6 spores/mL).

• Fermentation:

  • Prepare the desired fermentation medium (e.g., PDB or an optimized medium) and sterilize by autoclaving.

  • Inoculate the sterile medium with the spore suspension (e.g., 1% v/v).

  • Incubate the culture in a shaker incubator at the optimized temperature and agitation speed (e.g., 28°C, 200 rpm) for the predetermined optimal duration.

Protocol 2: Extraction of epi-Aszonalenin A

• Separation of Mycelium and Broth:

  • Harvest the culture by filtration through cheesecloth or a similar filter to separate the mycelium from the culture broth.

• Extraction of Mycelium:

  • Freeze-dry the mycelium and then grind it into a fine powder.

  • Extract the powdered mycelium with ethyl acetate (e.g., 3 x 50 mL) with stirring for 1-2 hours for each extraction.

  • Combine the ethyl acetate extracts.

• Extraction of Culture Broth:

  • Perform a liquid-liquid extraction of the culture broth with an equal volume of ethyl acetate (e.g., 3 times).

  • Combine the ethyl acetate extracts.

• Final Processing:

  • Combine all ethyl acetate extracts and dry them over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to obtain the crude extract.

  • Dissolve the crude extract in a suitable solvent (e.g., methanol) for HPLC analysis.

Protocol 3: Quantification of epi-Aszonalenin A by HPLC-DAD

• HPLC System and Column:

  • Use a standard HPLC system with a Diode-Array Detector.

  • Employ a C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase and Gradient:

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • A typical gradient could be: 0-20 min, 10-90% B; 20-25 min, 90-100% B; 25-30 min, 100% B; 30-35 min, 100-10% B. The flow rate is typically 1 mL/min. This gradient should be optimized for the best separation of epi-aszonalenin A from other metabolites.

• Detection and Quantification:

  • Monitor the elution at a wavelength where epi-aszonalenin A has maximum absorbance (this can be determined from a UV scan of a purified standard).

  • Prepare a calibration curve using a purified standard of epi-aszonalenin A of known concentrations.

  • Quantify the amount of epi-aszonalenin A in the sample by comparing its peak area to the calibration curve.

Quantitative Data Summary

Table 1: Hypothetical Optimization of Fermentation Parameters for epi-Aszonalenin A Production. (Note: This table is illustrative and should be populated with experimental data.)

Parameter	Condition 1	Yield (mg/L)	Condition 2	Yield (mg/L)	Condition 3	Yield (mg/L)
Carbon Source	Glucose (40 g/L)	e.g., 15	Sucrose (40 g/L)	e.g., 25	Maltose (40 g/L)	e.g., 20
Nitrogen Source	Yeast Extract (10 g/L)	e.g., 22	Peptone (10 g/L)	e.g., 18	(NH4)2SO4 (5 g/L)	e.g., 12
pH	5.0	e.g., 17	6.0	e.g., 28	7.0	e.g., 21
Temperature (°C)	25	e.g., 20	28	e.g., 30	32	e.g., 24
Agitation (rpm)	150	e.g., 23	200	e.g., 31	250	e.g., 26

Visualizations

Caption: Experimental workflow for epi-aszonalenin A production and analysis.

Caption: Troubleshooting logic for low epi-aszonalenin A yield.

Caption: Putative biosynthetic pathway for epi-aszonalenin A.

References

• 1. researchgate.net [researchgate.net]
• 2. Comprehensive guide to extracting and expressing fungal secondary metabolites: Aspergillus fumigatus as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. mdpi.com [mdpi.com]
• 6. ijcmas.com [ijcmas.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. researchgate.net [researchgate.net]
• 9. brieflands.com [brieflands.com]
• 10. "Influence of the Different Carbon and Nitrogen Sources on the Producti" by Shatha Ali Shafiq, Afrah Fahad Abdulkareem et al. [bsj.uobaghdad.edu.iq]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Effect of agitation speed on the morphology of Aspergillus niger HFD5A-1 hyphae and its pectinase production in submerged fermentation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Epi-Aszonalenin A Purification

Welcome to the technical support center for the purification of epi-aszonalenin A. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for overcoming common challenges in the separation and purification of this fungal secondary metabolite.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying epi-aszonalenin A?

Epi-aszonalenin A, a polar indole (B1671886) alkaloid, presents several purification challenges stemming from its chemical properties and the complexity of the crude fungal extracts it is isolated from. Key difficulties include:

• Strong affinity for polar stationary phases: Due to its polar nature, epi-aszonalenin A can bind strongly to silica (B1680970) gel, a common stationary phase, making elution difficult and sometimes requiring highly polar solvent systems.

• Peak tailing in chromatography: The basic nitrogen atoms in the indole structure can interact with acidic silanol (B1196071) groups on the surface of silica gel, leading to asymmetrical peak shapes (tailing). This complicates fraction collection and reduces the purity of the isolated compound.

• Co-elution with structurally similar analogs: Fungal extracts often contain a mixture of related aszonalenin (B1229209) derivatives, which have similar polarities and can be challenging to separate effectively.

• Potential for degradation: Some indole alkaloids are sensitive to acidic conditions and may degrade on standard silica gel during long purification runs.

Q2: What are the recommended storage conditions for epi-aszonalenin A?

For long-term storage, epi-aszonalenin A is stable for at least two years when stored at -20°C. It is advisable to keep the compound cool and dry.[1]

Q3: In which solvents is epi-aszonalenin A soluble?

Epi-aszonalenin A is soluble in dimethyl sulfoxide (B87167) (DMSO), methanol, and ethanol.[1] This information is critical for preparing samples for chromatography and for redissolving the purified compound.

Troubleshooting Guides

This section provides troubleshooting for specific issues that may arise during the purification of epi-aszonalenin A.

Issue 1: Poor Separation and Peak Tailing in Column Chromatography

Problem: You are observing broad, tailing peaks for epi-aszonalenin A during silica gel column chromatography, leading to poor resolution from other compounds.

Possible Causes & Solutions:

Possible Cause	Suggested Solution
Strong interaction with acidic silanol groups	1. Modify the mobile phase: Add a small percentage of a basic modifier like triethylamine (B128534) (TEA) or ammonium (B1175870) hydroxide (B78521) (0.1-1%) to your eluent. This will neutralize the acidic sites on the silica gel and reduce peak tailing. 2. Use a different stationary phase: Consider using neutral or deactivated silica gel, or alternatively, alumina. For more challenging separations, reversed-phase chromatography (e.g., C18) may provide better results.
Inappropriate solvent system	1. Optimize the mobile phase using Thin Layer Chromatography (TLC): Before running the column, screen various solvent systems (e.g., different ratios of ethyl acetate/hexane, dichloromethane/methanol) on TLC plates. The ideal system should provide a good separation of your target compound from impurities, with an Rf value for epi-aszonalenin A around 0.2-0.35.
Column overloading	1. Reduce the sample load: Overloading the column can lead to band broadening and poor separation. As a general rule, the sample load should be about 1-5% of the mass of the stationary phase.

Issue 2: Low or No Recovery of Epi-Aszonalenin A from the Column

Problem: After running the column, you have a low yield or cannot detect epi-aszonalenin A in the collected fractions.

Possible Causes & Solutions:

Possible Cause	Suggested Solution
Compound is irreversibly adsorbed to the silica gel	1. Increase the polarity of the mobile phase: If your compound is not eluting, gradually increase the polarity of your solvent system. For example, if you are using an ethyl acetate/hexane gradient, you can start to introduce methanol. 2. Deactivate the silica gel: Pre-treat the silica gel with a base like triethylamine before packing the column to reduce strong acidic interactions.
Degradation on the stationary phase	1. Check for stability on TLC: Before committing to a large-scale column, spot your crude extract on a silica TLC plate and let it sit for several hours. Then, develop the plate to see if the spot corresponding to your compound has diminished or if new spots have appeared, which would indicate degradation. 2. Use a less acidic stationary phase: As mentioned previously, switching to neutral silica, alumina, or using reversed-phase chromatography can prevent degradation.
Compound eluted in the solvent front	1. Analyze the first few fractions: Your compound may be less polar than anticipated in the chosen solvent system and could have eluted very quickly. Concentrate and analyze the initial fractions. 2. Start with a less polar mobile phase: Based on your TLC analysis, ensure your starting mobile phase is non-polar enough to allow for good separation.

Experimental Protocols

Protocol 1: General Purification of Epi-Aszonalenin A from Fungal Culture

This protocol describes a general workflow for the isolation and purification of epi-aszonalenin A from a fungal culture, such as Aspergillus novofumigatus.

• Extraction:

  • Lyophilize and then grind the fungal mycelium and the solid culture medium.

  • Extract the ground material exhaustively with a solvent mixture such as ethyl acetate/methanol/acetic acid (8:1:1 v/v/v).

  • Concentrate the crude extract under reduced pressure.

• Initial Fractionation (e.g., Medium Pressure Liquid Chromatography - MPLC):

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane/methanol).

  • Apply the dissolved extract to a silica gel column for MPLC.

  • Elute the column with a step or linear gradient of increasing polarity. A common gradient could be starting with n-hexane and gradually increasing the proportion of ethyl acetate, followed by the introduction of methanol.

  • Collect fractions and monitor them by TLC to identify those containing epi-aszonalenin A.

• Fine Purification (e.g., High-Performance Liquid Chromatography - HPLC):

  • Combine the fractions from MPLC that are enriched with epi-aszonalenin A and concentrate them.

  • Dissolve the enriched fraction in a suitable solvent for HPLC (e.g., methanol).

  • Purify the compound using a semi-preparative HPLC system with a C18 column.

  • A typical mobile phase could be a gradient of acetonitrile (B52724) in water (both with 0.1% formic acid to improve peak shape).

  • Monitor the elution profile with a UV detector at a suitable wavelength (e.g., 254 nm).

  • Collect the peak corresponding to epi-aszonalenin A.

  • Confirm the purity of the collected fraction by analytical HPLC.

  • Remove the solvent under reduced pressure to obtain the purified epi-aszonalenin A.

Visualizations

Caption: A typical experimental workflow for the purification of epi-aszonalenin A.

Caption: A logical troubleshooting workflow for common epi-aszonalenin A purification issues.

References

• 1. Stability of Epinephrine in a Normal Saline Solution - PMC [pmc.ncbi.nlm.nih.gov]

epi-aszonalenin A stability and storage conditions

This technical support center provides guidance on the stability and storage of epi-aszonalenin A for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid epi-aszonalenin A?

For long-term storage, solid epi-aszonalenin A should be stored at -20°C. Under these conditions, it is reported to be stable for at least two years. For short-term storage, +4°C is acceptable. It is crucial to keep the compound cool and dry.

Q2: In which solvents is epi-aszonalenin A soluble?

Epi-aszonalenin A is soluble in dimethyl sulfoxide (B87167) (DMSO), methanol (B129727), and ethanol.

Q3: How should I handle epi-aszonalenin A in the laboratory?

Handle epi-aszonalenin A in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Avoid inhalation of dust or contact with skin and eyes.

Q4: Is there any information on the stability of epi-aszonalenin A in solution?

Q5: What are the potential degradation pathways for epi-aszonalenin A?

Specific degradation pathways for epi-aszonalenin A have not been extensively documented. However, as a benzodiazepine (B76468) derivative, it may be susceptible to hydrolysis, particularly at the azomethine bond, under acidic conditions. This can lead to the opening of the diazepine (B8756704) ring. Other potential degradation pathways could involve oxidation or photodecomposition.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of epi-aszonalenin A in solution.	Prepare fresh solutions for each experiment. If solutions must be stored, aliquot and store at -80°C and perform a stability check before use. Avoid repeated freeze-thaw cycles.
Improper storage of solid compound.	Ensure the solid compound is stored at -20°C in a tightly sealed container, protected from moisture and light.
Loss of compound activity	Degradation due to improper handling or storage.	Review storage and handling procedures. Perform a quality control check (e.g., by HPLC) to assess the purity of the compound.
Appearance of unknown peaks in chromatogram	Formation of degradation products.	Conduct forced degradation studies to identify potential degradation products and develop a stability-indicating HPLC method.

Stability and Storage Conditions Summary

Condition	Recommendation	Reported Stability
Solid (Long-term)	-20°C, keep cool and dry	Stable for at least 2 years[1]
Solid (Short-term)	+4°C, keep cool and dry[1]	Not specified
In Solvent	-80°C for up to 1 year (general guidance)[2]	Data not available for epi-aszonalenin A

Experimental Protocols

Protocol 1: Preparation of epi-Aszonalenin A Stock Solution

• Allow the solid epi-aszonalenin A vial to equilibrate to room temperature before opening to prevent moisture condensation.

• Weigh the desired amount of the compound in a sterile microcentrifuge tube.

• Add the appropriate volume of solvent (e.g., DMSO, methanol, or ethanol) to achieve the desired concentration.

• Vortex briefly until the solid is completely dissolved.

• For storage, aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C.

Protocol 2: General Procedure for Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of epi-aszonalenin A and to develop a stability-indicating analytical method.

1. Acidic Hydrolysis: a. Dissolve epi-aszonalenin A in a suitable solvent (e.g., methanol or acetonitrile). b. Add an equal volume of 0.1 M hydrochloric acid. c. Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 6, 24 hours). d. At each time point, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M sodium hydroxide, and dilute with the mobile phase for HPLC analysis.

2. Basic Hydrolysis: a. Dissolve epi-aszonalenin A in a suitable solvent. b. Add an equal volume of 0.1 M sodium hydroxide. c. Follow the incubation and analysis steps as described for acidic hydrolysis, neutralizing with 0.1 M hydrochloric acid.

3. Oxidative Degradation: a. Dissolve epi-aszonalenin A in a suitable solvent. b. Add an equal volume of 3% hydrogen peroxide. c. Incubate at room temperature for a defined period, protected from light. d. Analyze the samples by HPLC at various time points.

4. Thermal Degradation: a. Place the solid epi-aszonalenin A in a controlled temperature oven (e.g., 80°C) for a defined period. b. Also, prepare a solution of epi-aszonalenin A and expose it to the same thermal stress. c. Analyze the samples by HPLC.

5. Photostability: a. Expose a solution of epi-aszonalenin A and the solid compound to a calibrated light source (e.g., a photostability chamber with a combination of UV and visible light). b. A dark control sample, wrapped in aluminum foil, should be stored under the same temperature and humidity conditions. c. Analyze both the exposed and dark control samples by HPLC at various time points.

Diagrams

Caption: Workflow for assessing the stability of epi-aszonalenin A.

Caption: Potential hydrolytic degradation pathway for benzodiazepines.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. web.vscht.cz [web.vscht.cz]

troubleshooting inconsistent results in epi-aszonalenin A experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with epi-aszonalenin A (EAA). The information is designed to help address common issues and inconsistencies encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for epi-aszonalenin A in anti-metastasis experiments?

A1: Epi-aszonalenin A (EAA) is an alkaloid that inhibits tumor invasion and metastasis primarily by suppressing key signaling pathways.[1] It has been shown to downregulate the phosphorylation of proteins in the mitogen-activated protein kinase (MAPK) and PI3K/AKT pathways.[1] This leads to a reduction in the activity and secretion of matrix metalloproteinases (MMP-2 and MMP-9) and decreases the expression of pro-angiogenic and metastatic factors like vascular endothelial growth factor (VEGF) and hypoxia-inducible factor-1α (HIF-1α).[1][2] EAA also downregulates NF-κB expression and its translocation to the nucleus.[3]

Q2: How should I properly store and handle epi-aszonalenin A?

A2: Epi-aszonalenin A is typically supplied as a solid. For long-term storage, it should be kept at -20°C, where it is stable for at least two years.[4] For experiments, prepare a stock solution in a solvent like DMSO, methanol, or ethanol (B145695).[4] It is advisable to aliquot the stock solution into smaller volumes for single use to avoid repeated freeze-thaw cycles.

Q3: What is a typical effective and non-toxic concentration range for EAA in cell culture?

A3: In studies using the HT1080 human fibrosarcoma cell line, EAA has been shown to be non-cytotoxic at concentrations up to 20 μM.[3] The effective concentration for inhibiting cell migration and invasion in PMA-stimulated HT1080 cells typically ranges from 0.1 μM to 20 μM.[2][3] A dose-response experiment is always recommended to determine the optimal concentration for your specific cell line and assay conditions.

Q4: Why is phorbol-12-myristate-13-acetate (PMA) used in these experiments, and at what concentration?

A4: Phorbol-12-myristate-13-acetate (PMA) is a protein kinase C (PKC) activator used to induce a more aggressive, metastatic phenotype in cancer cells like HT1080.[3] It significantly enhances cell migration, invasion, and the secretion of MMPs.[2][5] This provides a stimulated model to test the inhibitory effects of compounds like EAA. A commonly used concentration for PMA to stimulate HT1080 cells is 10 ng/mL.[1][6][7]

Q5: Could the purity of my epi-aszonalenin A sample affect my experimental results?

A5: Yes, purity is critical. EAA is part of a family of related compounds, including aszonalenin, acetylaszonalenin (B605127), and epi-aszonalenin B and C, which can be isolated from the same fungal sources.[8] Studies have shown that these related alkaloids can have different biological activities. For example, acetylaszonalenin and epi-aszonalenin C have been observed to cause non-specific inhibition in luciferase assays, which could lead to confounding results if present as impurities.[8] Always use EAA of high purity (≥95% HPLC is recommended) and verify the source.[4]

Troubleshooting Guides

This section addresses specific problems that may arise during your experiments with epi-aszonalenin A.

Topic: Cell Viability and General Observations

Problem: I am observing unexpected cytotoxicity after treating my cells with EAA.

Possible Cause	Suggested Solution
1. EAA Concentration is Too High	Although EAA is reported to be non-toxic up to 20 μM in HT1080 cells, this can vary with cell type and density.[3] Perform a dose-response cytotoxicity assay (e.g., MTT, MTS) with a wider concentration range to determine the EC50 and a safe working concentration for your specific cells.
2. Solvent Toxicity	The solvent used to dissolve EAA (e.g., DMSO) can be toxic to cells at higher concentrations. Ensure the final concentration of the solvent in your culture medium is consistent across all wells (including controls) and is at a non-toxic level (typically ≤ 0.1%).
3. Compound Degradation	Improper storage or repeated freeze-thaw cycles of the EAA stock solution may lead to degradation into potentially toxic byproducts. Use freshly prepared dilutions from a properly stored, single-use aliquot for each experiment.[4]
4. Cell Health	Unhealthy cells or cells at a very high or low passage number may be more sensitive to treatment. Ensure you are using cells that are healthy, within a consistent passage range, and are seeded at an appropriate density.

Topic: Migration & Invasion Assays (Wound Healing / Transwell)

Problem: My wound healing assay shows inconsistent or irreproducible gap closure rates.

Possible Cause	Suggested Solution
1. Inconsistent Scratch Width	Manually creating a scratch with a pipette tip can introduce significant variability in the width of the cell-free gap.[9] Use a culture insert (e.g., ibidi Culture-Inserts) to create a precisely defined and consistent gap of a known width (e.g., 500 µm).[9][10]
2. Cell Proliferation	If the assay runs for a long period (e.g., >12-24 hours), cell proliferation can confound the measurement of cell migration. Consider using a proliferation inhibitor (e.g., Mitomycin C) or shortening the assay duration.
3. Uneven Cell Monolayer	A non-confluent or overly dense cell monolayer at the start of the assay will lead to uneven migration. Ensure cells form a 100% confluent monolayer before creating the gap.[2] Optimize seeding density and allow cells to grow for approximately 24 hours.[10]
4. Image Analysis Variability	Manual measurement of the gap area can be subjective. Use a standardized imaging protocol and automated image analysis software (like ImageJ with a consistent macro) to quantify the cell-free area at each time point.[11]

Problem: I see high variability in my Transwell invasion assay results.

Possible Cause	Suggested Solution
1. Uneven Matrigel Coating	An inconsistent layer of extracellular matrix (e.g., Matrigel) on the Transwell insert is a major source of variability. Thaw Matrigel on ice and keep it cold to prevent premature gelling. Apply a consistent volume to the center of each insert and incubate at 37°C to allow for even polymerization.[12]
2. Incorrect Cell Seeding Density	Too few cells will result in a weak signal, while too many can lead to the formation of cell clumps. Optimize the number of cells seeded per insert (a typical starting point is 2.5 - 5 x 10⁴ cells).[12]
3. Chemoattractant Issues	The chemoattractant in the lower chamber (e.g., medium with 10% FBS) is crucial.[12] Ensure its concentration is consistent. Serum-free medium should be used in the upper chamber to establish a proper gradient.
4. Incomplete Removal of Non-Invaded Cells	Residual cells on the top side of the membrane will be stained and incorrectly counted as invaded cells. Use a cotton swab to gently but thoroughly wipe the upper surface of the membrane after the incubation period.[13]

Topic: Western Blotting (Signaling Pathways)

Problem: I don't see a decrease in the phosphorylation of AKT or ERK after EAA treatment.

Possible Cause	Suggested Solution
1. Suboptimal Treatment/Stimulation Time	The phosphorylation of signaling proteins is often a transient event. Perform a time-course experiment (e.g., 15 min, 30 min, 1h, 2h) after PMA stimulation and EAA treatment to identify the peak of phosphorylation and the optimal time point to observe inhibition.[7]
2. Inefficient Protein Extraction	The use of inappropriate lysis buffers or the absence of phosphatase and protease inhibitors can lead to the degradation or dephosphorylation of target proteins. Use a fresh, ice-cold lysis buffer containing a cocktail of phosphatase and protease inhibitors.
3. Compensatory Signaling	Inhibition of one pathway (e.g., PI3K/AKT) can sometimes lead to the compensatory activation of another (e.g., STAT3).[14] If you consistently fail to see inhibition, consider probing for other related signaling pathways to see if a compensatory mechanism is activated.
4. Antibody Issues	The primary antibody may not be specific or sensitive enough. Use antibodies that are well-validated for Western blotting and specific for the phosphorylated form of the target protein. Run positive and negative controls to validate antibody performance.

Topic: ELISA (MMP Secretion)

Problem: My ELISA results for MMP-2/-9 do not show an inhibitory effect of EAA.

Possible Cause	Suggested Solution
1. Incorrect Sample Collection Time	The accumulation of secreted MMPs in the cell culture supernatant is time-dependent. Collect the supernatant after an appropriate incubation period following PMA stimulation (e.g., 18-24 hours).
2. Sample Type Mismatch with Kit	ELISA kits are designed to measure either total MMP (pro- and active forms) or only the active form. Ensure your kit is appropriate for what you intend to measure. Studies on EAA typically measure the total secreted protein.
3. Serum Interference	Serum in the culture medium contains endogenous MMPs and their inhibitors (TIMPs), which can interfere with the assay. For MMP secretion experiments, it is best to starve the cells and perform the stimulation and treatment in serum-free medium.[15]
4. Low Signal	If the amount of secreted MMP is below the detection limit of the kit, the signal may be too low to observe a significant decrease. Consider concentrating the cell culture supernatant before performing the ELISA or increasing the cell seeding density.

Data Presentation and Key Experimental Parameters

Table 1: Recommended Concentrations for In Vitro Experiments

Compound	Cell Line	Application	Recommended Concentration	Reference
epi-Aszonalenin A	HT1080	Inhibition of Migration/Invasion	0.1 - 20 µM	[2][3]
Phorbol-12-myristate-13-acetate (PMA)	HT1080	Induction of Migration/Invasion	10 ng/mL	[1][6]
DMSO (Vehicle Control)	Any	Solvent for EAA/PMA	≤ 0.1% (final concentration)	General Practice

Table 2: HT1080 Cell Culture Conditions

Parameter	Recommendation	Reference(s)
Base Medium	Eagle's Minimum Essential Medium (EMEM) or DMEM	[16][17]
Supplements	10% Fetal Bovine Serum (FBS), 1% Penicillin/Streptomycin	[16]
Culture Conditions	37°C, 5% CO₂ in a humidified atmosphere	[18]
Subcultivation Ratio	1:2 to 1:4 when cells reach 70-80% confluence	[16][17][18]
Medium Renewal	Every 2 to 3 days	[16][18]

Experimental Protocols

HT1080 Cell Culture and PMA Stimulation

• Culture HT1080 cells in complete growth medium (e.g., EMEM + 10% FBS + 1% P/S) in a 37°C, 5% CO₂ incubator.

• Seed cells into appropriate culture vessels (e.g., 6-well plates, 24-well plates) and allow them to adhere and reach the desired confluency (typically 80-90% unless otherwise specified by the assay).

• For stimulation experiments, replace the growth medium with serum-free medium and starve the cells for 12-24 hours.

• Pre-treat the cells with various concentrations of EAA (or vehicle control) for 1 hour.[2]

• Add PMA to a final concentration of 10 ng/mL to all wells except the unstimulated control.[6]

• Incubate for the desired period depending on the downstream assay (e.g., 12h for migration, 24h for protein collection).[2]

Wound Healing (Scratch) Assay

• Seed HT1080 cells in a 24-well plate and grow them to 100% confluence.[2]

• Using a sterile p200 pipette tip, make a straight scratch down the center of each well. Alternatively, use a culture insert for a more reproducible gap.[2][9]

• Gently wash the wells twice with PBS to remove detached cells and debris.

• Add serum-free medium containing different concentrations of EAA and/or 10 ng/mL PMA.

• Place the plate on a microscope stage inside an incubator. Capture images of the scratch at time 0 and at subsequent time points (e.g., 6h, 12h).[2][6]

• Quantify the cell-free area at each time point using ImageJ or similar software. Calculate the percentage of wound closure relative to the 0h time point.

Transwell Invasion Assay

• Thaw Matrigel on ice. Dilute it with cold, serum-free medium (e.g., 1:3).[12]

• Add 50 µL of the diluted Matrigel to the upper chamber of a Transwell insert (8 µm pore size) and incubate at 37°C for 1 hour to solidify.[12]

• Harvest HT1080 cells and resuspend them in serum-free medium at a concentration of 2.5-5 x 10⁵ cells/mL.

• Add 100 µL of the cell suspension (containing EAA or vehicle) to the upper chamber.[12]

• Add 600 µL of medium containing 10% FBS (as a chemoattractant) and 10 ng/mL PMA to the lower chamber.[12]

• Incubate for 24-48 hours at 37°C.[12]

• Remove the insert and use a cotton swab to wipe away the non-invaded cells from the upper surface.

• Fix the invaded cells on the lower surface with 70% ethanol for 10 minutes.[12]

• Stain the cells with 0.1% crystal violet for 10 minutes, then wash thoroughly with water.[12]

• Allow the insert to air dry, then visualize and count the stained cells in several fields of view under a microscope.

Western Blot for Phosphorylated AKT and ERK

• Culture, starve, and treat cells with EAA and PMA as described in Protocol 1 for the optimal time determined by a time-course experiment.

• Place the culture dish on ice and wash cells twice with ice-cold PBS.

• Lyse the cells with ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells, transfer the lysate to a microcentrifuge tube, and centrifuge at 14,000 x g for 15 minutes at 4°C.

• Quantify the protein concentration of the supernatant using a BCA or Bradford assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against p-AKT, total AKT, p-ERK, total ERK, and a loading control (e.g., β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations: Pathways and Workflows

Caption: Signaling pathway inhibited by epi-aszonalenin A (EAA).

Caption: General experimental workflow for testing EAA activity.

Caption: A logical decision tree for troubleshooting EAA experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. adipogen.com [adipogen.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. mdpi.com [mdpi.com]
• 12. snapcyte.com [snapcyte.com]
• 13. corning.com [corning.com]
• 14. PI3K/AKT inhibition induces compensatory activation of the MET/STAT3 pathway in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Role for the Cavin-3/Matrix Metalloproteinase-9 Signaling Axis in the Regulation of PMA-Activated Human HT1080 Fibrosarcoma Cell Neoplastic Phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 16. resources.amsbio.com [resources.amsbio.com]
• 17. encodeproject.org [encodeproject.org]
• 18. elabscience.com [elabscience.com]

Technical Support Center: Optimizing Epi-Aszonalenin A for Anti-Metastasis Studies

This technical support center provides researchers, scientists, and drug development professionals with essential information for utilizing epi-aszonalenin A (EAA) in anti-metastasis studies. The guides and FAQs herein address common experimental challenges and provide detailed protocols to ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration of epi-aszonalenin A for my anti-metastasis experiments?

A1: Based on current research, a concentration range of 0.1 µM to 10 µM is recommended for initial studies. In HT1080 fibrosarcoma cells, EAA has been shown to be non-cytotoxic up to 20 µM.[1][2] However, the optimal concentration is cell-line dependent. It is crucial to perform a dose-response curve to determine the IC50 value for cytotoxicity in your specific cell line before proceeding with anti-metastasis assays.

Q2: In which cancer cell line has epi-aszonalenin A been shown to have anti-metastatic effects?

A2: The primary published data on the anti-metastatic properties of epi-aszonalenin A is in the HT1080 human fibrosarcoma cell line, where metastasis was induced by phorbol-12-myristate-13-acetate (PMA).[1][2] Further research is needed to determine its efficacy in other cancer cell lines such as breast, lung, or prostate cancer.

Q3: What are the known signaling pathways affected by epi-aszonalenin A?

A3: Epi-aszonalenin A has been demonstrated to inhibit the phosphorylation of key proteins in the PI3K/AKT, MAPK, and NF-κB signaling pathways.[1][2] By targeting these pathways, EAA can downregulate the expression of proteins involved in cell migration, invasion, and angiogenesis, such as matrix metalloproteinases (MMPs), vascular endothelial growth factor (VEGF), and N-cadherin.[1]

Q4: My cells are not migrating/invading in the control group of my Transwell assay. What could be the issue?

A4: Insufficient migration or invasion in the control group can be due to several factors. Ensure that the chemoattractant (e.g., FBS) concentration in the lower chamber is optimal. The pore size of the Transwell insert should be appropriate for your cell type. Also, check the viability of your cells and ensure they have not been over-passaged.

Q5: I am observing high variability in my wound healing assay results. How can I improve consistency?

A5: Consistency in wound healing assays can be improved by creating uniform scratches. Using a p200 pipette tip or a specialized wound healing tool can help create a consistent gap width. Ensure that the cell monolayer is confluent and evenly distributed before making the scratch. Image the same field of view at each time point for accurate analysis.

Troubleshooting Guides

Low Anti-Metastatic Effect Observed

Potential Cause	Troubleshooting Step
Suboptimal EAA Concentration	Perform a dose-response experiment to determine the optimal non-toxic concentration for your specific cell line.
Low Cell Viability	Conduct a cytotoxicity assay (e.g., MTT) to ensure the chosen EAA concentration is not killing the cells.
Incorrect Assay Timing	Optimize the incubation time for your migration/invasion assay. Cell motility rates vary between cell lines.
Inactive Compound	Ensure proper storage and handling of the epi-aszonalenin A stock solution to maintain its activity.

High Cytotoxicity Observed

Potential Cause	Troubleshooting Step
EAA Concentration Too High	Lower the concentration of epi-aszonalenin A used in the experiment. Refer to your dose-response curve.
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is non-toxic to your cells.
Extended Incubation Time	Reduce the duration of the experiment to minimize long-term cytotoxic effects.

Data Presentation

Table 1: Effect of Epi-Aszonalenin A on HT1080 Cells

Parameter	Cell Line	Concentration	Effect	Reference
Cytotoxicity	HT1080	0.1 - 20 µM	No significant cytotoxicity observed.	[1]
Cell Migration	HT1080	1, 5, 10 µM	Significant inhibition of PMA-induced migration.	[1][2]
Cell Invasion	HT1080	1, 5, 10 µM	Significant inhibition of PMA-induced invasion.	[1][2]
MMP-2/-9 Expression	HT1080	1, 5, 10 µM	Dose-dependent inhibition of PMA-induced expression.	[1]
VEGF Expression	HT1080	1, 5, 10 µM	Dose-dependent inhibition of PMA-induced expression.	[1]
N-cadherin Expression	HT1080	1, 5, 10 µM	Dose-dependent inhibition of PMA-induced expression.	[1]

Experimental Protocols

Cell Viability (MTT) Assay

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of epi-aszonalenin A (e.g., 0.1, 1, 5, 10, 20 µM) and a vehicle control (e.g., DMSO) for the desired experimental duration (e.g., 24, 48 hours).

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Wound Healing (Scratch) Assay

• Seed cells in a 6-well plate and grow to 90-100% confluency.

• Create a scratch in the cell monolayer using a sterile p200 pipette tip.

• Wash the wells with PBS to remove detached cells.

• Add fresh medium containing the desired concentration of epi-aszonalenin A or vehicle control.

• Capture images of the scratch at 0 hours and subsequent time points (e.g., 6, 12, 24 hours) using a microscope.

• Measure the wound area at each time point and calculate the percentage of wound closure.

Transwell Invasion Assay

• Coat the upper surface of a Transwell insert (8 µm pore size) with Matrigel and incubate for 30 minutes at 37°C to allow for gelling.

• Seed 5 x 10⁴ cells in serum-free medium into the upper chamber of the insert.

• Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Add the desired concentration of epi-aszonalenin A or vehicle control to both the upper and lower chambers.

• Incubate for 24-48 hours at 37°C.

• Remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix the invading cells on the lower surface with methanol (B129727) and stain with crystal violet.

• Count the number of invading cells in several microscopic fields and calculate the average.

Mandatory Visualizations

Caption: A generalized experimental workflow for assessing the anti-metastatic potential of epi-aszonalenin A.

Caption: Signaling pathways inhibited by epi-aszonalenin A, leading to reduced metastasis.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

overcoming solubility issues with epi-aszonalenin A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with epi-aszonalenin A. The information is designed to address common challenges, with a particular focus on overcoming solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of epi-aszonalenin A?

Epi-aszonalenin A is a hydrophobic molecule with limited aqueous solubility. It is generally soluble in organic solvents.[1] Published data and supplier information indicate that it is soluble in Dimethyl Sulfoxide (DMSO), methanol, and ethanol (B145695).[1][2]

Q2: Are there any specific concentrations for its solubility in these organic solvents?

One supplier specifies the solubility of epi-aszonalenin A in ethanol to be 1 mg/mL.[2] While it is known to be soluble in DMSO and methanol, specific quantitative values from suppliers are not consistently provided.[1][2] It is recommended to perform small-scale solubility tests to determine the optimal concentration for your specific stock solution needs.

Q3: How can I improve the dissolution of epi-aszonalenin A?

For general laboratory use, if you encounter difficulty in dissolving epi-aszonalenin A, warming the solution at 37°C and using an ultrasonic bath for a short period can help increase its solubility.[2]

Q4: What is the recommended solvent for preparing stock solutions for cell-based assays?

DMSO is a common solvent for preparing high-concentration stock solutions of hydrophobic compounds like epi-aszonalenin A for in vitro experiments. It is crucial to ensure the final concentration of DMSO in your cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q5: How should I prepare epi-aszonalenin A for in vivo animal studies?

Due to its poor aqueous solubility, a specific formulation approach is often necessary for in vivo administration. A common method involves first dissolving the compound in a minimal amount of a suitable organic solvent like DMSO, followed by dilution with a vehicle containing co-solvents and surfactants. One suggested formulation is a mixture of DMSO, PEG300, Tween 80, and a saline or PBS solution.[3]

Troubleshooting Guide: Solubility Issues

This guide provides structured approaches to address common solubility problems encountered during experiments with epi-aszonalenin A.

Issue 1: epi-Aszonalenin A precipitates out of solution when added to aqueous buffers or cell culture media.

• Root Cause: This is expected behavior for a hydrophobic compound when the concentration of the organic solvent is significantly diluted in an aqueous environment, causing the compound to crash out of solution.

• Solution Workflow:

  • Step 1: Decrease the Final Concentration: The most straightforward solution is to lower the final working concentration of epi-aszonalenin A in your aqueous medium.

  • Step 2: Optimize the Stock Solution Concentration: Prepare a more concentrated stock solution in DMSO. This allows for the addition of a smaller volume of the stock to your aqueous medium, keeping the final DMSO concentration minimal and reducing the chances of precipitation.

  • Step 3: Use a Surfactant: For certain applications, the inclusion of a biocompatible surfactant, such as Tween 80, in the final aqueous solution can help to maintain the solubility of hydrophobic compounds.

  • Step 4: Consider a Formulation Approach: For persistent issues, especially in cell culture, consider more advanced formulation strategies like the use of cyclodextrins to form inclusion complexes, which can enhance aqueous solubility.

Issue 2: Inconsistent results in biological assays.

• Root Cause: Inconsistent results can sometimes be attributed to incomplete dissolution or precipitation of the compound in the assay medium, leading to variability in the effective concentration.

• Solution Workflow:

  • Step 1: Visual Inspection: Before use, always visually inspect your prepared solutions (both stock and working solutions) for any signs of precipitation. If any is observed, do not proceed with the experiment.

  • Step 2: Fresh Preparations: Prepare fresh working solutions from your stock solution for each experiment to avoid potential degradation or precipitation over time.

  • Step 3: Sonication: Briefly sonicate your final working solution in an ultrasonic bath before adding it to your assay to ensure homogeneity.

  • Step 4: Solubility Testing: Perform a simple solubility test by preparing your highest intended working concentration and observing it over the time course of your experiment for any signs of precipitation.

Quantitative Solubility Data Summary

Solvent	Reported Solubility	Notes
Dimethyl Sulfoxide (DMSO)	Soluble	A specific concentration is not consistently provided by suppliers.[1][2]
Ethanol	1 mg/mL	-
Methanol	Soluble	A specific concentration is not consistently provided by suppliers.[1][2]

Key Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Materials:

  • epi-Aszonalenin A (solid)

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes

• Procedure:

  • Calculate the mass of epi-aszonalenin A required to make a 10 mM stock solution. The molecular weight of epi-aszonalenin A is 415.48 g/mol .

  • Weigh the calculated amount of epi-aszonalenin A into a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to the tube.

  • Vortex the tube thoroughly until the solid is completely dissolved. If necessary, warm the tube to 37°C and briefly sonicate in a water bath to aid dissolution.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution for Cell-Based Assays

• Materials:

  • 10 mM epi-aszonalenin A stock solution in DMSO

  • Pre-warmed cell culture medium

  • Sterile tubes

• Procedure:

  • Determine the final concentration of epi-aszonalenin A required for your experiment.

  • Calculate the volume of the 10 mM stock solution needed to achieve the desired final concentration in your total volume of cell culture medium.

  • Perform a serial dilution of the stock solution in cell culture medium to reach the final desired concentration. It is recommended to perform at least one intermediate dilution step to ensure accurate pipetting and thorough mixing.

  • Ensure the final concentration of DMSO in the cell culture medium is below the toxic level for your cell line (typically ≤ 0.1%).

  • Gently mix the final working solution before adding it to the cells.

Visualizations

Signaling Pathway

Recent studies have shown that epi-aszonalenin A can inhibit the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. The following diagram illustrates a simplified representation of the canonical NF-κB signaling pathway, which is a key regulator of inflammation, immunity, and cell survival.

References

• 1. adipogen.com [adipogen.com]
• 2. m.elisa-research.com [m.elisa-research.com]
• 3. epi-Aszonalenin A | TargetMol [targetmol.com]

Technical Support Center: Epi-aszonalenin A Stability and Degradation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with epi-aszonalenin A. The focus is on identifying potential degradation products and ensuring the stability of the compound during experimentation.

Frequently Asked Questions (FAQs)

Q1: I am observing unexpected peaks in my HPLC analysis of an epi-aszonalenin A sample. What could be the cause?

A1: The appearance of new peaks in your chromatogram often suggests the presence of impurities or degradation products. Epi-aszonalenin A, like many complex natural products, can be sensitive to environmental conditions.[1][2] Potential causes for degradation include:

• pH instability: Exposure to acidic or basic conditions can lead to hydrolysis of labile functional groups.

• Oxidation: The molecule may be susceptible to oxidation, especially if exposed to air, peroxides, or certain reactive chemicals.

• Photodegradation: Exposure to light, particularly UV light, can induce degradation.

• Thermal stress: High temperatures during storage or in experimental procedures can cause decomposition.

To identify the source of the issue, it is recommended to perform a systematic forced degradation study.[3][4]

Q2: How can I determine the stability of my epi-aszonalenin A sample under my experimental conditions?

A2: To assess the stability of epi-aszonalenin A, you should conduct forced degradation studies.[3][5] These studies involve subjecting the compound to various stress conditions that are more severe than typical experimental or storage conditions. The goal is to accelerate degradation and identify potential degradation products and pathways.[3] This information is crucial for developing stability-indicating analytical methods.

Q3: What are the recommended starting points for a forced degradation study on epi-aszonalenin A?

A3: A standard forced degradation study involves exposing the compound to hydrolytic, oxidative, photolytic, and thermal stress.[1][2] The conditions should be adjusted to achieve a target degradation of 5-20%.[4] This ensures that sufficient degradation occurs to identify products without completely consuming the parent compound.

Q4: What analytical techniques are best suited for identifying potential degradation products of epi-aszonalenin A?

A4: High-performance liquid chromatography (HPLC) coupled with a UV detector is a primary tool for separating the degradation products from the parent compound. For structural elucidation, liquid chromatography-mass spectrometry (LC-MS) is indispensable for obtaining molecular weight information on the potential degradation products.[6][7][8] Further characterization may require isolation of the degradation products followed by nuclear magnetic resonance (NMR) spectroscopy.[7][9]

Troubleshooting Guide

Issue: Rapid Loss of Epi-aszonalenin A Purity in Solution

• Possible Cause: The solvent system may be contributing to degradation. For example, certain solvents can contain impurities like peroxides that promote oxidation, or the pH of the solution may not be optimal for stability.

• Troubleshooting Steps:

  • Analyze a freshly prepared solution of epi-aszonalenin A to establish a baseline purity.

  • Prepare solutions in a variety of high-purity (HPLC grade) solvents and buffers with a range of pH values (e.g., pH 3, 7, 9).

  • Monitor the purity of these solutions over time at set intervals (e.g., 0, 2, 4, 8, 24 hours) using a validated HPLC method.

  • Protect solutions from light and store at a controlled temperature.

  • Based on the results, select a solvent system that minimizes degradation for your future experiments.

Issue: Inconsistent Biological Activity of Epi-aszonalenin A

• Possible Cause: The compound may be degrading during the course of the bioassay, leading to variable results. The degradation products themselves could also have unintended biological activities. Epi-aszonalenin A is known to be an inhibitor of NF-κB signaling.[10] Degradation could alter this activity.

• Troubleshooting Steps:

  • Assess the stability of epi-aszonalenin A in your cell culture medium or assay buffer under the exact conditions of your experiment (e.g., temperature, CO2 levels, duration).

  • Use an appropriate analytical method (e.g., LC-MS) to quantify the amount of intact epi-aszonalenin A at the beginning and end of the assay.

  • If significant degradation is observed, consider reducing the incubation time or adding the compound at multiple time points.

  • If possible, test the biological activity of any identified major degradation products to see if they contribute to the observed effects.

Experimental Protocols

Protocol 1: Forced Degradation Study of Epi-aszonalenin A

Objective: To intentionally degrade epi-aszonalenin A under controlled stress conditions to identify potential degradation products and pathways.[3]

Materials:

• Epi-aszonalenin A

• HPLC grade methanol (B129727) and water

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (B78521) (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• Photostability chamber

• Oven

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of epi-aszonalenin A in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. At specified time points (e.g., 2, 6, 12, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours. At specified time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute for HPLC analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours. Monitor at specified time points.

• Thermal Degradation: Place a solid sample of epi-aszonalenin A in an oven at 80°C for 48 hours. Also, place a solution of the compound in a suitable solvent in the oven. Analyze samples at various time points.

• Photodegradation: Expose a solid sample and a solution of epi-aszonalenin A to light in a photostability chamber according to ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light.

• Analysis: Analyze all samples by HPLC-UV and LC-MS to identify and quantify the parent compound and any degradation products.

Protocol 2: HPLC-MS Method for a Stability-Indicating Assay

Objective: To develop an HPLC-MS method capable of separating epi-aszonalenin A from its potential degradation products.

Instrumentation:

• HPLC system with a photodiode array (PDA) detector

• Mass spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: Start with 10% B, increase to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Column Temperature: 30°C

• Detection: PDA at 220-400 nm; MS scan in positive and negative ion modes.

Data Analysis:

• Compare the chromatograms of the stressed samples to the control sample.

• Identify new peaks that appear in the stressed samples.

• Determine the mass-to-charge ratio (m/z) of the new peaks to obtain their molecular weights.

• Use the fragmentation patterns from MS/MS analysis to help elucidate the structures of the degradation products.

Data Presentation

Table 1: Hypothetical Results of a Forced Degradation Study on Epi-aszonalenin A

Stress Condition	Retention Time (min)	[M+H]⁺ (m/z)	Proposed Change	Status
Control	10.2	416.19	-	Parent
Acid Hydrolysis (0.1 M HCl, 60°C)	8.5	398.18	Loss of H₂O	Degradation Product 1
7.1	372.16	Decarbonylation	Degradation Product 2
Base Hydrolysis (0.1 M NaOH, 60°C)	9.1	434.19	Hydrolysis of lactam	Degradation Product 3
Oxidation (3% H₂O₂)	10.5	432.18	N-oxidation	Degradation Product 4
9.8	432.18	Epoxidation	Degradation Product 5
Thermal (80°C)	10.2	416.19	-	Stable
Photolytic	9.5	414.17	Dehydrogenation	Degradation Product 6

Note: This data is hypothetical and for illustrative purposes only.

Visualizations

Caption: Workflow for the identification of epi-aszonalenin A degradation products.

References

• 1. Degradation Pathway for Eplerenone by Validated Stability Indicating UP-LC Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Ruan, J., Tattersall, P., Lozano, R. and Shah, P. (2006) The Role of Forced Degradation Studies in Stability Indicating HPLC Method Development. American Pharmaceutical Review, 9, 46-53. - References - Scientific Research Publishing [scirp.org]
• 6. Analytical methods for the extraction and identification of secondary metabolite production in 'in vitro' plant cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analytical strategies for identifying drug metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical Methods for Secondary Metabolite Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Epi-Aszonalenin A Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on refining epi-aszonalenin A extraction techniques. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is epi-aszonalenin A and what is its primary source?

Epi-aszonalenin A is an indole (B1671886) alkaloid, a class of naturally occurring chemical compounds containing a nitrogen atom. It is a secondary metabolite produced by the marine coral endophytic fungus Aspergillus terreus C23-3.[1] Endophytic fungi reside within the tissues of living plants without causing any apparent disease.

Q2: What are the known biological activities of epi-aszonalenin A?

Epi-aszonalenin A has demonstrated notable biological activities, including anti-tumor and anti-angiogenic properties.[1] Research has shown its potential to inhibit the proliferation and invasion of cancer cells.[1]

Q3: What are the general steps for extracting secondary metabolites from Aspergillus terreus?

The general workflow for extracting secondary metabolites like epi-aszonalenin A from Aspergillus terreus involves the following key stages:

• Fungal Fermentation: Culturing the Aspergillus terreus strain under controlled conditions to promote the production of the desired metabolite.

• Extraction: Separating the fungal biomass (mycelia) from the liquid culture medium (filtrate) and extracting the metabolites from one or both components using an appropriate organic solvent.

• Purification: Isolating the target compound, epi-aszonalenin A, from the crude extract using chromatographic techniques.

• Identification and Quantification: Characterizing the purified compound using spectroscopic methods and quantifying the yield.

Troubleshooting Guide

This guide addresses specific issues that may arise during the extraction and purification of epi-aszonalenin A.

Problem	Potential Cause	Recommended Solution
Low Yield of Crude Extract	Incomplete cell lysis.	Consider physical disruption methods such as ultrasonication or grinding of the fungal mycelia before solvent extraction.
Inefficient solvent extraction.	Ensure a sufficient solvent-to-solid ratio and consider sequential extractions. Ethyl acetate (B1210297) is a commonly used solvent for extracting secondary metabolites from Aspergillus terreus.[2][3][4]
Target Compound Not Detected in Crude Extract	Fungal strain did not produce the compound under the selected fermentation conditions.	Optimize fermentation parameters such as media composition, pH, temperature, and incubation time.
Degradation of the compound during extraction.	Avoid high temperatures during extraction and solvent evaporation. Store extracts at low temperatures (e.g., 4°C) and protected from light.
Poor Separation During Chromatography	Inappropriate stationary or mobile phase.	For silica (B1680970) gel chromatography, if the compound is highly polar and shows strong adsorption, consider using a more polar solvent system or switching to a different stationary phase like alumina. For indole alkaloids, peak tailing on silica gel can be an issue due to interactions with acidic silanol (B1196071) groups; adding a small amount of a basic modifier like triethylamine (B128534) to the mobile phase can help.
Column overloading.	Reduce the amount of crude extract loaded onto the chromatographic column.
Presence of Impurities in Final Product	Co-elution of compounds with similar polarities.	Employ multiple chromatographic steps with different separation principles (e.g., normal-phase followed by reverse-phase HPLC) for higher purity.

Data Presentation

The following table summarizes data from an optimization study on the ultrasound-assisted extraction of neoechinulin (B12335001) A, an indole alkaloid with structural similarities to epi-aszonalenin A, from Aspergillus amstelodami. This data can serve as a valuable reference for optimizing the extraction parameters for epi-aszonalenin A.[5][6]

Parameter	Range Studied	Effect on Yield	Optimal Condition (for Neoechinulin A)
Methanol (B129727) Volume Fraction	30% - 100%	Yield increases with methanol concentration up to a certain point, then decreases.	72.76%
Solid-Liquid Ratio	5 mL/g - 40 mL/g	Higher ratios generally lead to better extraction efficiency.	25 mL/g
Soaking Temperature	20°C - 90°C	Increased temperature can enhance solubility and diffusion, but may also lead to degradation of thermolabile compounds.	50.8°C

Note: The optimal conditions provided are for neoechinulin A and should be considered as a starting point for the optimization of epi-aszonalenin A extraction.[5][6]

Experimental Protocols

Fungal Fermentation and Extraction

This protocol is a generalized procedure based on methods for extracting secondary metabolites from Aspergillus terreus.[2][3][4][7]

• Inoculation and Fermentation:

  • Inoculate a spore suspension of Aspergillus terreus C23-3 into a suitable liquid medium (e.g., Potato Dextrose Broth) in Erlenmeyer flasks.

  • Incubate the flasks under static or shaking conditions at room temperature for a period of 2-4 weeks to allow for fungal growth and metabolite production.[4][7]

• Extraction of Fermentation Broth:

  • Separate the mycelia from the culture broth by filtration through cheesecloth or a similar material.

  • Adjust the pH of the culture filtrate to acidic (e.g., pH 3) using an acid such as HCl.[3]

  • Perform a liquid-liquid extraction of the filtrate with an equal volume of ethyl acetate. Repeat this step three times.

  • Combine the organic layers and concentrate them under reduced pressure using a rotary evaporator to obtain the crude extract.

• Extraction of Mycelia:

  • The fungal mycelia can also be extracted with an organic solvent like methanol or ethyl acetate.

  • If necessary, grind the mycelia to ensure better solvent penetration.

  • Combine the mycelial extract with the broth extract or analyze it separately.

Purification by Column Chromatography

• Silica Gel Column Chromatography:

  • Prepare a silica gel column packed in a non-polar solvent (e.g., hexane).

  • Dissolve the crude extract in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel.

  • Load the adsorbed sample onto the top of the column.

  • Elute the column with a gradient of solvents with increasing polarity (e.g., a hexane-ethyl acetate gradient followed by an ethyl acetate-methanol gradient).

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing epi-aszonalenin A.

• High-Performance Liquid Chromatography (HPLC):

  • Pool the fractions containing the target compound and concentrate them.

  • Further purify the concentrated fraction using preparative HPLC with a suitable column (e.g., C18) and mobile phase to obtain pure epi-aszonalenin A.[8]

Mandatory Visualization

Biosynthetic Pathway of Aszonalenin (B1229209)

The following diagram illustrates the key steps in the biosynthesis of aszonalenin, a direct precursor to epi-aszonalenin A.[1][9]

Caption: Putative biosynthetic pathway of aszonalenin and its relation to epi-aszonalenin A.

Experimental Workflow for Epi-Aszonalenin A Extraction

This diagram outlines the general experimental workflow for the extraction and purification of epi-aszonalenin A.

Caption: General experimental workflow for the extraction and purification of epi-aszonalenin A.

References

• 1. researchgate.net [researchgate.net]
• 2. ias.ac.in [ias.ac.in]
• 3. saudijournals.com [saudijournals.com]
• 4. Frontiers | Secondary metabolites from the deep-sea derived fungus Aspergillus terreus MCCC M28183 [frontiersin.org]
• 5. Isolation and Identification of Indole Alkaloids from Aspergillus amstelodami BSX001 and Optimization of Ultrasound-Assisted Extraction of Neoechinulin A - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isolation and Identification of Indole Alkaloids from Aspergillus amstelodami BSX001 and Optimization of Ultrasound-Assisted Extraction of Neoechinulin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Secondary metabolites from the deep-sea derived fungus Aspergillus terreus MCCC M28183 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Acetylaszonalenin biosynthesis in Neosartorya fischeri. Identification of the biosynthetic gene cluster by genomic mining and functional proof of the genes by biochemical investigation - PubMed [pubmed.ncbi.nlm.nih.gov]

dealing with epi-aszonalenin A batch-to-batch variability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on handling potential batch-to-batch variability of epi-aszonalenin A.

Frequently Asked Questions (FAQs)

Q1: What is epi-aszonalenin A and what is its primary mechanism of action?

A1: Epi-aszonalenin A is a benzodiazepine (B76468) alkaloid, a type of secondary metabolite isolated from fungi such as Aspergillus novofumigatus and Aspergillus terreus.[1][2] It is studied for its potential psychoactive and antitumor properties.[1][3] Its mode of action involves the modulation of specific biological pathways, with a notable activity being the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[1][4]

Q2: What are the common causes of batch-to-batch variability with epi-aszonalenin A?

A2: As a natural product, epi-aszonalenin A's consistency can be affected by several factors:

• Purity: The percentage of the active compound versus impurities can differ between batches.

• Presence of Isomers: The manufacturing or purification process may result in varying ratios of stereoisomers, which can have different biological activities.

• Residual Solvents: Different solvents used during extraction and purification may be present in trace amounts.

• Degradation: Improper storage or handling can lead to the degradation of the compound.

• Source Organism: Variations in the fungal strain and culture conditions can affect the metabolic profile of the final product.

Q3: How is the quality of epi-aszonalenin A typically assessed?

A3: The quality of epi-aszonalenin A is primarily assessed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) for purity determination and Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation and identification of impurities.[1]

Q4: What are the recommended storage conditions for epi-aszonalenin A?

A4: It is recommended to store epi-aszonalenin A at -20°C for long-term stability.[5] For short-term storage, +4°C is acceptable. The compound should be kept cool and dry.[5] Suppliers suggest it is stable for at least two years when stored correctly.[5]

Q5: What should I do if I observe inconsistent results between different batches of epi-aszonalenin A?

A5: If you encounter variability, it is crucial to first perform a set of quality control checks on the new batch. This includes verifying the purity and identity of the compound and comparing it to the previous batch. The troubleshooting guide below provides a more detailed workflow for addressing this issue.

Troubleshooting Guides

Issue 1: Inconsistent experimental results with a new batch of epi-aszonalenin A.

• Question: I was getting a consistent IC50 value in my cell-based assay, but with the new lot, the potency has significantly changed. What should I do?

• Answer: This is a common issue with natural products. Follow these steps to troubleshoot:

  • Review the Certificate of Analysis (CoA): Carefully compare the CoAs of the old and new batches. Pay close attention to the purity, method of analysis, and any listed impurities.

  • Perform an internal Quality Control (QC) check:

    • HPLC Analysis: Run an HPLC analysis on both the old and new batches under the same conditions to compare their purity and retention times.

    • LC-MS Analysis: Use LC-MS to confirm the molecular weight of the main peak and to identify any potential impurities in the new batch that were not present in the old one.

  • Solubility Check: Ensure that the new batch dissolves completely in your solvent at the desired concentration. Incomplete dissolution can lead to lower effective concentrations.

  • Standard Curve Calibration: If possible, generate a dose-response curve for both batches side-by-side in your assay to quantify the difference in potency.

Issue 2: Unexpected cytotoxicity observed with a new batch.

• Question: My cells are showing signs of toxicity at concentrations that were previously non-toxic. Could the new batch of epi-aszonalenin A be the cause?

• Answer: Yes, this could be due to the presence of a cytotoxic impurity.

  • Impurity Profiling: As mentioned above, use HPLC and LC-MS to look for new or elevated impurity peaks in the new batch.

  • Consult the Supplier: Contact the supplier and provide them with your findings. They may have additional information about the batch or be able to provide a replacement.

  • Fractionation and Testing (Advanced): If the issue persists and is critical for your research, you can consider using preparative HPLC to isolate the main component from the impurities and test their activities separately.

Data Presentation

Table 1: Typical Quality Control Specifications for epi-Aszonalenin A

Parameter	Specification	Method
Appearance	White solid	Visual
Purity	≥95%	HPLC
Identity	Conforms to structure	NMR, MS
Molecular Formula	C₂₅H₂₅N₃O₃	-
Molecular Weight	415.4 g/mol	MS
Solubility	Soluble in DMSO, methanol, or ethanol	Visual
Storage	-20°C	-

Experimental Protocols

Protocol 1: Quality Control of a New Batch of epi-Aszonalenin A using HPLC

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the new batch of epi-aszonalenin A in HPLC-grade methanol.

  • If available, prepare a stock solution of the previous, well-performing batch at the same concentration.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (both with 0.1% formic acid).

  • Gradient: Start with 30% acetonitrile and increase to 100% over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the new batch and the old batch.

  • Compare the retention times of the main peaks. They should be identical.

  • Compare the peak purity and the area percentage of the main peak. A significant difference in purity could explain a change in potency.

  • Look for the presence of new peaks or a significant increase in the area of existing impurity peaks in the new batch.

Protocol 2: Cell-Based NF-κB Reporter Assay

• Cell Seeding:

  • Seed a human cell line containing an NF-κB responsive luciferase reporter construct (e.g., HEK293T) in a 96-well plate at a density of 2 x 10⁴ cells per well.

  • Incubate for 24 hours at 37°C and 5% CO₂.

• Compound Treatment:

  • Prepare serial dilutions of epi-aszonalenin A (from the new and old batches in parallel) in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of epi-aszonalenin A.

  • Include a vehicle control (e.g., DMSO).

• NF-κB Activation:

  • After 1 hour of pre-incubation with the compound, stimulate the cells with an NF-κB activator, such as TNFα (10 ng/mL).

  • Include a non-stimulated control.

• Luciferase Assay:

  • After 6-8 hours of stimulation, lyse the cells and measure the luciferase activity using a commercial luciferase assay kit according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the luciferase signal to a measure of cell viability (e.g., using a CellTiter-Glo assay).

  • Plot the normalized luciferase activity against the concentration of epi-aszonalenin A to generate dose-response curves and calculate the IC50 values for each batch.

Mandatory Visualization

Caption: Inhibition of the canonical NF-κB signaling pathway by epi-aszonalenin A.

Caption: A logical workflow for the qualification of a new batch of epi-aszonalenin A.

References

• 1. researchgate.net [researchgate.net]
• 2. biosynth.com [biosynth.com]
• 3. epi-Aszonalenin A | TargetMol [targetmol.com]
• 4. scirp.org [scirp.org]
• 5. adipogen.com [adipogen.com]

improving the stereoselectivity of epi-aszonalenin A synthesis

Welcome to the technical support center for the synthesis of epi-aszonalenin A. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to improving the stereoselectivity of this complex natural product.

Frequently Asked Questions (FAQs)

Q1: What is the most significant challenge in the total synthesis of epi-aszonalenin A?

The primary challenge in the total synthesis of epi-aszonalenin A and its congeners lies in controlling the stereochemistry at its multiple chiral centers. Specifically, achieving high diastereoselectivity during the introduction of the reverse prenyl group at the C3 position of the indole (B1671886) core and the subsequent cyclization to form the fused ring system is a critical hurdle in chemical synthesis.

Q2: Are there established methods to achieve high stereoselectivity in the synthesis of aszonalenin (B1229209) stereoisomers?

Yes, a highly effective chemoenzymatic approach has been developed that provides near-perfect stereoselectivity.[1][2] This method utilizes recombinant prenyltransferases to catalyze the key prenylation step.

Q3: Which enzymes are used in the stereospecific synthesis of aszonalenins?

Two key prenyltransferases have been identified and successfully used:

• AnaPT from Neosartorya fischeri

• CdpNPT from Aspergillus fumigatus[1][2]

These enzymes introduce prenyl groups from opposite sides of the indoline (B122111) ring system, allowing for the synthesis of different stereoisomers with high fidelity.[1][2]

Q4: What level of stereoselectivity can be achieved with the enzymatic method?

The enzymatic synthesis of aszonalenin stereoisomers has been reported to proceed with approximately 100% stereoselectivity.[1][2]

Troubleshooting Guide

This guide addresses specific issues you might encounter during the synthesis of epi-aszonalenin A, with a focus on improving stereoselectivity.

Issue 1: Poor Diastereoselectivity in Chemical Prenylation

Symptoms:

• Formation of multiple diastereomers upon introduction of the reverse prenyl group at C3.

• Difficult separation of the desired epi-aszonalenin A precursor from other stereoisomers.

Possible Causes:

• Non-selective Reagents: Use of achiral or racemic prenylating agents and catalysts.

• Substrate Control Issues: The inherent stereochemistry of the benzodiazepinedione precursor may not sufficiently direct the stereochemical outcome of the prenylation.

• Reaction Conditions: Temperature, solvent, and stoichiometry can significantly influence the diastereomeric ratio.

Troubleshooting Steps:

• Employ a Chiral Catalyst: Investigate the use of chiral Lewis acids or organocatalysts to induce facial selectivity during the prenylation.

• Substrate-Directed Synthesis: Modify the protecting groups on the benzodiazepinedione precursor to enhance steric hindrance and favor the approach of the prenylating agent from the desired face.

• Optimize Reaction Conditions:

  • Temperature: Lowering the reaction temperature can often enhance stereoselectivity.

  • Solvent: Screen a variety of solvents with different polarities and coordinating abilities.

  • Reagent Stoichiometry: Carefully control the stoichiometry of the prenylating agent and any additives.

Issue 2: Low Yield or Inactivity in Enzymatic Prenylation

Symptoms:

• Low conversion of the benzodiazepinedione substrate to the prenylated product.

• Complete lack of enzymatic activity.

Possible Causes:

• Enzyme Denaturation: Improper storage or handling of the prenyltransferase.

• Substrate Inhibition: High concentrations of the substrate or product may inhibit enzyme activity.

• Incorrect Cofactors: Absence or incorrect concentration of necessary cofactors. While some prenyltransferases are metal-independent, others may require divalent cations like Mg²⁺.[3]

• pH and Buffer Conditions: The pH and composition of the reaction buffer may not be optimal for the specific enzyme.

Troubleshooting Steps:

• Verify Enzyme Integrity:

  • Ensure enzymes are stored at the recommended temperature (-80°C).

  • Perform a control reaction with a known substrate to confirm enzyme activity.

• Optimize Substrate Concentration: Run a substrate titration experiment to determine the optimal concentration and identify any potential substrate inhibition.

• Check Cofactor Requirements: Consult the literature for the specific cofactor requirements of AnaPT or CdpNPT and ensure they are present in the correct concentration.

• Buffer Optimization: Perform a pH screen to find the optimal pH for the enzymatic reaction. Test different buffer systems to assess their impact on enzyme activity.

• Reaction Time: Monitor the reaction over time to determine the optimal reaction duration for maximum conversion.

Quantitative Data Summary

The following table summarizes the reported stereoselectivity and conversion rates for the enzymatic synthesis of aszonalenin stereoisomers.

Enzyme	Substrate	Major Product	Stereoselectivity	Conversion Rate
AnaPT	(R)-benzodiazepinedione	Aszonalenin	~100%	85-100%[1][2]
AnaPT	(S)-benzodiazepinedione	epi-Aszonalenin C	~100%	85-100%[2]
CdpNPT	(R)-benzodiazepinedione	C3-prenylated (R)-isomer	~100%	85-100%[1][2]
CdpNPT	(S)-benzodiazepinedione	C3-prenylated (S)-isomer	~100%	85-100%[1][2]

Experimental Protocols

General Protocol for Enzymatic Prenylation

This protocol is a generalized procedure based on the chemoenzymatic synthesis of aszonalenins.[1][2] Specific concentrations and conditions should be optimized for your experimental setup.

Materials:

• Purified prenyltransferase (AnaPT or CdpNPT)

• (R)- or (S)-benzodiazepinedione substrate

• Dimethylallyl pyrophosphate (DMAPP)

• Reaction buffer (e.g., Tris-HCl with appropriate pH)

• Quenching solution (e.g., ethyl acetate)

• Analytical tools (HPLC, LC-MS)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, the benzodiazepinedione substrate, and DMAPP.

• Enzyme Addition: Initiate the reaction by adding the purified prenyltransferase to the mixture.

• Incubation: Incubate the reaction at the optimal temperature (e.g., 37°C) for a predetermined time.

• Quenching: Stop the reaction by adding an equal volume of ethyl acetate.

• Extraction: Vortex the mixture and centrifuge to separate the organic and aqueous layers.

• Analysis: Analyze the organic layer by HPLC or LC-MS to determine the conversion rate and stereoselectivity.

Visualizations

Logical Workflow for Improving Stereoselectivity

Caption: Troubleshooting workflow for enhancing stereoselectivity.

Signaling Pathway: Hypothetical Catalytic Cycle for Enzymatic Prenylation

Caption: Hypothetical enzymatic prenylation cycle.

Experimental Workflow: Chemoenzymatic Synthesis

Caption: Workflow for chemoenzymatic synthesis and analysis.

References

• 1. Stereospecific synthesis of aszonalenins by using two recombinant prenyltransferases - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Stereospecific synthesis of aszonalenins by using two recombinant prenyltransferases - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating the Anti-Inflammatory Effects of epi-Aszonalenin A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of epi-aszonalenin A against the well-established corticosteroid, dexamethasone. The information presented herein is supported by experimental data to aid in the evaluation of epi-aszonalenin A as a potential anti-inflammatory agent.

Comparative Analysis of Anti-Inflammatory Activity

The following table summarizes the available quantitative data on the inhibitory effects of epi-aszonalenin A's close analog, epi-aszonalenin B, and the widely used anti-inflammatory drug, dexamethasone, on key inflammatory markers. This data is crucial for understanding their relative potencies.

Compound	Target	Assay	Cell Line	IC50	Reference
epi-Aszonalenin B	NF-κB	Luciferase Reporter Assay	6E8	5.0 µM	[1]
Dexamethasone	NF-κB	3xκB Luciferase Reporter Assay	A549	0.5 nM
Dexamethasone	IL-6 Production	ELISA	Human Retinal Microvascular Pericytes (HRMPs)	2-6 nM
Dexamethasone	TNF-α Production	ELISA	Human Retinal Microvascular Pericytes (HRMPs)	44-995 nM

Note: Data for epi-aszonalenin A is based on its close analog, epi-aszonalenin B. Further studies are required to establish the specific IC50 of epi-aszonalenin A.

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

Epi-aszonalenin A has been shown to exert its anti-inflammatory effects by targeting the Nuclear Factor-kappa B (NF-κB) signaling pathway, a critical regulator of the inflammatory response.[2] Experimental evidence indicates that epi-aszonalenin A inhibits the phosphorylation of both IκB-α and the p65 subunit of NF-κB. This inhibition prevents the degradation of IκB-α and the subsequent translocation of the active p65 subunit into the nucleus, thereby blocking the transcription of pro-inflammatory genes.[2] Consequently, the production of key inflammatory cytokines such as Interleukin-1β (IL-1β) and Interleukin-6 (IL-6) is significantly downregulated.[2]

Dexamethasone, a potent synthetic glucocorticoid, also inhibits the NF-κB pathway, but through a different primary mechanism. It binds to the glucocorticoid receptor (GR), which then translocates to the nucleus and interferes with the activity of transcription factors like NF-κB.

The following diagram illustrates the NF-κB signaling pathway and the points of inhibition for both epi-aszonalenin A and dexamethasone.

Caption: NF-κB signaling pathway and points of inhibition.

Experimental Protocols

To facilitate further research and validation, detailed methodologies for key in vitro anti-inflammatory assays are provided below.

Experimental Workflow for Comparative Analysis

The following diagram outlines a typical workflow for comparing the anti-inflammatory effects of epi-aszonalenin A and a reference compound like dexamethasone.

Caption: Workflow for comparing anti-inflammatory compounds.

Protocol 1: Inhibition of LPS-Induced Pro-inflammatory Cytokine Production in Macrophages

Objective: To quantify the inhibitory effect of epi-aszonalenin A on the production of TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium)

• FBS (Fetal Bovine Serum)

• Penicillin-Streptomycin solution

• LPS (from E. coli O111:B4)

• epi-Aszonalenin A

• Dexamethasone (as a positive control)

• ELISA kits for mouse TNF-α and IL-6

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in 96-well plates at a density of 5 x 10^4 cells/well in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Incubate overnight.

• Compound Treatment: The following day, replace the medium with fresh medium containing various concentrations of epi-aszonalenin A or dexamethasone. Include a vehicle control (e.g., DMSO). Incubate for 1-2 hours.

• LPS Stimulation: Add LPS to a final concentration of 100 ng/mL to all wells except the negative control wells.

• Incubation: Incubate the plates for 24 hours.

• Supernatant Collection: Centrifuge the plates and carefully collect the supernatant.

• Cytokine Quantification: Measure the concentrations of TNF-α and IL-6 in the supernatants using the respective ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compounds compared to the LPS-stimulated control. Determine the IC50 values by plotting the percentage of inhibition against the compound concentration.

Protocol 2: NF-κB Luciferase Reporter Assay

Objective: To measure the inhibitory effect of epi-aszonalenin A on NF-κB activation using a luciferase reporter gene assay.

Materials:

• HEK293T cells (or other suitable cell line)

• NF-κB luciferase reporter plasmid

• Control plasmid (e.g., Renilla luciferase)

• Transfection reagent

• DMEM with 10% FBS

• TNF-α (or other NF-κB activator)

• epi-Aszonalenin A

• Dexamethasone

• Dual-Luciferase® Reporter Assay System

• Luminometer

• 96-well white, clear-bottom plates

Procedure:

• Transfection: Co-transfect the cells in a 96-well plate with the NF-κB luciferase reporter plasmid and the control plasmid using a suitable transfection reagent according to the manufacturer's protocol. Incubate for 24 hours.

• Compound Treatment: Replace the medium with fresh medium containing different concentrations of epi-aszonalenin A or dexamethasone. Include a vehicle control. Incubate for 1 hour.

• NF-κB Activation: Stimulate the cells with TNF-α (e.g., 10 ng/mL).

• Incubation: Incubate for 6-8 hours.

• Cell Lysis: Wash the cells with PBS and lyse them using the lysis buffer provided in the luciferase assay kit.

• Luminescence Measurement: Measure the firefly and Renilla luciferase activities using a luminometer according to the assay kit's instructions.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Calculate the percentage of NF-κB inhibition for each compound concentration relative to the TNF-α stimulated control. Determine the IC50 values.

References

• 1. scirp.org [scirp.org]
• 2. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Epi-Aszonalenin A vs. Aszonalenin A: A Comparative Guide on Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epi-aszonalenin A and aszonalenin (B1229209) A are stereoisomeric fungal metabolites that have garnered interest in the scientific community for their distinct biological activities. While structurally similar, their different stereochemistry leads to notable differences in their therapeutic potential. Epi-aszonalenin A has emerged as a promising anti-cancer agent, while aszonalenin A is primarily recognized for its anti-biofilm properties. This guide provides a comprehensive comparison of their known biological activities, supported by available experimental data and detailed methodologies.

Comparative Analysis of Biological Activities

A critical distinction in the biological activity of these two compounds lies in their efficacy against different cellular targets. While direct comparative studies are limited, existing research points towards divergent therapeutic applications.

Anti-Cancer Activity:

Epi-aszonalenin A has demonstrated significant potential in inhibiting tumor invasion and metastasis.[1] In contrast, while aszonalenin has been investigated for NF-κB inhibitory activity, a key pathway in cancer, its stereoisomer appears to be more potent in specific contexts. A study comparing aszonalenin with epi-aszonalenin B, a closely related analog of epi-aszonalenin A, revealed that epi-aszonalenin B was more effective at inhibiting the upregulation of endogenous NF-κB responsive genes.[2] This suggests that the stereochemical configuration of epi-aszonalenin A is more favorable for anti-cancer activity mediated through the NF-κB pathway.

Anti-Biofilm Activity:

Aszonalenin A has been identified as a promising agent for combating bacterial biofilms. Biofilms are structured communities of bacteria that are notoriously resistant to conventional antibiotics. The ability of aszonalenin A to disrupt these biofilms presents a potential avenue for the development of new antimicrobial therapies. To date, there is a lack of published studies investigating the anti-biofilm activity of epi-aszonalenin A, limiting a direct comparison in this area.

Data Presentation

Table 1: Comparison of Biological Activities

Biological Activity	Epi-Aszonalenin A	Aszonalenin A	Key Findings
Anti-Cancer	Potent inhibitor of tumor invasion and metastasis.	Shows some NF-κB inhibitory activity.	Epi-aszonalenin B, an analog, is more effective than aszonalenin at inhibiting NF-κB responsive genes.[2]
Anti-Biofilm	Not reported.	Promising anti-biofilm activity.	Data for a direct comparison is not currently available.

Signaling Pathways

Epi-Aszonalenin A:

Epi-aszonalenin A exerts its anti-tumor effects by modulating multiple signaling pathways crucial for cancer cell survival and proliferation.[1]

• NF-κB Pathway: Epi-aszonalenin A inhibits the nuclear factor-kappa B (NF-κB) signaling pathway, a key regulator of inflammation and cell survival that is often dysregulated in cancer.[1]

• PI3K/AKT Pathway: Inhibition of the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt) pathway, which is central to cell growth, proliferation, and survival.[1]

• MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway, involved in cellular responses to a variety of stimuli and often implicated in cancer, is also inhibited by epi-aszonalenin A.[1]

Aszonalenin A:

The primary signaling pathway associated with aszonalenin A's biological activity is the NF-κB pathway.[3] However, detailed investigations into its effects on other signaling cascades, such as the PI3K/AKT and MAPK pathways, are not as extensively documented as for its epimer.

Diagram 1: Signaling Pathways Targeted by Epi-Aszonalenin A

Caption: Inhibition of PI3K/AKT, MAPK, and NF-κB pathways by epi-aszonalenin A.

Experimental Protocols

NF-κB Inhibition Assay (Luciferase Reporter Assay)

This protocol is adapted from a study that investigated the inhibition of NF-κB activity by aszonalenin and its analogs.[2]

• Cell Culture: A stable NF-κB luciferase reporter cell line is cultured in an appropriate medium supplemented with fetal bovine serum and antibiotics.

• Compound Treatment: Cells are seeded in 96-well plates and treated with various concentrations of epi-aszonalenin A or aszonalenin A for a specified period (e.g., 24 hours).

• Induction of NF-κB Activity: NF-κB activation is induced by adding a stimulant such as tumor necrosis factor-alpha (TNF-α) or lipopolysaccharide (LPS).

• Luciferase Activity Measurement: After incubation, the cells are lysed, and luciferase substrate is added. The luminescence, which is proportional to NF-κB activity, is measured using a luminometer.

• Data Analysis: The percentage of NF-κB inhibition is calculated by comparing the luminescence of treated cells to that of untreated control cells. IC50 values can be determined from dose-response curves.

Diagram 2: NF-κB Luciferase Reporter Assay Workflow

Caption: Workflow for assessing NF-κB inhibition.

Anti-Biofilm Assay (Crystal Violet Staining)

This is a general protocol for assessing the inhibition of biofilm formation.

• Bacterial Culture: A bacterial strain known to form biofilms (e.g., Staphylococcus aureus or Pseudomonas aeruginosa) is grown overnight in a suitable broth medium.

• Biofilm Formation: The overnight culture is diluted and added to the wells of a 96-well microtiter plate. The plate is incubated for a period (e.g., 24-48 hours) to allow for biofilm formation.

• Compound Treatment: To test for inhibition of biofilm formation, various concentrations of aszonalenin A are added to the wells along with the bacterial culture at the beginning of the incubation.

• Washing: After incubation, the planktonic (free-floating) bacteria are removed by gently washing the wells with a buffer solution (e.g., phosphate-buffered saline).

• Staining: The remaining adherent biofilms are stained with a 0.1% crystal violet solution for 15-20 minutes.

• Destaining and Quantification: The excess stain is washed off, and the plate is air-dried. The crystal violet bound to the biofilm is then solubilized with a solvent (e.g., 30% acetic acid or ethanol). The absorbance of the solubilized stain is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is proportional to the amount of biofilm formed.

• Data Analysis: The percentage of biofilm inhibition is calculated by comparing the absorbance of the treated wells to that of the untreated control wells.

Diagram 3: Anti-Biofilm Crystal Violet Assay Workflow

Caption: Workflow for the crystal violet anti-biofilm assay.

Conclusion

Epi-aszonalenin A and aszonalenin A, despite being stereoisomers, exhibit distinct and promising biological activities. Epi-aszonalenin A shows significant potential as an anti-cancer agent through its multi-targeted inhibition of key signaling pathways, with evidence suggesting a higher potency in NF-κB inhibition compared to an aszonalenin analog. Aszonalenin A, on the other hand, is a noteworthy candidate for anti-biofilm applications. Further research, particularly direct comparative studies on their anti-biofilm effects and a more in-depth analysis of the signaling pathways modulated by aszonalenin A, is warranted to fully elucidate their therapeutic potential and guide future drug development efforts.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Epi-Aszonalenin A and Other MAPK Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the marine-derived fungal metabolite, epi-aszonalenin A, with established MAPK pathway inhibitors. The information presented is intended to assist researchers in evaluating its potential as a novel therapeutic agent.

Introduction

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is a critical regulator of numerous cellular processes, including proliferation, differentiation, apoptosis, and stress responses. Dysregulation of this pathway is a hallmark of many diseases, particularly cancer, making it a prime target for therapeutic intervention. Epi-aszonalenin A (EAA), an alkaloid isolated from the coral symbiotic fungus Aspergillus terreus, has recently emerged as a potential anti-cancer agent by modulating this pathway.[1][2] This guide compares the inhibitory profile of EAA against well-characterized MAPK inhibitors: U0126, PD98059, and SB203580.

Mechanism of Action

Epi-aszonalenin A has been shown to inhibit the phosphorylation of key kinases within the MAPK pathway, as well as the PI3K/AKT and NF-κB signaling cascades.[1][3] Its anti-tumor and anti-metastatic effects are attributed to the downstream suppression of matrix metalloproteinases (MMPs), vascular endothelial growth factor (VEGF), N-cadherin, and hypoxia-inducible factor-1α (HIF-1α).[1][2][3]

In contrast, the comparator inhibitors have more specific targets within the MAPK cascade:

• U0126 and PD98059 are highly selective inhibitors of MEK1 and MEK2, the kinases directly upstream of ERK1/2.[4][5][6]

• SB203580 is a specific inhibitor of the p38 MAPK α and β isoforms.[4]

Quantitative Performance Data

The following table summarizes the available quantitative data for each inhibitor. It is important to note that a direct IC50 value for epi-aszonalenin A's inhibition of MAPK phosphorylation has not been formally published. The data presented for EAA is a semi-quantitative estimation based on Western blot analysis from published studies, demonstrating a dose-dependent reduction in ERK phosphorylation in HT1080 cells.

Inhibitor	Target(s)	IC50 Value(s)	Cell Line / Assay Conditions
Epi-aszonalenin A	MAPK Pathway (ERK), PI3K/AKT, NF-κB	Not Determined (Significant inhibition of p-ERK at 1-10 µM)	HT1080 cells (PMA-induced)
U0126	MEK1, MEK2	72 nM, 58 nM	Cell-free assays
PD98059	MEK1, MEK2	4 µM, 50 µM	Cell-free assays
SB203580	p38α, p38β	50 nM, 500 nM	Cell-free assays

Signaling Pathway and Inhibition Points

The following diagram illustrates the MAPK signaling cascade and the points of inhibition for epi-aszonalenin A and the comparator molecules.

MAPK signaling cascade and inhibitor targets.

Experimental Protocols

This section details the methodologies for assessing the inhibitory effects of epi-aszonalenin A and the comparator compounds on the MAPK pathway.

Epi-aszonalenin A: Western Blot for ERK Phosphorylation in HT1080 Cells

• Cell Culture and Treatment: Human fibrosarcoma (HT1080) cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin/streptomycin. Cells are seeded and grown to approximately 80% confluency. Prior to treatment, cells are serum-starved for 12 hours. The cells are then pre-treated with varying concentrations of epi-aszonalenin A (0.1, 1, and 10 µM) for 2 hours, followed by stimulation with 10 ng/mL of phorbol (B1677699) 12-myristate 13-acetate (PMA) for 30 minutes to activate the MAPK pathway.

• Protein Extraction: After treatment, cells are washed with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase inhibitors. The lysates are centrifuged, and the supernatant containing the total protein is collected.

• Western Blotting: Protein concentration is determined using a BCA assay. Equal amounts of protein (e.g., 20-30 µg) are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked with 5% non-fat milk in TBST for 1 hour at room temperature. The membrane is then incubated overnight at 4°C with primary antibodies against phospho-ERK1/2 and total ERK1/2. After washing with TBST, the membrane is incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software, and the ratio of phosphorylated protein to total protein is calculated to determine the extent of inhibition.

Comparator Inhibitors (U0126, PD98059, SB203580): General Protocol for in-cell Western Blot

• Cell Culture and Treatment: Cells (e.g., HT1080, HeLa, or other suitable cell lines) are seeded in 96-well plates and grown to the desired confluency. Cells are then pre-treated with the respective inhibitor (U0126: typically 10-20 µM; PD98059: 20-50 µM; SB203580: 10-20 µM) for 1-2 hours prior to stimulation with an appropriate agonist (e.g., PMA, growth factors, or cellular stressor) for a specified time (e.g., 15-30 minutes).

• Fixation and Permeabilization: The treatment medium is removed, and cells are fixed with 4% paraformaldehyde in PBS for 20 minutes at room temperature. After washing, cells are permeabilized with 0.1% Triton X-100 in PBS for 20 minutes.

• Immunostaining: The cells are blocked with a suitable blocking buffer for 1.5 hours. Primary antibodies against the phosphorylated and total target proteins (e.g., phospho-ERK, total ERK, phospho-p38, total p38) are added and incubated overnight at 4°C. After washing, cells are incubated with species-specific secondary antibodies conjugated to a fluorescent dye for 1 hour in the dark.

• Data Acquisition and Analysis: The fluorescence intensity in each well is read using a microplate reader or imaging system. The ratio of the signal from the phospho-specific antibody to that of the total protein antibody is used to determine the level of protein phosphorylation and the inhibitory effect of the compound.

Experimental Workflow Diagram

The following diagram outlines the general workflow for evaluating MAPK pathway inhibition.

General workflow for Western blot analysis.

Conclusion

Epi-aszonalenin A demonstrates inhibitory activity against the MAPK pathway, in addition to other key signaling pathways implicated in cancer progression. While it may not exhibit the high specificity of inhibitors like U0126, PD98059, or SB203580, its broader inhibitory profile could represent a therapeutic advantage in overcoming resistance mechanisms that can arise from targeting a single kinase. Further quantitative studies are necessary to fully elucidate the potency and selectivity of epi-aszonalenin A and to determine its potential as a lead compound for the development of novel anti-cancer therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora - PMC [pmc.ncbi.nlm.nih.gov]

Epi-Aszonalenin A: A Comparative Analysis Against Established Anti-Angiogenic Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of epi-aszonalenin A, a marine fungal-derived alkaloid, and its potential as an anti-angiogenic agent. Its performance, based on available preclinical data, is contrasted with established anti-angiogenic drugs: Bevacizumab, Sunitinib, and Sorafenib. This document summarizes key experimental findings, details relevant methodologies, and visualizes associated biological pathways and workflows to aid in research and development efforts.

Executive Summary

Epi-aszonalenin A has demonstrated anti-angiogenic properties in preclinical studies by inhibiting the expression of Vascular Endothelial Growth Factor (VEGF) and modulating key signaling pathways involved in tumor metastasis and invasion, including MAPK, PI3K/AKT, and NF-κB.[1][2][3] While direct comparative studies with approved anti-angiogenic drugs are not yet available, this guide consolidates existing data to offer a preliminary assessment of its potential. Established drugs like Bevacizumab, Sunitinib, and Sorafenib primarily target the VEGF signaling pathway, a critical regulator of angiogenesis.

Comparative Data on Anti-Angiogenic Activity

Quantitative data on the anti-angiogenic efficacy of epi-aszonalenin A is emerging. The following tables summarize the available data for epi-aszonalenin A and provide a comparative look at the reported efficacy of well-known anti-angiogenic drugs in various in vitro assays. It is important to note that the absence of head-to-head studies necessitates careful interpretation of these comparative data points.

Table 1: Anti-Angiogenic Profile of Epi-Aszonalenin A

Compound	Assay	Cell Line	Key Findings	Reference
Epi-Aszonalenin A	Western Blot & ELISA	HT1080	Decreased VEGF activity and expression.[1][2]	[4][5]
Epi-Aszonalenin A	Wound Healing & Transwell Assay	HT1080	Interfered with PMA-induced cell migration and invasion.[1][2]	[4][5]

Table 2: Anti-Angiogenic Profile of Known Drugs

Drug	Mechanism of Action	Assay	Cell Line	Reported IC50 / Effect
Bevacizumab	Monoclonal antibody that binds to and neutralizes all VEGF-A isoforms.[6]	Cell Proliferation	HUVECs	Dose-dependent inhibition of VEGF-induced proliferation.[7]
Tube Formation	HUVECs	Dose-dependent inhibition of VEGF-induced tube formation.[7]
Cell Migration	HUVECs	Time- and dose-dependent inhibition of VEGF-induced migration.[7]
Sunitinib	Multi-targeted receptor tyrosine kinase inhibitor (VEGFRs, PDGFRs, c-KIT).[8]	Endothelial Cell Proliferation	HUVECs	IC50 of ~0.01 µmol/L under VEGF-dependent conditions.[9][10]
VEGFR2 Phosphorylation	NIH-3T3	IC50 of 10 nM for VEGF-dependent phosphorylation.[8]
Sorafenib	Multi-kinase inhibitor (VEGFR-2, VEGFR-3, PDGFR-β, c-KIT, and Raf).	Cell Proliferation	HepG2, HuH-7	IC50 of ~6 µmol/L at 48h.[11]
Cell Invasion	HepG2, HuH-7	Marked suppression at 6 µmol/L.[11]

Signaling Pathways and Experimental Workflow

To visually represent the biological context and experimental processes discussed, the following diagrams were generated using Graphviz (DOT language).

Figure 1. Angiogenesis signaling pathway and drug targets.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Endothelial Tube Formation Assay [cellbiologics.com]
• 5. clyte.tech [clyte.tech]
• 6. Bevacizumab attenuates VEGF-induced angiogenesis and vascular malformations in the adult mouse brain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibitory effects of bevacizumab on angiogenesis and corneal neovascularization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Sunitinib acts primarily on tumor endothelium rather than tumor cells to inhibit the growth of renal cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sorafenib inhibits proliferation and invasion of human hepatocellular carcinoma cells via up-regulation of p53 and suppressing FoxM1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Potency of Epi-Aszonalenin A in NF-κB Signaling: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the experimental validation of epi-aszonalenin A's inhibitory effects on the NF-κB signaling pathway, benchmarked against established inhibitors.

This guide provides a comprehensive comparison of epi-aszonalenin A's performance in modulating the NF-κB signaling pathway against well-known inhibitors: BAY 11-7082, Parthenolide, and MG-132. The data presented is curated from published research to facilitate an objective evaluation of its potential as a therapeutic agent.

At a Glance: Performance Comparison of NF-κB Inhibitors

The following table summarizes the inhibitory concentrations (IC50) of epi-aszonalenin A and its alternatives on key events in the NF-κB signaling cascade. It is important to note that direct IC50 values for epi-aszonalenin A are not yet widely published; therefore, data for the closely related compound, epi-aszonalenin B, is provided as a proxy for its potential efficacy in luciferase reporter assays.

Compound	Target/Assay	IC50 / Effective Concentration	Cell Line	Activator
Epi-aszonalenin A	p-IκBα, p-p65, p65 Nuclear Translocation	Qualitative Inhibition	HT1080	PMA
Epi-aszonalenin B	NF-κB Luciferase Reporter Assay	5.0 µM	-	ZFTA-RELA
BAY 11-7082	TNFα-induced IκBα phosphorylation	10 µM	Tumor cells	TNF-α
NF-κB Luciferase Reporter Assay	2 - 11 µM	HEK293	TNF-α
Parthenolide	NF-κB Luciferase Reporter Assay	Significant inhibition at 1 µM	Pancreatic Cancer Cells	-
MG-132	Proteasome-mediated IκBα degradation	5 - 50 µM (Typical effective range)	Various	Various

Delving Deeper: Mechanism of Action

Epi-aszonalenin A has been shown to effectively suppress the activation of the NF-κB pathway.[1] Experimental evidence demonstrates its ability to inhibit the phosphorylation of both IκBα and the p65 subunit of NF-κB in phorbol (B1677699) 12-myristate 13-acetate (PMA)-stimulated HT1080 fibrosarcoma cells.[1] This inhibition of IκBα phosphorylation is crucial as it prevents the degradation of this inhibitory protein, thereby retaining the NF-κB complex in the cytoplasm. Consequently, the nuclear translocation of the active p65 subunit is significantly reduced, preventing it from initiating the transcription of pro-inflammatory and pro-survival genes.[1]

Visualizing the Science

To better illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict the NF-κB signaling pathway, a typical experimental workflow for validation, and a comparative logic flow.

Caption: The NF-κB signaling pathway and points of inhibition.

Caption: Experimental workflow for validating NF-κB inhibition.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of epi-Aszonalenin A's Inhibitory Activity on Key Cellular Signaling Pathways

A Guide for Researchers in Drug Development

This guide provides a comparative overview of the binding affinity and inhibitory effects of epi-aszonalenin A (EAA), a fungal-derived alkaloid, on its putative molecular targets. While direct quantitative binding affinity data for EAA are not yet available in the public domain, this document synthesizes existing experimental data on its biological effects and juxtaposes them with well-characterized inhibitors of the same pathways. The information presented herein is intended to assist researchers in evaluating the potential of EAA as a lead compound for further investigation.

Epi-aszonalenin A has been demonstrated to impede tumor cell invasion and metastasis by modulating several key signaling cascades, including the PI3K/AKT, MAPK, and NF-κB pathways. Furthermore, computational studies have suggested its potential to interact with matrix metalloproteinases MMP-2 and MMP-9. This guide will delve into the supporting evidence for these interactions and provide a framework for comparative analysis.

Comparative Inhibitory Activities

To contextualize the biological activity of epi-aszonalenin A, the following table compares its observed effects with the known potencies of established inhibitors targeting MMP-2, MMP-9, PI3K, AKT, and NF-κB.

Target Pathway	Compound	IC50 / Ki Value	Cell Line / Assay Conditions
NF-κB	epi-Aszonalenin B	IC50: 5.0 µM	NF-κB responsive luciferase reporter assay in 6E8 cells.[1]
BAY 11-7082	IC50: 5-10 µM	Inhibition of IκB-α phosphorylation.[2]
Ectinascidin 743	IC50: 20 nM	NF-κB β-lactamase reporter gene assay.[3]
MMP-2	epi-Aszonalenin A	Molecular docking suggests interaction; no experimental IC50/Ki reported.	-
ARP100	IC50: 12 nM	In vitro models of retinoblastoma.[4]
Ilomastat (GM6001)	IC50: 1.1 nM	Broad spectrum MMP inhibitor.[5]
MMP-2/MMP-9 Inhibitor I	IC50: 0.31 µM	Potent and selective inhibitor.[6]
MMP-9	epi-Aszonalenin A	Molecular docking suggests interaction; no experimental IC50/Ki reported.	-
AG-L-66085	IC50: 5 nM	In vitro models of retinoblastoma.[4]
SB-3CT	Ki: 600 nM	Potent and competitive inhibitor.[5]
Engineered SPINK2 Inhibitors	Ki: low single-digit nM	Potent and specific inhibitors.[7][8]
PI3K	epi-Aszonalenin A	Inhibition of the pathway observed; no direct IC50 reported.	-
Serabelisib (INK-1117)	IC50: 21 nM (PI3Kα)	Oral PI3K inhibitor.[9]
Compound 413	IC50: ≤50 nM (PI3Kα)	In ADP-Glo kinase assays.[10]
AKT	epi-Aszonalenin A	Inhibition of the pathway observed; no direct IC50 reported.	-
MK2206	IC50: 65.0 nM (Akt3)	Allosteric inhibitor.[11]
GSK690693	IC50: 13 nM (Akt2), 9 nM (Akt3)	ATP-competitive inhibitor.[12]
AZD5363	IC50: ≤10 nM (all AKT isoforms)	Pyrrolopyrimidine-derived inhibitor.[13]

Experimental Protocols

Detailed methodologies for the key experiments cited in the evaluation of epi-aszonalenin A and its targets are provided below.

Cell Viability Assay (CCK-8/MTT)

This assay determines the effect of a compound on cell proliferation and viability.

• Principle: Metabolically active cells reduce a tetrazolium salt (WST-8 in CCK-8, or MTT) to a colored formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells.[1][14][15][16][17]

• Protocol:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound (e.g., epi-aszonalenin A) and incubate for a specified period (e.g., 24, 48, or 72 hours).

  • For CCK-8, add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.[16]

  • For MTT, add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours. Afterwards, add 100 µL of a solubilization solution (e.g., DMSO or acidic isopropanol) and incubate until the formazan crystals are dissolved.[15]

  • Measure the absorbance at 450 nm for CCK-8 or 570 nm for MTT using a microplate reader.[1][15]

Transwell Invasion Assay

This assay assesses the invasive potential of cells in response to a chemoattractant.

• Principle: Cells are seeded in the upper chamber of a Transwell insert, which is coated with an extracellular matrix (e.g., Matrigel). Cells that invade through the matrix and the porous membrane into the lower chamber containing a chemoattractant are quantified.[2][18][19][20][21]

• Protocol:

  • Coat the upper chamber of Transwell inserts (8 µm pore size) with a thin layer of Matrigel and allow it to solidify.

  • Harvest and resuspend cells in serum-free medium. Seed 1 x 10^5 cells into the upper chamber.

  • Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

  • Incubate for 24-48 hours.

  • Remove non-invading cells from the upper surface of the membrane with a cotton swab.

  • Fix the invading cells on the lower surface of the membrane with methanol (B129727) or ethanol (B145695) and stain with a solution such as crystal violet.[19]

  • Count the stained cells in several random fields under a microscope.

Western Blot Analysis for Phosphorylated Proteins (e.g., p-p65)

This technique is used to detect and quantify the level of specific phosphorylated proteins, indicating the activation state of a signaling pathway.

• Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and probed with primary antibodies specific to the phosphorylated protein of interest. A secondary antibody conjugated to an enzyme (e.g., HRP) allows for detection via chemiluminescence.[22][23]

• Protocol:

  • Treat cells with the test compound and/or a stimulant (e.g., TNF-α to activate NF-κB).

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate equal amounts of protein (20-40 µg) on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated target protein (e.g., anti-phospho-p65 Ser536) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Normalize the signal to a loading control (e.g., β-actin or total p65).

Gelatin Zymography for MMP-2/MMP-9 Activity

This assay detects the enzymatic activity of gelatinases (MMP-2 and MMP-9) in biological samples.

• Principle: Samples are run on a polyacrylamide gel containing gelatin. After electrophoresis, the gel is incubated in a buffer that allows for enzymatic activity. MMPs in the sample will digest the gelatin, creating clear bands against a stained background.[24][25][26][27]

• Protocol:

  • Prepare a polyacrylamide gel containing 1 mg/mL gelatin.

  • Collect conditioned media from cell cultures treated with the test compound.

  • Mix the samples with a non-reducing sample buffer and load them onto the gel without boiling.

  • After electrophoresis, wash the gel with a Triton X-100 solution to remove SDS and allow the enzymes to renature.

  • Incubate the gel in a developing buffer containing CaCl2 and ZnCl2 at 37°C for 18-24 hours.

  • Stain the gel with Coomassie Brilliant Blue and then destain.

  • Areas of gelatinase activity will appear as clear bands on a blue background. The molecular weight of the bands can be used to identify MMP-2 and MMP-9.

NF-κB Luciferase Reporter Assay

This is a highly sensitive method for quantifying the transcriptional activity of NF-κB.

• Principle: Cells are transfected with a plasmid containing the firefly luciferase gene under the control of an NF-κB response element. Activation of the NF-κB pathway leads to the expression of luciferase, which can be measured by its light-emitting reaction with a substrate. A co-transfected plasmid expressing Renilla luciferase under a constitutive promoter is used for normalization.[28][29][30][31][32]

• Protocol:

  • Co-transfect cells (e.g., HEK293T) with an NF-κB-luciferase reporter plasmid and a Renilla luciferase control plasmid.

  • After 24 hours, pre-treat the cells with the test compound for 1-2 hours.

  • Stimulate the cells with an NF-κB activator (e.g., TNF-α or IL-1β) for 6-8 hours.

  • Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.

  • Calculate the ratio of firefly to Renilla luciferase activity to normalize for transfection efficiency and cell number.

Visualizing the Affected Signaling Pathways

The following diagram illustrates the signaling pathways reported to be inhibited by epi-aszonalenin A.

References

• 1. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 2. bio.libretexts.org [bio.libretexts.org]
• 3. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of MMP-2 and MMP-9 decreases cellular migration, and angiogenesis in in vitro models of retinoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. MMP-2/MMP-9 Inhibitor I | MMP | TargetMol [targetmol.com]
• 7. Discovery of potent and specific inhibitors targeting the active site of MMP-9 from the engineered SPINK2 library - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of potent and specific inhibitors targeting the active site of MMP-9 from the engineered SPINK2 library - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PI3K Inhibitors in Cancer: Clinical Implications and Adverse Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Wigen Biomedicine patents new PI3Kα inhibitors | BioWorld [bioworld.com]
• 11. researchgate.net [researchgate.net]
• 12. Inhibition of Akt with small molecules and biologics: historical perspective and current status of the patent landscape - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Cell Viability Assays Compared: MTT vs CCK-8 vs Live/Dead Staining [synapse.patsnap.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. Protocol for Cell Counting Kit-8 | Tocris Bioscience [tocris.com]
• 17. broadpharm.com [broadpharm.com]
• 18. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 19. snapcyte.com [snapcyte.com]
• 20. The Endothelial Cell Transwell Migration and Invasion Assay [sigmaaldrich.com]
• 21. corning.com [corning.com]
• 22. benchchem.com [benchchem.com]
• 23. benchchem.com [benchchem.com]
• 24. docs.abcam.com [docs.abcam.com]
• 25. Assessment of Gelatinases (MMP-2 and MMP-9) by Gelatin Zymography - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Gel-Based Gelatin Zymography to Examine Matrix Metalloproteinase Activity in Cell Culture | Springer Nature Experiments [experiments.springernature.com]
• 27. med.upenn.edu [med.upenn.edu]
• 28. benchchem.com [benchchem.com]
• 29. bowdish.ca [bowdish.ca]
• 30. cdn.caymanchem.com [cdn.caymanchem.com]
• 31. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 32. researchgate.net [researchgate.net]

In Vivo Validation of epi-Aszonalenin A: A Comparative Guide to Antitumor Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antitumor activity of epi-aszonalenin A, a promising natural product isolated from the marine coral symbiotic fungus Aspergillus terreus. While in vitro studies have demonstrated its potential, this guide also addresses the current landscape of its in vivo validation and provides a framework for future preclinical development.

Executive Summary

Epi-aszonalenin A has emerged as a compound of interest due to its demonstrated anti-angiogenic and anti-metastatic properties in vitro.[1] However, to date, there is a notable absence of published in vivo data to validate these findings in a preclinical setting. This guide summarizes the existing in vitro evidence, proposes a detailed experimental protocol for future in vivo validation, and provides a comparative perspective against a standard-of-care chemotherapy for fibrosarcoma, a cancer type for which epi-aszonalenin A has shown in vitro efficacy.

Comparative Performance Data

Due to the lack of in vivo data for epi-aszonalenin A, this table presents its in vitro efficacy against the human fibrosarcoma cell line HT1080, alongside published in vivo efficacy data for Doxorubicin, a standard chemotherapeutic agent used in the treatment of soft tissue sarcomas, including fibrosarcoma.

Parameter	epi-Aszonalenin A	Doxorubicin
Assay Type	In Vitro (HT1080 cells)	In Vivo (Xenograft Model)
Metric	Inhibition of Cell Invasion & Migration	Tumor Growth Inhibition
Dosage	10 µM	5 mg/kg
Effectiveness	Significant inhibition of PMA-induced cell migration and invasion.[1]	Significant reduction in tumor volume.
Observed Toxicity	Not cytotoxic to HT1080 cells at concentrations up to 20 µM.[1]	Potential for systemic toxicity, a known side effect of doxorubicin.

Proposed In Vivo Experimental Protocol

The following protocol outlines a standard approach for the in vivo validation of epi-aszonalenin A's antitumor activity using a human tumor xenograft model.

Objective: To evaluate the in vivo antitumor efficacy and toxicity of epi-aszonalenin A in an HT1080 human fibrosarcoma xenograft mouse model.

Animal Model:

• Species: Athymic Nude Mice (nu/nu) or SCID mice

• Age/Weight: 6-8 weeks old, 20-25g

• Supplier: Reputable commercial vendor (e.g., Charles River, Jackson Laboratory)

• Acclimatization: Minimum of one week prior to study initiation.

Cell Culture and Tumor Implantation:

• HT1080 human fibrosarcoma cells will be cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Cells will be harvested during the exponential growth phase and resuspended in sterile PBS or Matrigel.

• Each mouse will be subcutaneously injected in the right flank with 5 x 10^6 HT1080 cells in a volume of 100 µL.

Experimental Groups (n=8-10 mice per group):

• Vehicle Control: Administration of the vehicle used to dissolve epi-aszonalenin A.

• epi-Aszonalenin A (Low Dose): e.g., 10 mg/kg

• epi-Aszonalenin A (High Dose): e.g., 50 mg/kg

• Positive Control (Doxorubicin): e.g., 5 mg/kg

Drug Administration:

• Route: Intraperitoneal (i.p.) or intravenous (i.v.) injection.

• Frequency: Every other day for 21 days, starting when tumors reach an average volume of 100-150 mm³.

• Formulation: epi-Aszonalenin A to be dissolved in a suitable vehicle (e.g., DMSO/saline or a cremaphor-based solution).

Efficacy and Toxicity Monitoring:

• Tumor Volume: Measured twice weekly using calipers (Volume = 0.5 x length x width²).

• Body Weight: Measured twice weekly as an indicator of systemic toxicity.

• Clinical Observations: Daily monitoring for any signs of distress or toxicity.

• Endpoint: The study will be terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or if significant toxicity is observed. At the endpoint, tumors will be excised, weighed, and processed for histological and molecular analysis.

Statistical Analysis:

• Tumor growth data will be analyzed using a two-way ANOVA.

• Differences in final tumor weight between groups will be analyzed using a one-way ANOVA followed by a post-hoc test.

• A p-value of <0.05 will be considered statistically significant.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the known signaling pathway of epi-aszonalenin A and the proposed experimental workflow for its in vivo validation.

Caption: Figure 1: epi-Aszonalenin A Signaling Pathway

Caption: Figure 2: In Vivo Validation Workflow

Conclusion and Future Directions

Epi-aszonalenin A demonstrates significant potential as an antitumor agent based on robust in vitro evidence.[1] Its mechanism of action, targeting key pathways in tumor invasion and metastasis, makes it a compelling candidate for further development.[1] However, the critical next step is to bridge the gap between in vitro promise and in vivo efficacy. The proposed experimental protocol provides a clear and standardized approach to achieving this validation. Future studies should not only focus on the primary tumor growth but also investigate the anti-metastatic effects of epi-aszonalenin A in relevant in vivo models. Furthermore, pharmacokinetic and toxicological studies will be essential to establish a comprehensive safety and efficacy profile, paving the way for potential clinical translation.

References

• 1. Mechanisms of Antitumor Invasion and Metastasis of the Marine Fungal Derivative Epi-Aszonalenin A in HT1080 Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Epi-Aszonalenin A from Aspergillus novofumigatus and Aspergillus terreus

For Researchers, Scientists, and Drug Development Professionals

Epi-aszonalenin A, a benzodiazepine (B76468) alkaloid, has been identified as a secondary metabolite from at least two distinct fungal sources: Aspergillus novofumigatus and the marine coral endophytic fungus Aspergillus terreus. This guide provides a comparative analysis of epi-aszonalenin A derived from these fungi, summarizing available data on their biological activities, and outlining general experimental protocols for its isolation and characterization. This document aims to serve as a valuable resource for researchers investigating the therapeutic potential of this natural product.

Data Presentation

A direct comparative study of epi-aszonalenin A from Aspergillus novofumigatus and Aspergillus terreus regarding production yields and side-by-side biological efficacy is not available in the current scientific literature. The following tables summarize the existing data for each fungal source independently.

Table 1: Physicochemical Properties of Epi-Aszonalenin A

Property	Value	Reference
Molecular Formula	C₂₅H₂₅N₃O₃	[1]
Molecular Weight	415.4 g/mol	[1]
Appearance	Not specified
Melting Point	Not specified
Optical Rotation	Not specified

Table 2: Comparative Biological Activity of Epi-Aszonalenin A

Fungal Source	Biological Activity	Quantitative Data	Signaling Pathway Involvement	Reference
Aspergillus terreus C23-3	Anti-tumor (in HT1080 cells)	Cell Viability: Not cytotoxic up to 20 μM. Invasion Inhibition: Concentration-dependent inhibition of PMA-induced cell invasion at 0.1, 1, and 10 μM. Migration Inhibition: Concentration-dependent inhibition of PMA-induced cell migration at 0.1, 1, and 10 μM.	Inhibition of NF-κB, PI3K/AKT, and MAPK pathways; Downregulation of HIF-1α and VEGF expression.	[2][3]
Aspergillus novofumigatus	General Biological Activities	Specific quantitative data for epi-aszonalenin A is not available. Related compounds from this species are reported to have psychoactive properties and inhibit mitochondrial NADH oxidase.	Not specified for epi-aszonalenin A.	[4]

Experimental Protocols

Detailed, step-by-step protocols for the isolation of epi-aszonalenin A from either fungal source are not fully described in the literature. However, based on the published methodologies, a general workflow can be outlined.

General Isolation and Purification Workflow

This protocol is a generalized procedure based on techniques reported for the isolation of related compounds from Aspergillus species.[4]

1. Fungal Cultivation:

• Inoculate the desired fungal strain (Aspergillus novofumigatus or Aspergillus terreus) in a suitable liquid or solid-state fermentation medium.

• Incubate the culture under optimal conditions (temperature, pH, agitation, and duration) to promote the production of secondary metabolites.

2. Extraction:

• After the incubation period, separate the mycelium from the culture broth by filtration.

• Extract the mycelium and the culture filtrate separately with an organic solvent such as ethyl acetate (B1210297) or chloroform.

• Combine the organic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

3. Chromatographic Purification:

• Thin-Layer Chromatography (TLC): Perform analytical TLC to identify the fractions containing epi-aszonalenin A.

• Medium-Pressure Liquid Chromatography (MPLC): Subject the crude extract to MPLC on a silica (B1680970) gel column, eluting with a gradient of solvents (e.g., n-hexane/acetone) to achieve initial separation.

• High-Performance Liquid Chromatography (HPLC): Further purify the fractions containing the target compound using semi-preparative or preparative HPLC with a suitable column (e.g., C18) and mobile phase (e.g., methanol/water or chloroform/acetone).

4. Structure Elucidation and Characterization:

• Nuclear Magnetic Resonance (NMR): Acquire 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra to confirm the structure of epi-aszonalenin A.

• High-Resolution Mass Spectrometry (HRMS): Determine the exact mass and elemental composition of the purified compound.

Anti-tumor Activity Assays (HT1080 Cells)

The following protocols are based on the study of epi-aszonalenin A from Aspergillus terreus.[2]

1. Cell Culture:

• Culture human fibrosarcoma (HT1080) cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO₂.

2. Cell Viability Assay (MTT Assay):

• Seed HT1080 cells in a 96-well plate.

• After 24 hours, treat the cells with various concentrations of epi-aszonalenin A (e.g., 0.1, 1, 10, 20 μM) for a specified duration.

• Add MTT solution to each well and incubate.

• Add a solubilizing agent (e.g., DMSO) and measure the absorbance at a specific wavelength to determine cell viability.

3. Cell Invasion Assay (Transwell Assay):

• Coat the upper chamber of a Transwell insert with Matrigel.

• Seed HT1080 cells in the upper chamber in a serum-free medium containing different concentrations of epi-aszonalenin A.

• Add a medium containing a chemoattractant (e.g., FBS) to the lower chamber.

• Induce cell invasion with a stimulant like phorbol-12-myristate-13-acetate (PMA).

• After incubation, remove non-invading cells and stain the invading cells on the lower surface of the membrane.

• Count the number of invading cells under a microscope.

4. Western Blot Analysis:

• Treat HT1080 cells with epi-aszonalenin A at various concentrations.

• Lyse the cells and quantify the protein concentration.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Probe the membrane with primary antibodies against target proteins (e.g., NF-κB p65, HIF-1α, VEGF) and then with secondary antibodies.

• Visualize the protein bands using a chemiluminescence detection system.

Mandatory Visualization

Caption: General workflow for the isolation and analysis of epi-aszonalenin A.

Caption: Inhibition of PMA-induced signaling pathways by epi-aszonalenin A in HT1080 cells.

Conclusion

Epi-aszonalenin A is a promising bioactive compound produced by different fungal species. The available data indicates that epi-aszonalenin A from Aspergillus terreus exhibits significant anti-tumor activity by modulating key signaling pathways involved in cancer cell invasion and metastasis. While epi-aszonalenin A has also been isolated from Aspergillus novofumigatus, there is a notable lack of quantitative biological data and production yields for the compound from this source. This knowledge gap highlights the need for further research, including side-by-side comparative studies, to fully elucidate the therapeutic potential of epi-aszonalenin A from different fungal origins. Such studies would be invaluable for optimizing production methods and advancing the development of this natural product as a potential therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Prudent Disposal of epi-aszonalenin A: A Guide for Laboratory Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for epi-aszonalenin A was found in the available literature. The following disposal procedures are based on general principles of laboratory safety and the known hazard classifications of the compound. All laboratory personnel must consult their institution's Environmental Health and Safety (EHS) department for specific disposal protocols and comply with all local, state, and federal regulations.

Epi-aszonalenin A, a bioactive fungal metabolite, requires careful handling and disposal to ensure the safety of laboratory personnel and to prevent environmental contamination. This guide provides essential information and step-by-step procedures for the proper disposal of this compound.

Essential Safety and Hazard Information

Epi-aszonalenin A is classified with the following Globally Harmonized System (GHS) hazard codes:

• H302: Harmful if swallowed.[1][2][3][4]

• H312: Harmful in contact with skin.[1][2][3][4]

• H319: Causes serious eye irritation.[1][5]

The GHS pictogram associated with these hazards is the Exclamation Mark (GHS07) , indicating a substance that may cause less severe health effects but still requires careful handling.[6][7][8]

The primary precautionary statement associated with these hazards is:

• P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[9][10][11][12][13]

Quantitative Data Summary

A summary of the available quantitative data for epi-aszonalenin A is presented in the table below for easy reference.

Property	Value
Molecular Formula	C₂₅H₂₅N₃O₃
Molecular Weight	415.4 g/mol
GHS Hazard Codes	H302, H312, H319
GHS Pictogram	GHS07 (Exclamation Mark)

Detailed Disposal Procedures

The proper disposal of epi-aszonalenin A involves a multi-step process designed to minimize risk. This process includes the segregation of waste, decontamination of work surfaces and equipment, and the use of appropriate personal protective equipment (PPE).

Experimental Protocol: Decontamination of Work Surfaces and Equipment

Objective: To effectively decontaminate laboratory surfaces and non-disposable equipment contaminated with epi-aszonalenin A.

Materials:

• 70% ethanol (B145695) or a suitable laboratory disinfectant

• Absorbent pads

• Paper towels

• Appropriate PPE (lab coat, safety glasses, gloves)

Procedure:

• Prepare the Work Area: Ensure the work area is clear of any unnecessary items.

• Initial Wipe-Down: Liberally spray the contaminated surface or equipment with 70% ethanol or a recommended laboratory disinfectant.

• Soak and Absorb: Allow the disinfectant to remain on the surface for a minimum of 10-15 minutes to ensure adequate contact time. Use absorbent pads to soak up the disinfectant and any residual epi-aszonalenin A.

• Multiple Rinses: Repeat the spraying and wiping process at least two more times to ensure thorough decontamination.

• Final Dry: Wipe the surface or equipment dry with clean paper towels.

• Dispose of Waste: All used absorbent pads and paper towels are to be considered contaminated waste and disposed of accordingly (see Solid Waste Disposal).

Step-by-Step Disposal Plan

1. Personal Protective Equipment (PPE):

• Always wear a lab coat, nitrile gloves, and safety glasses or goggles when handling epi-aszonalenin A.

• Contaminated PPE, such as gloves, should be removed carefully to avoid skin contact and disposed of as solid chemical waste.

2. Solid Waste Disposal (e.g., contaminated gloves, pipette tips, absorbent paper):

• Segregation: Do not mix epi-aszonalenin A waste with general laboratory trash.

• Collection: Place all solid waste contaminated with epi-aszonalenin A into a designated, leak-proof, and clearly labeled hazardous waste container. The container should be marked with "Hazardous Waste," the chemical name ("epi-aszonalenin A"), and the appropriate hazard pictogram (GHS07).

• Storage: Store the waste container in a designated satellite accumulation area away from incompatible materials.[14]

• Final Disposal: Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed hazardous waste disposal company.[15][16]

3. Liquid Waste Disposal (e.g., unused solutions, contaminated solvents):

• Segregation: Do not pour liquid waste containing epi-aszonalenin A down the drain.

• Collection: Collect all liquid waste in a designated, leak-proof, and shatter-resistant container. The container must be compatible with the solvent used.

• Labeling: Clearly label the liquid waste container with "Hazardous Waste," the full chemical names of all components (including solvents), their approximate concentrations, and the appropriate hazard pictograms.

• Storage: Store the liquid waste container in secondary containment (e.g., a chemical-resistant tray) in a designated satellite accumulation area.[14]

• Final Disposal: Contact your institution's EHS department for pickup and disposal.

4. "Empty" Container Disposal:

• Decontamination: Triple-rinse containers that held epi-aszonalenin A with a suitable solvent (e.g., ethanol or acetone).

• Rinsate Collection: The rinsate from the first rinse is considered hazardous and must be collected and disposed of as liquid chemical waste. Subsequent rinsates may also need to be collected depending on institutional policies.

• Final Disposal of Container: After thorough decontamination, the container may be disposed of in the regular trash or recycled, in accordance with your institution's guidelines. The label should be defaced or removed.[17]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste contaminated with epi-aszonalenin A.

Caption: Disposal workflow for epi-aszonalenin A waste.

References

• 1. Full collection of Hazard statements. In force from 17 October 2020 [msds-europe.com]
• 2. H-phrases (hazard statements) [stoffenmanager.com]
• 3. Search results | FPS Public Health [health.belgium.be]
• 4. H-phrases [msds-eu.com]
• 5. Hazard and Precautionary Statements [sigmaaldrich.com]
• 6. gmplabeling.com [gmplabeling.com]
• 7. GHS hazard pictograms [stoffenmanager.com]
• 8. reagecon.com [reagecon.com]
• 9. Precautionary statements. In force from 17 October 2020. [msds-europe.com]
• 10. chemsafetypro.com [chemsafetypro.com]
• 11. msdsauthoring.com [msdsauthoring.com]
• 12. GHS precautionary statements - Wikipedia [en.wikipedia.org]
• 13. GHS label - ChemicalBook [chemicalbook.com]
• 14. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 15. danielshealth.com [danielshealth.com]
• 16. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 17. campussafety.lehigh.edu [campussafety.lehigh.edu]

Navigating the Safe Handling of epi-Aszonalenin A: A Procedural Guide

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive personal protective equipment strategy is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling epi-aszonalenin A, categorized by the level of protection.

Protection Level	Equipment	Specifications and Use
Primary Barrier	Gloves	Chemical-resistant nitrile gloves are recommended. Double-gloving is advisable, especially when handling concentrated solutions. Change gloves immediately if contaminated, torn, or after prolonged use.
Lab Coat	A buttoned, knee-length lab coat made of a low-permeability material should be worn to protect skin and personal clothing from splashes.
Secondary Barrier	Eye Protection	Chemical splash goggles or a full-face shield are mandatory to protect the eyes from splashes and aerosols. Standard safety glasses do not provide adequate protection.
Respiratory Protection	When handling the solid compound or preparing solutions where aerosolization is possible, a NIOSH-approved respirator is crucial. Options include an N95 respirator for powders or a half-mask or full-face respirator with appropriate organic vapor cartridges for solutions.
Contingency	Emergency Shower & Eyewash Station	Ensure unobstructed access to a functional emergency shower and eyewash station in the immediate vicinity of the handling area.

Operational Workflow for Safe Handling

A systematic approach to handling epi-aszonalenin A minimizes the risk of exposure and contamination. The following workflow outlines the key steps from preparation to disposal.

Caption: A step-by-step workflow for the safe handling of epi-aszonalenin A.

Experimental Protocols: A Foundation of Safety

Detailed experimental protocols are critical for reproducibility and safety. When working with epi-aszonalenin A, all procedures should be conducted within a certified chemical fume hood to minimize inhalation exposure.

Protocol for Solution Preparation (Example):

• Preparation: Designate a clean and decontaminated area within a chemical fume hood. Assemble all necessary materials, including epi-aszonalenin A, solvent (e.g., DMSO, ethanol), volumetric flasks, and pipettes.

• Personal Protective Equipment: Don all required PPE as outlined in the table above.

• Weighing: Tare a clean, dry weighing vessel on an analytical balance inside the fume hood. Carefully weigh the desired amount of solid epi-aszonalenin A.

• Dissolution: Add the weighed compound to a volumetric flask. Using a pipette, add the appropriate solvent incrementally, swirling gently to dissolve the compound.

• Final Volume: Once dissolved, bring the solution to the final desired volume with the solvent.

• Storage: Cap the flask securely, label it clearly with the compound name, concentration, solvent, and date of preparation. Store as recommended.[1]

Disposal Plan: Responsible Waste Management

Proper disposal of epi-aszonalenin A and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

Waste Segregation and Disposal:

• Solid Waste: All disposable materials that have come into contact with epi-aszonalenin A, including gloves, weigh boats, and pipette tips, should be placed in a designated, sealed hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a clearly labeled, sealed hazardous waste container. Do not pour any solutions containing epi-aszonalenin A down the drain.

• Sharps: Needles and other contaminated sharps must be disposed of in a designated sharps container.

Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines on the disposal of chemical waste.

By adhering to these safety protocols and operational plans, researchers can confidently handle epi-aszonalenin A while minimizing risks and fostering a culture of safety within the laboratory.

References

• 1. adipogen.com [adipogen.com]